3-Mercaptopentan-2-one-d2

Core Science & Biosynthesis

Technical Guide: Chemical Properties of 3-Mercaptopentan-2-one-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 3-Mercaptopentan-2-one and its deuterated analog, 3-Mercaptopentan-2-one-d2. This document details the physicochemical properties, proposed synthetic pathways, analytical methodologies, and its role in chemical reactions, particularly the Maillard reaction.

Core Chemical Properties

3-Mercaptopentan-2-one is a sulfur-containing ketone known for its characteristic savory, meat-like aroma, making it a significant compound in the flavor and fragrance industry.[1] Its deuterated analog, 3-Mercaptopentan-2-one-d2, where two hydrogen atoms on the C4-methylene group are replaced by deuterium, is a valuable tool in mechanistic studies, metabolic profiling, and as an internal standard in quantitative analysis.

Physicochemical Data

The following tables summarize the key physicochemical properties of 3-Mercaptopentan-2-one. The data for the deuterated analog, 3-Mercaptopentan-2-one-d2, are predicted based on the non-deuterated compound and known effects of deuteration.

Table 1: General Properties of 3-Mercaptopentan-2-one and 3-Mercaptopentan-2-one-d2

Property	3-Mercaptopentan-2-one	3-Mercaptopentan-2-one-d2 (Predicted)
Molecular Formula	C₅H₁₀OS	C₅H₈D₂OS
Molecular Weight	118.20 g/mol [2]	120.21 g/mol
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid
Odor	Sulfurous, alliaceous, meaty[1]	Similar to non-deuterated form
CAS Number	67633-97-0[2]	Not available

Table 2: Physical Properties of 3-Mercaptopentan-2-one and 3-Mercaptopentan-2-one-d2

Property	3-Mercaptopentan-2-one	3-Mercaptopentan-2-one-d2 (Predicted)
Boiling Point	52 °C at 11 mmHg	Slightly higher than non-deuterated form
Density	0.988 g/cm³	Slightly higher than non-deuterated form
Vapor Pressure	2.74 mmHg at 25 °C	Slightly lower than non-deuterated form
logP (Octanol/Water)	1.20	1.20
Solubility	Slightly soluble in water; soluble in alcohol	Similar to non-deuterated form

Spectral Data

Table 3: Predicted Spectroscopic Data for 3-Mercaptopentan-2-one

¹H NMR (Predicted)	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~2.2	s	3H	H1 (CH₃-C=O)
~3.5	t	1H	H3 (CH-SH)
~1.6	m	2H	H4 (CH₂)
~1.0	t	3H	H5 (CH₃)
~1.8	d	1H	SH
¹³C NMR (Predicted)	Chemical Shift (ppm)	Assignment
~210	C2 (C=O)
~55	C3 (CH-SH)
~30	C4 (CH₂)
~25	C1 (CH₃-C=O)
~12	C5 (CH₃)
Mass Spectrometry (GC-MS)	m/z	Relative Intensity	Plausible Fragment
118	Moderate	[M]⁺
75	High	[M - C₂H₅]⁺
43	High	[CH₃CO]⁺

Experimental Protocols

Proposed Synthesis of 3-Mercaptopentan-2-one-d2

A plausible synthetic route to 3-Mercaptopentan-2-one involves the conjugate addition of a sulfur nucleophile to an α,β-unsaturated ketone. For the deuterated analog, a deuteration step is incorporated.

This starting material can be synthesized via an aldol condensation of acetaldehyde and acetone, followed by dehydration.

A common method for α-deuteration of ketones involves base- or acid-catalyzed exchange with a deuterium source like D₂O.

• Materials: Pentan-2-one, Deuterium oxide (D₂O), Sodium deuteroxide (NaOD) or deuterated acid (e.g., DCl).

• Procedure:

  • Dissolve pentan-2-one in an excess of D₂O.

  • Add a catalytic amount of NaOD.

  • Stir the mixture at room temperature or with gentle heating for several hours to allow for H/D exchange at the α-positions. The C4 position is more sterically accessible for deprotonation and subsequent deuteration.

  • Monitor the reaction progress by ¹H NMR spectroscopy, observing the disappearance of the signal corresponding to the C4 protons.

  • Upon completion, neutralize the reaction with a deuterated acid.

  • Extract the deuterated ketone with a suitable organic solvent (e.g., diethyl ether).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield pentan-2-one-4,4-d2.

The deuterated ketone can be brominated at the α-position.

• Materials: Pentan-2-one-4,4-d2, N-Bromosuccinimide (NBS), catalytic amount of acid.

• Procedure:

  • Dissolve the deuterated ketone in a suitable solvent (e.g., carbon tetrachloride).

  • Add NBS and a catalytic amount of a radical initiator (e.g., AIBN) or acid.

  • Heat the mixture under reflux and monitor the reaction by TLC or GC.

  • After completion, cool the reaction, filter off the succinimide, and wash the filtrate.

  • Remove the solvent under reduced pressure.

The final step involves the reaction of the α-bromo ketone with a sulfur nucleophile.

• Materials: 3-Bromo-pentan-2-one-4,4-d2, Sodium hydrosulfide (NaSH) or Thioacetic acid followed by hydrolysis.

• Procedure using NaSH:

  • Dissolve the bromo-ketone in a polar aprotic solvent (e.g., DMF or acetone).

  • Cool the solution in an ice bath and add a solution of NaSH in water or ethanol dropwise.

  • Stir the reaction mixture at low temperature and allow it to warm to room temperature.

  • Monitor the reaction by TLC or GC.

  • Upon completion, pour the reaction mixture into water and extract with an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by distillation or column chromatography to obtain 3-Mercaptopentan-2-one-d2.

GC-MS Analysis of Volatile Sulfur Compounds

This protocol is adapted for the analysis of volatile sulfur compounds in a food matrix.[3][4][5]

• Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

  • Place a known amount of the sample (e.g., 5 g of a food matrix) into a 20 mL headspace vial.

  • Add a saturated solution of NaCl to enhance the release of volatiles.

  • If analyzing for thiols, addition of a small amount of an antioxidant (e.g., EDTA) can prevent oxidation.[5]

  • Seal the vial and equilibrate at a controlled temperature (e.g., 40-60 °C) for a defined period (e.g., 15-30 minutes) with agitation.

  • Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a specific time (e.g., 20-40 minutes) to adsorb the volatile compounds.

• Gas Chromatography (GC) Conditions:

  • Injector: Splitless mode, 250 °C.

  • Column: A non-polar or medium-polarity column suitable for flavor analysis (e.g., DB-5ms, HP-INNOWax).

  • Oven Program: Start at 40 °C, hold for 2 minutes, ramp to 240 °C at a rate of 5-10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Mass Spectrometry (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Analysis:

  • Identify compounds by comparing their mass spectra with libraries (e.g., NIST, Wiley) and by retention indices.

  • For quantitative analysis, use a deuterated internal standard like 3-Mercaptopentan-2-one-d2.

Signaling Pathways and Logical Relationships

3-Mercaptopentan-2-one is a known product of the Maillard reaction, a complex series of chemical reactions between amino acids and reducing sugars that occurs upon heating and is responsible for the browning and flavor of many cooked foods.[6][7][8]

Formation in the Maillard Reaction

The formation of 3-Mercaptopentan-2-one in the Maillard reaction typically involves the reaction of a pentose sugar (like ribose) with a sulfur-containing amino acid (like cysteine).[7] A key intermediate in this pathway is 1,4-dideoxypento-2,3-diulose.[6]

Caption: Proposed Maillard reaction pathway for 3-Mercaptopentan-2-one formation.

Experimental Workflow for Synthesis and Analysis

The following diagram illustrates a logical workflow for the synthesis and subsequent analysis of 3-Mercaptopentan-2-one-d2.

Caption: Workflow for the synthesis and analysis of 3-Mercaptopentan-2-one-d2.

References

• 1. 3-mercapto-2-pentanone [thegoodscentscompany.com]
• 2. 3-Mercapto-2-pentanone | C5H10OS | CID 62237 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS-SPME/GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Alpha-mercaptoketone formation during the maillard reaction of cysteine and [1-(13)C]ribose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Formation of aroma compounds from ribose and cysteine during the Maillard reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Maillard reaction - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Synthesis and Purification of 3-Mercaptopentan-2-one-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of 3-Mercaptopentan-2-one-d2, a deuterated isotopologue of a key flavor and fragrance compound. This document outlines a feasible synthetic route, detailed experimental protocols, purification strategies, and methods for characterization, tailored for professionals in the fields of chemistry and drug development.

Introduction

3-Mercaptopentan-2-one is a volatile sulfur compound known for its characteristic meaty and savory aroma, making it a significant component in the flavor and fragrance industry. The deuterated analog, 3-Mercaptopentan-2-one-d2, serves as a valuable internal standard for quantitative mass spectrometry-based assays and as a tool in metabolic and mechanistic studies. This guide details a robust two-step synthetic pathway involving the deuteration of a readily available ketone precursor followed by the introduction of a thiol functional group.

Synthesis of 3-Mercaptopentan-2-one-d2

The proposed synthesis is a two-step process:

• Deuteration of 2-Pentanone: Base-catalyzed hydrogen-deuterium exchange at the α-position of 2-pentanone using deuterium oxide.

• Thiolation of Deuterated 3-Bromo-2-pentanone: Conversion of the deuterated ketone to an α-bromo ketone, followed by nucleophilic substitution with a sulfur source.

Step 1: Synthesis of 2-Pentanone-1,1,1-d3 (Intermediate I)

The first step involves the deuteration of the methyl group adjacent to the carbonyl in 2-pentanone via a base-catalyzed hydrogen-deuterium exchange reaction.

Experimental Protocol:

• Materials: 2-Pentanone, Deuterium Oxide (D₂O, 99.8 atom % D), 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), Diethyl ether, Anhydrous magnesium sulfate.

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-pentanone (1.0 eq) and deuterium oxide (20 eq).

  • Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 eq) to the mixture.

  • Heat the reaction mixture to 50°C and stir for 14 hours.

  • After cooling to room temperature, extract the mixture with diethyl ether (3 x 20 mL).

  • Combine the organic layers and dry over anhydrous magnesium sulfate.

  • Filter and remove the solvent under reduced pressure to yield 2-Pentanone-1,1,1-d3.

Quantitative Data for Step 1:

Parameter	Value
Starting Material	2-Pentanone
Deuterating Agent	Deuterium Oxide (D₂O)
Catalyst	DBU
Reaction Temperature	50°C
Reaction Time	14 hours
Expected Yield	>90%
Deuterium Incorporation	>95% at the methyl group

Step 2: Synthesis of 3-Mercaptopentan-2-one-d2 (Final Product)

This step involves the bromination of the deuterated intermediate followed by reaction with a sulfur nucleophile.

2.2.1. Synthesis of 3-Bromo-2-pentanone-1,1,1-d3 (Intermediate II)

• Materials: 2-Pentanone-1,1,1-d3, Bromine (Br₂), Glacial Acetic Acid.

• Procedure:

  • In a three-necked flask equipped with a dropping funnel, mechanical stirrer, and a condenser, dissolve 2-Pentanone-1,1,1-d3 (1.0 eq) in glacial acetic acid.

  • Cool the solution in an ice bath.

  • Slowly add a solution of bromine (1.0 eq) in glacial acetic acid from the dropping funnel with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

  • Pour the reaction mixture into ice-water and extract with diethyl ether.

  • Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude 3-Bromo-2-pentanone-1,1,1-d3.

2.2.2. Synthesis of 3-Mercaptopentan-2-one-d2 from Intermediate II

• Materials: 3-Bromo-2-pentanone-1,1,1-d3, Sodium hydrosulfide (NaSH), Ethanol.

• Procedure:

  • Prepare a solution of sodium hydrosulfide (1.1 eq) in ethanol in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution in an ice bath.

  • Slowly add a solution of crude 3-Bromo-2-pentanone-1,1,1-d3 (1.0 eq) in ethanol to the NaSH solution.

  • After the addition, allow the mixture to stir at room temperature for 4-6 hours.

  • Monitor the reaction by TLC or GC-MS.

  • Upon completion, pour the reaction mixture into cold water and extract with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and carefully concentrate under reduced pressure at low temperature to obtain the crude final product.

Quantitative Data for Step 2:

Parameter	Value
Intermediate I	2-Pentanone-1,1,1-d3
Brominating Agent	Bromine (Br₂) in Acetic Acid
Yield of Bromination	~75% [1]
Sulfur Nucleophile	Sodium Hydrosulfide (NaSH)
Solvent for Thiolation	Ethanol
Overall Expected Yield	40-50% (from 2-Pentanone-1,1,1-d3)
Final Product Purity	>95% (after purification)

Purification of 3-Mercaptopentan-2-one-d2

Due to the volatile and reactive nature of the target compound, purification requires careful handling.

Fractional Distillation

Fractional distillation is a suitable method for purifying the crude product, especially for separating it from less volatile impurities and any remaining starting materials.[2][3][4][5]

Experimental Protocol:

• Apparatus: A fractional distillation setup with a Vigreux column, a condenser, and a collection flask cooled in an ice bath.

• Procedure:

  • Set up the fractional distillation apparatus in a well-ventilated fume hood.

  • Carefully transfer the crude 3-Mercaptopentan-2-one-d2 to the distillation flask.

  • Heat the flask gently. The product is expected to have a boiling point similar to its non-deuterated analog (approximately 140-142 °C at atmospheric pressure, though vacuum distillation is recommended to prevent decomposition).

  • Collect the fraction that distills at a constant temperature.

Gas Chromatography (GC)

For achieving high purity, preparative gas chromatography can be employed. For analytical purposes to check the purity, Gas Chromatography-Mass Spectrometry (GC-MS) is the method of choice.

Analytical GC-MS Protocol:

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A capillary column suitable for volatile sulfur compounds, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm) or a specialized sulfur-specific column.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injector Temperature: 250°C.

• MS Detector: Operated in full scan mode or Selected Ion Monitoring (SIM) mode for enhanced sensitivity.

Characterization

The identity and purity of the synthesized 3-Mercaptopentan-2-one-d2 should be confirmed by spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum is expected to show the absence of the signal corresponding to the methyl protons at the C1 position. The remaining proton signals will be consistent with the structure of 3-mercaptopentan-2-one.

  • ²H NMR (Deuterium NMR): A signal corresponding to the deuterium at the C1 position will be observed.[6]

  • ¹³C NMR: The signal for the C1 carbon will appear as a multiplet due to coupling with deuterium, and it will be shifted slightly upfield compared to the non-deuterated compound.[7][8]

• Mass Spectrometry (MS):

  • The mass spectrum will show a molecular ion peak at m/z corresponding to the mass of the deuterated compound (C₅H₈D₂OS).

  • The fragmentation pattern is expected to be similar to that of the non-deuterated compound, with key fragments showing a mass shift corresponding to the presence of two deuterium atoms. Common fragments for ketones include α-cleavage, leading to the loss of an ethyl or a deuterated acetyl radical.

Safety Precautions

Volatile mercaptans are known for their strong, unpleasant odors and are toxic if inhaled.[9][10][11] All manipulations should be carried out in a well-ventilated fume hood.[12] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn. Bromine is highly corrosive and toxic; handle with extreme care.

Logical and Experimental Workflows

The following diagrams illustrate the logical synthesis pathway and the experimental workflow.

Caption: Synthetic pathway for 3-Mercaptopentan-2-one-d2.

Caption: Overall experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Purification [chem.rochester.edu]
• 3. Fractional distillation - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Long range deuterium isotope effects on 13 C NMR chemical shifts of 2-alkanones in CD 3 OD solutions of imidazolium acetate ionic liquids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07232C [pubs.rsc.org]
• 8. Ketone - Wikipedia [en.wikipedia.org]
• 9. fireengineering.com [fireengineering.com]
• 10. cpchem.com [cpchem.com]
• 11. nj.gov [nj.gov]
• 12. ehs.uky.edu [ehs.uky.edu]

An In-depth Technical Guide to the Isotopic Purity Analysis of 3-Mercaptopentan-2-one-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies used to assess the isotopic purity of deuterated 3-Mercaptopentan-2-one (3-Mercaptopentan-2-one-d2). The focus is on the application of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which are pivotal techniques in the quantitative analysis of isotopically labeled compounds. This document outlines the theoretical underpinnings, detailed experimental protocols, and data interpretation strategies essential for researchers and professionals in drug development and related scientific fields.

Introduction

3-Mercaptopentan-2-one is a volatile sulfur-containing organic compound. Its deuterated analogue, 3-Mercaptopentan-2-one-d2, serves as a valuable internal standard in quantitative bioanalytical studies and as a tracer in metabolic research. The precise determination of its isotopic purity is critical for the accuracy and reliability of such investigations. Isotopic purity refers to the percentage of the deuterated compound in relation to its unlabeled counterpart and other isotopologues.

Analytical Methodologies

The primary techniques for determining the isotopic purity of 3-Mercaptopentan-2-one-d2 are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating volatile compounds and analyzing their mass-to-charge ratio (m/z). It provides information on the molecular weight and fragmentation pattern of the analyte, allowing for the differentiation and quantification of deuterated and non-deuterated species.

Expected Mass Spectral Data:

The mass spectrum of unlabeled 3-Mercaptopentan-2-one (C₅H₁₀OS) has a molecular weight of approximately 118.19 g/mol . The introduction of two deuterium atoms in 3-Mercaptopentan-2-one-d2 would increase the molecular weight to approximately 120.21 g/mol .

Table 1: Predicted Mass-to-Charge Ratios (m/z) for Key Ions of 3-Mercaptopentan-2-one and its d2 Isotopologue

Ion	Predicted m/z (Unlabeled)	Predicted m/z (d2)	Notes
[M]⁺	118	120	Molecular Ion
[M-SH]⁺	85	87	Loss of sulfhydryl radical
[CH₃CO]⁺	43	43	Acylium ion (assuming deuteration is not on the acetyl group)
[C₂H₅]⁺	29	29 or 31	Ethyl cation (m/z depends on deuteration position)

Note: The exact masses and fragmentation patterns can vary based on the position of the deuterium labels and the ionization method used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a non-destructive technique that provides detailed information about the chemical structure and environment of atomic nuclei. Both ¹H NMR and ²H NMR can be used for isotopic purity analysis. Quantitative NMR (qNMR) is particularly useful for determining the extent of deuteration.

Expected NMR Spectral Data:

The position of the deuterium atoms in 3-Mercaptopentan-2-one-d2 will significantly impact the ¹H NMR spectrum. Protons at the site of deuteration will be absent, and adjacent protons may show altered splitting patterns.

Table 2: Predicted ¹H NMR Chemical Shifts for 3-Mercaptopentan-2-one

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Notes
CH₃ (acetyl)	2.1 - 2.3	singlet
CH (methine)	3.0 - 3.4	quartet	Adjacent to carbonyl and ethyl group
CH₂ (ethyl)	2.5 - 2.8	quintet
CH₃ (ethyl)	1.0 - 1.3	triplet
SH (thiol)	1.5 - 2.0	triplet	May be a broad singlet depending on solvent and concentration

Note: These are estimated chemical shifts and can vary based on the solvent and other experimental conditions.

Experimental Protocols

GC-MS Analysis Protocol

• Sample Preparation: Prepare a dilute solution of the 3-Mercaptopentan-2-one-d2 sample in a volatile organic solvent (e.g., dichloromethane or hexane).

• GC Separation:

  • Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 50 °C for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: m/z 30-200.

• Data Analysis:

  • Identify the peaks corresponding to unlabeled (m/z 118) and deuterated (m/z 120) 3-Mercaptopentan-2-one.

  • Calculate the isotopic purity by determining the relative peak areas of the molecular ions.

qNMR Analysis Protocol

• Sample Preparation: Accurately weigh a known amount of the 3-Mercaptopentan-2-one-d2 sample and a certified internal standard (e.g., maleic acid) into an NMR tube. Dissolve the mixture in a deuterated solvent (e.g., CDCl₃).

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Pulse Sequence: A standard single-pulse experiment.

  • Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the signals of interest to ensure full relaxation.

  • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32 scans).

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals corresponding to the analyte and the internal standard.

• Isotopic Purity Calculation:

  • Compare the integral of a specific proton signal in the analyte with the integral of a known proton signal in the internal standard to determine the molar concentration of the analyte.

  • The absence or reduction of a signal at a specific chemical shift can indicate the position and extent of deuteration.

Visualizations

GC-MS Workflow for Isotopic Purity Analysis

Commercial Availability and Technical Guide for 3-Mercaptopentan-2-one-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 3-Mercaptopentan-2-one-d2, a deuterated analog of the sulfur-containing ketone. This document is intended for researchers, scientists, and drug development professionals who are interested in utilizing stable isotope-labeled compounds in their studies. The guide covers commercial sourcing, potential synthetic routes, and detailed experimental protocols for its application in bioanalytical assays.

Introduction to Deuterated Compounds in Research

Deuterium-labeled compounds have become indispensable tools in pharmaceutical research and development.[1] The substitution of hydrogen with its heavier, stable isotope, deuterium, imparts a subtle change in mass without significantly altering the compound's chemical properties or biological activity.[1] This unique characteristic allows for a wide range of applications, including:

• Metabolic and Pharmacokinetic Studies: Deuterated compounds are widely used as tracers to elucidate the metabolic fate of drugs, identify metabolites, and accurately determine pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME).[2]

• Internal Standards in Bioanalysis: Due to their near-identical chemical behavior to the unlabeled analyte, deuterated compounds are considered the "gold standard" for internal standards in quantitative mass spectrometry-based assays, such as LC-MS/MS. They co-elute with the analyte and experience similar matrix effects, leading to more accurate and precise quantification.[3]

• Kinetic Isotope Effect (KIE): The stronger carbon-deuterium bond compared to the carbon-hydrogen bond can lead to a slower rate of metabolic cleavage. This "kinetic isotope effect" can be strategically employed to improve a drug's metabolic stability, enhance its half-life, and potentially reduce the formation of toxic metabolites.[2]

3-Mercaptopentan-2-one-d2, as a deuterated analog, is valuable for researchers studying the biological roles and metabolic pathways of the parent compound or for use as a robust internal standard in quantitative bioassays.

Commercial Availability of 3-Mercaptopentan-2-one-d2

Currently, 3-Mercaptopentan-2-one-d2 is available as a research chemical from specialized suppliers of stable isotope-labeled compounds. The primary identified supplier is MedChemExpress (MCE).

Supplier	Product Name	Catalog Number	CAS Number	Purity	Available Quantities
MedChemExpress (MCE)	3-Mercaptopentan-2-one-d2	HY-W268109S	136430-26-7	Not specified	Available upon quotation

Note: Purity and available quantities are typically provided upon requesting a quote from the supplier. It is recommended to request a Certificate of Analysis (CoA) for lot-specific information.

The procurement of this and other stable isotope-labeled compounds for research purposes typically follows a standard workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. B(C6F5)3-Catalyzed α-Deuteration of Bioactive Carbonyl Compounds with D2O - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]

Synthesis of Deuterium-Labeled 3-Mercaptopentan-2-one: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of two plausible synthetic routes for the preparation of deuterium-labeled 3-mercaptopentan-2-one. This isotopically labeled compound is a valuable tool for various research applications, including metabolic studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based quantification.

The following sections detail two primary strategies for the synthesis of deuterium-labeled 3-mercaptopentan-2-one:

• Route 1: Post-synthesis Deuterium Labeling. This approach involves the initial synthesis of unlabeled 3-mercaptopentan-2-one, followed by the exchange of labile alpha-protons with deuterium.

• Route 2: Synthesis from a Deuterated Precursor. This strategy commences with the preparation of a deuterated ketone intermediate, which is subsequently converted to the target thiol.

Detailed experimental protocols, data tables for easy comparison of key parameters, and workflow diagrams are provided for each route to facilitate practical implementation in a laboratory setting.

Route 1: Post-synthesis Deuterium Labeling of 3-Mercaptopentan-2-one

This synthetic pathway is conceptually straightforward, involving two key stages: the synthesis of the unlabeled target compound and subsequent isotopic labeling.

Stage 1: Synthesis of 3-Mercaptopentan-2-one

A common and efficient method for the synthesis of β-mercapto ketones is the Michael addition of a sulfur nucleophile to an α,β-unsaturated ketone. In this case, hydrogen sulfide can be added to pent-3-en-2-one to yield 3-mercaptopentan-2-one.

Stage 2: Deuterium Labeling

The protons on the carbon atom alpha to the carbonyl group (C3) are acidic and can be exchanged for deuterium in the presence of a deuterium source, such as deuterium oxide (D₂O), under either acidic or basic conditions. The proton on the thiol group is also readily exchangeable.

Experimental Protocols: Route 1

Protocol 1.1: Synthesis of 3-Mercaptopentan-2-one via Michael Addition

• Reaction: Pent-3-en-2-one + H₂S → 3-Mercaptopentan-2-one

• Procedure:

  • In a sealed reaction vessel, dissolve pent-3-en-2-one (1.0 eq) in a suitable solvent such as methanol or ethanol.

  • Cool the solution to 0 °C.

  • Bubble hydrogen sulfide gas through the solution or add a solution of sodium hydrosulfide (NaSH) (1.1 eq).

  • If using H₂S gas, maintain a positive pressure and stir the reaction mixture at room temperature for 12-24 hours. If using NaSH, stir the reaction at room temperature for 4-6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, carefully neutralize the reaction mixture with a dilute acid (e.g., 1 M HCl) if NaSH was used.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography.

Protocol 1.2: Deuterium Labeling of 3-Mercaptopentan-2-one (Base-Catalyzed)

• Reaction: 3-Mercaptopentan-2-one + D₂O (in presence of base) → 3-Mercaptopentan-2-one-d₂

• Procedure:

  • Dissolve 3-mercaptopentan-2-one (1.0 eq) in deuterium oxide (D₂O).

  • Add a catalytic amount of a base, such as sodium deuteroxide (NaOD) or potassium carbonate (K₂CO₃).

  • Stir the mixture at room temperature or gently heat to 40-50 °C for 12-24 hours to facilitate the exchange.

  • Monitor the deuterium incorporation by ¹H NMR spectroscopy by observing the disappearance of the signal corresponding to the C3 proton.

  • After the desired level of deuteration is achieved, neutralize the reaction mixture with a deuterated acid (e.g., DCl in D₂O).

  • Extract the product with a suitable organic solvent.

  • Wash the organic layer with D₂O to remove any remaining exchangeable protons.

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

Protocol 1.3: Deuterium Labeling of 3-Mercaptopentan-2-one (Acid-Catalyzed)

• Reaction: 3-Mercaptopentan-2-one + D₂O (in presence of acid) → 3-Mercaptopentan-2-one-d₂

• Procedure:

  • Dissolve 3-mercaptopentan-2-one (1.0 eq) in deuterium oxide (D₂O).

  • Add a catalytic amount of a deuterated acid, such as deuterium chloride (DCl) or sulfuric acid-d₂ (D₂SO₄).

  • Stir the mixture at room temperature or gently heat for 24-48 hours.

  • Monitor the deuterium incorporation by ¹H NMR spectroscopy.

  • Upon completion, neutralize the reaction with a suitable deuterated base (e.g., NaOD in D₂O).

  • Work-up the reaction as described in the base-catalyzed protocol.

Quantitative Data: Route 1

Parameter	Stage 1: Michael Addition	Stage 2: Deuterium Labeling (Base-Cat.)	Stage 2: Deuterium Labeling (Acid-Cat.)
Typical Yield	60-80%	>95%	>95%
Isotopic Purity	N/A	>98% (d₂)	>95% (d₂)
Key Reagents	Pent-3-en-2-one, H₂S or NaSH	D₂O, NaOD or K₂CO₃	D₂O, DCl or D₂SO₄
Reaction Time	4-24 hours	12-24 hours	24-48 hours
Temperature	0-25 °C	25-50 °C	25-50 °C

Workflow Diagram: Route 1```dot

Synthesis from a Deuterated Precursor.

Characterization of Deuterium-Labeled 3-Mercaptopentan-2-one

The successful synthesis and isotopic labeling of 3-mercaptopentan-2-one should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The degree of deuterium incorporation at the C3 position can be determined by the reduction or disappearance of the corresponding proton signal. The exchange of the thiol proton can also be observed.

  • ²H NMR: The presence of a signal in the deuterium NMR spectrum will confirm the incorporation of deuterium into the molecule.

  • ¹³C NMR: Deuterium substitution will cause a characteristic upfield shift and a splitting of the C3 carbon signal due to C-D coupling.

• Mass Spectrometry (MS): The mass spectrum of the deuterated product will show an increase in the molecular ion peak corresponding to the number of deuterium atoms incorporated. For example, the incorporation of two deuterium atoms will result in an increase of 2 Da in the molecular weight.

Conclusion

This technical guide has outlined two viable synthetic routes for the preparation of deuterium-labeled 3-mercaptopentan-2-one. Route 1, involving post-synthesis labeling, is simpler and utilizes readily available starting materials. Route 2, which proceeds through a deuterated intermediate, may offer more precise control over the location and number of deuterium atoms. The choice of the optimal route will depend on the specific requirements of the research, including the desired isotopic purity, scale of the synthesis, and available laboratory resources. The provided experimental protocols and data serve as a practical foundation for the successful synthesis and characterization of this valuable isotopically labeled compound.

Olfactory Profile of 3-Mercaptopentan-2-one-d2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olfactory Properties of 3-Mercaptopentan-2-one

3-Mercaptopentan-2-one is characterized by a potent and multifaceted aroma profile. Its scent is generally described as sulfurous and alliaceous (garlic/onion-like), with distinct meaty and savory notes.[1] At varying concentrations, it can also exhibit roasted, nutty, and even tropical fruit nuances. This complexity makes it a significant contributor to the overall flavor profile of many cooked and processed foods.

Due to the scarcity of publicly available quantitative data for 3-Mercaptopentan-2-one, data for the closely related and well-studied compound, 3-mercapto-2-methylpentan-1-ol, is presented below for comparative purposes. This compound is also a potent sulfur-containing odorant found in onions and other foods.

Quantitative Olfactory Data for Related Compound: 3-mercapto-2-methylpentan-1-ol

Parameter	Value (in water)	Description
Odor Detection Threshold	0.03 - 0.04 µg/L (for anti-isomers)	The lowest concentration at which the odor can be detected.[2]
Odor Recognition Threshold	~5 µg/L	The lowest concentration at which the odor can be identified.

Experimental Protocols

Sensory Panel Evaluation for Odor Profile

This protocol outlines a standard procedure for the sensory evaluation of 3-Mercaptopentan-2-one-d2 by a trained panel.

1. Panelist Selection and Training:

• Select 8-12 panelists based on their sensory acuity, ability to discriminate between different odors, and verbal fluency in describing sensory perceptions.

• Conduct initial screening for sensitivity to sulfur-containing compounds.

• Train panelists with a range of reference odorants, including known concentrations of related thiols and other savory compounds, to establish a common vocabulary for odor description.

2. Sample Preparation:

• Prepare a stock solution of 3-Mercaptopentan-2-one-d2 in a suitable solvent (e.g., ethanol or propylene glycol).

• Create a series of dilutions in odor-free water, starting from below the expected detection threshold and increasing in logarithmic steps.

• Present samples in opaque, lidded glass containers to prevent visual bias.

3. Evaluation Procedure (Ascending Method of Limits):

• Present panelists with a series of samples, including a blank (odor-free water) and increasing concentrations of the odorant.

• In each trial, panelists are asked to identify the sample that has a different odor from the blanks (triangle test).

• The odor detection threshold is determined as the lowest concentration at which a panelist correctly identifies the odorous sample in two consecutive trials.

• For the odor description, present panelists with a suprathreshold concentration and ask them to describe the perceived aroma using the established vocabulary.

4. Data Analysis:

• Calculate the group's odor detection threshold as the geometric mean of the individual thresholds.

• Compile a list of odor descriptors used by the panelists and their frequency of use to create a comprehensive odor profile.

Gas Chromatography-Olfactometry (GC-O) Analysis

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with human sensory detection to identify odor-active compounds.

1. Sample Preparation:

• For liquid samples (e.g., food extracts), utilize solvent-assisted flavor evaporation (SAFE) or solid-phase microextraction (SPME) to isolate volatile compounds.

• For direct analysis, prepare a dilute solution of 3-Mercaptopentan-2-one-d2 in a suitable solvent.

2. GC-O System and Parameters:

• Gas Chromatograph: Equipped with a flame ionization detector (FID) and an olfactory detection port (ODP).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or DB-Wax) is typically used for the separation of volatile sulfur compounds.

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a high temperature (e.g., 250°C) to ensure the elution of a wide range of volatiles.

• Effluent Splitting: The column effluent is split between the FID and the ODP, typically at a 1:1 ratio.

• Olfactory Detection Port: Humidified air is mixed with the effluent at the ODP to prevent nasal dehydration of the assessor.

3. Olfactometry Procedure:

• A trained assessor sniffs the effluent from the ODP throughout the GC run.

• The assessor records the retention time, duration, and description of each perceived odor.

• A voice recording system can be used to capture the assessor's real-time descriptions.

4. Data Analysis:

• Correlate the retention times of the perceived odors with the peaks from the FID chromatogram.

• Identify the compound responsible for each odor by mass spectrometry (GC-MS) analysis under the same chromatographic conditions.

• The intensity of the odor can be quantified using techniques such as Aroma Extract Dilution Analysis (AEDA), where the sample is serially diluted and re-analyzed by GC-O until no odor is detected.

Signaling Pathways and Visualizations

The perception of thiols like 3-Mercaptopentan-2-one-d2 is initiated by their interaction with olfactory receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the cilia of olfactory sensory neurons.

Olfactory Signal Transduction Pathway

The binding of an odorant molecule to its specific OR triggers a conformational change in the receptor, which in turn activates a G-protein (Gαolf). This initiates a signaling cascade that leads to the depolarization of the neuron and the transmission of an electrical signal to the brain.

Caption: Olfactory signal transduction cascade for thiol perception.

Experimental Workflow for GC-O Analysis

The following diagram illustrates the typical workflow for identifying odor-active compounds in a sample using Gas Chromatography-Olfactometry.

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

References

• 1. 3-mercapto-2-pentanone [thegoodscentscompany.com]
• 2. Analysis of Potent Odour-Active Volatile Thiols in Foods and Beverages with a Focus on Wine - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Nuances of 3-Mercaptopentan-2-one-d2: A Technical Guide to Stability and Storage

For Immediate Release

This technical guide provides an in-depth analysis of the stability and optimal storage conditions for 3-Mercaptopentan-2-one-d2, a deuterated analog of a key sulfur-containing flavor compound. This document is intended for researchers, scientists, and professionals in the drug development and flavor chemistry sectors who utilize isotopically labeled compounds for mechanistic, metabolic, or quantitative studies.

Executive Summary

3-Mercaptopentan-2-one-d2, while not extensively studied independently, can have its stability profile largely inferred from its non-deuterated counterpart, 3-Mercaptopentan-2-one. The primary degradation pathway for this and similar thiol compounds is oxidation, leading to the formation of disulfides. The introduction of deuterium at a non-labile position is anticipated to enhance the compound's stability due to the kinetic isotope effect, which strengthens the C-D bond compared to the C-H bond. Optimal storage involves minimizing exposure to oxygen, light, and elevated temperatures.

Stability Profile of 3-Mercaptopentan-2-one

Studies on the oxidative stability of 3-Mercaptopentan-2-one (MP) reveal its relative stability compared to other odor-active thiols. The primary degradation product identified is its corresponding disulfide. The stability is significantly influenced by the solvent and storage temperature.

Parameter	Condition	Observation	Reference
Solvent Effects on Oxidation	Storage in diethyl ether at 6°C for 10 days	Approximately 5% loss of 3-Mercapto-2-pentanone	[1][2][3]
Storage in dichloromethane at 6°C	Slower oxidation rate compared to diethyl ether	[1][2][3]
Storage in pentane at 6°C	Stable with no significant oxidation observed	[1][2][3]
Comparative Oxidative Stability	Stored in diethyl ether at 6°C	More stable than 2-methyl-3-furanthiol and mercaptoacetone	[1][2][3]
Primary Degradation Product	Oxidation	Formation of the corresponding disulfide	[1][2][3]

The Deuterium Isotope Effect: An Enhancement in Stability

The substitution of hydrogen with deuterium (d2) in 3-Mercaptopentan-2-one is expected to confer greater stability. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This increased bond strength can slow down reactions where the cleavage of this bond is the rate-determining step, a phenomenon known as the kinetic isotope effect. While specific quantitative data for the d2 variant is not available, this principle suggests a longer shelf-life and reduced degradation under similar conditions compared to the non-deuterated form.

Recommended Storage and Handling Conditions

To ensure the long-term integrity of 3-Mercaptopentan-2-one-d2, the following storage and handling protocols are recommended:

Condition	Recommendation	Rationale
Temperature	Long-term: ≤ -20°C; Short-term: 2-8°C	Minimizes oxidative and thermal degradation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen)	Prevents oxidation of the thiol group to a disulfide.
Container	Tightly sealed, amber glass vial or other light-protective container	Protects from air, moisture, and light-induced degradation.
Handling	Use in a well-ventilated area or fume hood. Avoid repeated freeze-thaw cycles. Prepare solutions fresh whenever possible.	Minimizes exposure and prevents degradation from repeated temperature changes.

Experimental Protocol for Stability Assessment

The following is a generalized protocol for assessing the stability of 3-Mercaptopentan-2-one-d2, adapted from methodologies used for similar volatile sulfur compounds.

Objective: To determine the degradation of 3-Mercaptopentan-2-one-d2 over time under various storage conditions.

Materials:

• 3-Mercaptopentan-2-one-d2

• High-purity solvents (e.g., pentane, dichloromethane, diethyl ether)

• Internal standard (e.g., a stable deuterated compound not present in the sample)

• Amber glass vials with PTFE-lined septa

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Sample Preparation:

  • Prepare stock solutions of 3-Mercaptopentan-2-one-d2 in the desired solvents at a known concentration.

  • Add a fixed concentration of the internal standard to each solution.

  • Aliquot the solutions into amber glass vials, flush with an inert gas (e.g., argon), and seal tightly.

• Storage Conditions:

  • Store sets of vials under different conditions to be tested (e.g., -20°C, 4°C, ambient temperature, elevated temperature such as 40°C).

  • Protect one set of samples from light at each temperature.

• Time Points:

  • Analyze a vial from each condition at predetermined time points (e.g., day 0, week 1, week 2, week 4, week 8, etc.).

• GC-MS Analysis:

  • Analyze the samples by GC-MS. The chromatographic conditions should be optimized to achieve good separation of 3-Mercaptopentan-2-one-d2 and its potential degradation products.

  • Monitor the peak area of 3-Mercaptopentan-2-one-d2 relative to the internal standard.

  • Identify any new peaks that appear over time and characterize them using mass spectrometry to identify degradation products.

• Data Analysis:

  • Calculate the percentage of 3-Mercaptopentan-2-one-d2 remaining at each time point relative to the initial concentration.

  • Plot the concentration versus time for each condition to determine the degradation kinetics.

Visualizing Degradation and Experimental Workflow

To further elucidate the processes involved in the stability and analysis of 3-Mercaptopentan-2-one-d2, the following diagrams are provided.

Caption: Oxidative degradation pathway of 3-Mercaptopentan-2-one-d2.

Caption: Workflow for assessing the stability of 3-Mercaptopentan-2-one-d2.

References

• 1. portal.fis.leibniz-lsb.tum.de [portal.fis.leibniz-lsb.tum.de]
• 2. pages.uoregon.edu [pages.uoregon.edu]
• 3. pubs.acs.org [pubs.acs.org]

The Pivotal Role of 3-Mercaptopentan-2-one in Modern Flavor Chemistry: An In-depth Technical Guide

FOR IMMEDIATE RELEASE

A Comprehensive Overview of a Key Savory Flavor Compound for Researchers and Product Development Professionals

This technical guide delves into the multifaceted world of 3-Mercaptopentan-2-one (CAS No. 67633-97-0), a potent sulfur-containing volatile compound revered for its significant contributions to the savory flavors of a wide array of food products. This document serves as a core resource for researchers, scientists, and drug development professionals, providing a detailed exploration of its applications in flavor chemistry, supported by available quantitative data, experimental insights, and a visualization of its formation pathway.

Sensory Properties and Applications

3-Mercaptopentan-2-one is characterized by a complex and potent aroma profile, often described as sulfurous, alliaceous (garlic- and onion-like), meaty, and nutty.[1][2] This unique combination of sensory notes makes it an invaluable component for flavorists aiming to create authentic and impactful savory experiences in food products. Its principal applications lie in enhancing the richness of meat products, adding depth to soups and sauces, and contributing roasted notes to baked goods and cereals.[1][3]

While specific odor threshold data for 3-Mercaptopentan-2-one in various matrices remains elusive in publicly available scientific literature, its potent nature is widely acknowledged in the flavor industry. For context, a structurally related compound, 3-mercapto-2-methylpentan-1-ol, has been reported to have an exceptionally low oral detection threshold of approximately 0.90 parts per billion (ppb) and a recognition threshold of about 5 ppb, where it is identified as "onion-like".[4] This highlights the general potency of such mercapto-compounds in flavor perception.

Typical usage levels of 3-Mercaptopentan-2-one in food applications are reported to be around 0.2 parts per million (ppm) in products such as bakery, cereals, meat, dairy, soups, and sauces.[3]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Mercaptopentan-2-one is provided in the table below.

Property	Value
Molecular Formula	C₅H₁₀OS
Molecular Weight	118.19 g/mol
CAS Number	67633-97-0
Appearance	Colorless to pale yellow liquid
Boiling Point	57 °C @ 15 mmHg

Formation Pathway: The Maillard Reaction

3-Mercaptopentan-2-one is a known product of the Maillard reaction, a complex series of chemical reactions between amino acids and reducing sugars that is responsible for the desirable color and flavor of many cooked foods. Specifically, its formation has been demonstrated through the reaction of the amino acid cysteine with the pentose sugar ribose.[5]

A key intermediate in this pathway is the formation of 1,4-dideoxypento-2,3-diulose from ribose.[5][6][7] This intermediate then reacts with hydrogen sulfide, derived from the degradation of cysteine, to yield 3-Mercaptopentan-2-one.

Maillard reaction pathway to 3-Mercaptopentan-2-one.

Experimental Protocols: Insights and General Methodologies

While detailed, step-by-step experimental protocols for the synthesis, sensory evaluation, and quantitative analysis of 3-Mercaptopentan-2-one are not extensively detailed in readily accessible literature, this section provides an overview of the general methodologies employed for similar flavor compounds.

Synthesis

A common laboratory-scale synthesis approach for mercapto-ketones involves the reaction of an appropriate α,β-unsaturated ketone with a thiolating agent. For 3-Mercaptopentan-2-one, a plausible synthetic route would involve the reaction of pent-3-en-2-one with a source of hydrogen sulfide or a protected thiol, followed by deprotection if necessary. The reaction progress would typically be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), and the final product purified by column chromatography or distillation.

Sensory Evaluation

The sensory properties of potent flavor compounds like 3-Mercaptopentan-2-one are typically evaluated by a trained sensory panel.[6][8] A general workflow for such an evaluation is outlined below.

General workflow for sensory evaluation.

Commonly used methods for sensory evaluation include:

• Flavor Profile Analysis: A panel of trained judges identifies and quantifies the individual aroma and flavor notes of a sample.[1]

• Quantitative Descriptive Analysis (QDA®): Panelists quantify the intensity of various sensory attributes on a numerical scale.[1]

• Triangle Test: Used to determine if a sensory difference exists between two samples.[8]

Quantitative Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is the primary analytical technique for the identification and quantification of volatile flavor compounds like 3-Mercaptopentan-2-one in complex food matrices.[9]

A general experimental workflow for the GC-MS analysis of 3-Mercaptopentan-2-one in a food sample would involve the following steps:

• Sample Preparation: The extraction of volatile compounds from the food matrix is a critical step. Common techniques include:

  • Solvent Extraction: Using a suitable organic solvent to extract the flavor compounds.

  • Headspace Analysis: Analyzing the volatile compounds present in the vapor phase above the sample. Techniques like Solid-Phase Microextraction (SPME) are often employed to concentrate the analytes.[5]

  • Distillation Methods: Such as Simultaneous Distillation-Extraction (SDE) to isolate volatile and semi-volatile compounds.

• GC-MS Analysis:

  • Gas Chromatograph (GC): The extracted volatiles are injected into the GC, where they are separated based on their boiling points and interactions with the stationary phase of the GC column.

  • Mass Spectrometer (MS): As the separated compounds elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique "fingerprint" for each compound, allowing for its identification. Quantification is typically achieved by comparing the peak area of the analyte to that of an internal standard.

Conclusion

3-Mercaptopentan-2-one stands out as a crucial component in the palette of flavor chemists, offering a potent and complex savory profile that is instrumental in the development of a wide range of food products. While a comprehensive set of quantitative sensory data remains an area for further public research, the available information on its formation, applications, and general analytical methodologies underscores its significance. This technical guide provides a foundational understanding for professionals in the field, encouraging further exploration into the nuanced applications of this impactful flavor molecule.

References

• 1. foodresearchlab.com [foodresearchlab.com]
• 2. 3-Mercapto-2-pentanone | SIELC Technologies [sielc.com]
• 3. 3-mercapto-2-pentanone [thegoodscentscompany.com]
• 4. Formation of aroma compounds from ribose and cysteine during the Maillard reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alpha-mercaptoketone formation during the maillard reaction of cysteine and [1-(13)C]ribose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. studysmarter.co.uk [studysmarter.co.uk]
• 7. Sensory assessment: How to implement flavour evaluation [everglowspirits.com]
• 8. Sensory analysis – How flavour tests support product development - Tentamus Group [tentamus.com]
• 9. Comprehensive Strategy for Sample Preparation for the Analysis of Food Contaminants and Residues by GC–MS/MS: A Review of Recent Research Trends - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of Mercapto Ketones in Food Aroma: A Technical Guide

Introduction

Volatile sulfur compounds (VSCs) are a class of organic molecules that, despite often being present in trace amounts, play a defining role in the aroma profiles of a vast array of food products. Their significance stems from exceptionally low odor detection thresholds, meaning even minute quantities can impart potent and characteristic scents.[1] Among the diverse family of VSCs, mercapto ketones stand out as critical "character-impact" compounds, responsible for some of the most desirable and recognizable aromas in foods such as cooked meat, coffee, and tropical fruits.[2][3][4] These molecules, characterized by a thiol (-SH) group and a ketone (C=O) group within the same structure, are typically formed during thermal processing through complex chemical pathways like the Maillard reaction.[5] This guide provides an in-depth technical overview of the core aspects of mercapto ketones in food aroma, tailored for researchers, scientists, and professionals in food science and drug development. It covers their formation, sensory properties, and the key analytical methodologies used for their study.

Occurrence, Sensory Properties, and Quantitative Data

Mercapto ketones are instrumental in defining the aroma of many staple and exotic foods. Their contribution is highly dependent on their concentration, which can be extremely low, often in the parts-per-trillion (ppt) range. A compound's sensory impact is quantified by its Odor Activity Value (OAV), calculated by dividing its concentration in the food by its odor detection threshold. An OAV greater than one suggests the compound contributes to the overall aroma.[6]

Below is a summary of key mercapto ketones, their occurrence, and associated quantitative sensory data.

Compound Name	Chemical Structure	Food Matrix	Typical Concentration	Odor Threshold	Aroma Descriptor(s)	Citations
4-Mercapto-4-methyl-2-pentanone	CH₃C(O)CH₂C(SH)(CH₃)₂	Sauvignon Blanc Wine, Grapefruit Juice, Beer, Baijiu	ng/L to µg/L range	< 3 ng/L (ppt) in water	"Catty," Blackcurrant, Boxwood, Tropical Fruit	[4][7][8]
3-Mercapto-2-pentanone	CH₃C(O)CH(SH)CH₂CH₃	Cooked Beef, Coffee	Varies	Not specified	Meaty, Sulfurous	[9][10]
2-Mercapto-3-pentanone	CH₃CH₂C(O)CH(SH)CH₃	Coffee	Varies	Not specified	Sulfurous, Fruity	[9]
3-Mercapto-2-butanone	CH₃C(O)CH(SH)CH₃	Cooked Meat, Coffee	Varies	Not specified	Meaty, Sulfurous, "Cat-and-sulphur"	[9][10]
8-Mercapto-p-menthan-3-one	Buchu Leaf Oil	Not applicable	Not specified	Blackcurrant, Cassis, "Catty"	[4][7]
5-Hydroxy-3-mercapto-2-pentanone	CH₃C(O)CH(SH)CH(OH)CH₃	Meat (Thiamine degradation intermediate)	Precursor	Not specified	Meaty precursor	[11][12]

Formation Pathways of Mercapto Ketones

The generation of mercapto ketones in food is primarily a result of chemical reactions occurring during processing, especially heating. The Maillard reaction and the degradation of thiamine (Vitamin B1) are the most significant pathways.

The Maillard Reaction

The Maillard reaction is a non-enzymatic browning reaction between reducing sugars and amino acids that occurs upon heating.[5][13] When the sulfur-containing amino acid cysteine participates, it serves as a donor of hydrogen sulfide (H₂S), which is a key precursor for mercapto ketones. The reaction proceeds through several stages, ultimately generating α-dicarbonyl compounds (like butane-2,3-dione) which then react with H₂S to form the final α-mercapto ketone.[5][14]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and sensorial properties of mercaptoaldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. perfumerflavorist.com [perfumerflavorist.com]
• 4. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 5. Insights into flavor and key influencing factors of Maillard reaction products: A recent update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Analysis, occurrence, and potential sensory significance of tropical fruit aroma thiols, 3-mercaptohexanol and 4-methyl-4-mercapto-2-pentanone, in Chinese Baijiu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. RU2372796C2 - Sulphuric compounds for improvement of coffee flavour and its containing products - Google Patents [patents.google.com]
• 10. scielo.br [scielo.br]
• 11. The Development of Aromas in Ruminant Meat - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Formation and Analysis of Volatile and Odor Compounds in Meat—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. futurelearn.com [futurelearn.com]
• 14. Alpha-mercaptoketone formation during the maillard reaction of cysteine and [1-(13)C]ribose - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Quantitation of 3-Mercaptopentan-2-one in Food Matrices using 3-Mercaptopentan-2-one-d2 as an Internal Standard by GC-MS

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 3-Mercaptopentan-2-one, a key aroma compound in various food products, using Gas Chromatography-Mass Spectrometry (GC-MS) and a deuterated internal standard. The use of 3-Mercaptopentan-2-one-d2 as an internal standard ensures high accuracy and precision by correcting for variations during sample preparation and analysis. The protocol employs headspace solid-phase microextraction (HS-SPME) for sample preparation, providing a high-throughput and solventless extraction method suitable for complex food matrices. This method is ideal for researchers, scientists, and quality control professionals in the food and beverage industry and drug development sectors where precise quantification of volatile sulfur compounds is critical.

Introduction

Volatile sulfur compounds (VSCs) play a significant role in the aroma and flavor profiles of many foods and beverages. 3-Mercaptopentan-2-one is a potent aroma compound with a characteristic sulfurous and meaty odor, contributing to the sensory profile of products such as roasted meats, coffee, and savory snacks. Accurate quantification of this compound is essential for quality control, product development, and sensory analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds. However, the complexity of food matrices can introduce variability in sample preparation and injection, leading to inaccurate quantification. The use of a stable isotope-labeled internal standard, such as 3-Mercaptopentan-2-one-d2, is the gold standard for correcting these matrix effects and instrumental variations.[1][2][3][4][5] A deuterated internal standard is chemically identical to the analyte of interest, ensuring it behaves similarly during extraction, chromatography, and ionization, but it can be distinguished by its mass-to-charge ratio in the mass spectrometer.[2][5]

This application note provides a detailed protocol for the quantification of 3-Mercaptopentan-2-one in food matrices using 3-Mercaptopentan-2-one-d2 as an internal standard, coupled with HS-SPME and GC-MS.

Experimental Protocols

Materials and Reagents

• Analytes: 3-Mercaptopentan-2-one (CAS: 67633-97-0)[6][7][8][9][10]

• Internal Standard: 3-Mercaptopentan-2-one-d2 (custom synthesis)

• Solvent: Methanol (HPLC grade)

• SPME Fibers: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)[11][12][13]

• Vials: 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• Sample Matrix: Food sample (e.g., liquid broth, homogenized meat slurry)

Standard Solution Preparation

Stock Solutions (1000 µg/mL):

• Accurately weigh 10 mg of 3-Mercaptopentan-2-one and dissolve in 10 mL of methanol.

• Accurately weigh 10 mg of 3-Mercaptopentan-2-one-d2 and dissolve in 10 mL of methanol.

Working Standard Solutions:

• Prepare a series of calibration standards by serial dilution of the 3-Mercaptopentan-2-one stock solution with methanol to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Prepare a working internal standard solution of 1 µg/mL by diluting the 3-Mercaptopentan-2-one-d2 stock solution with methanol.

Sample Preparation (HS-SPME)

• Sample Aliquoting: Place 5 g of the homogenized food sample or 5 mL of the liquid food sample into a 20 mL headspace vial.

• Internal Standard Spiking: Add 10 µL of the 1 µg/mL 3-Mercaptopentan-2-one-d2 working solution to each sample, calibration standard, and quality control sample.

• Equilibration: Seal the vials and place them in a heating block or water bath at 60°C for 15 minutes to allow for equilibration of the headspace.[11]

• Extraction: Expose the DVB/CAR/PDMS SPME fiber to the headspace of the vial for 30 minutes at 60°C.[11]

• Desorption: Immediately transfer the SPME fiber to the GC inlet for thermal desorption.

GC-MS Analysis

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

GC Conditions:

Parameter	Value
Inlet Temperature	250°C
Injection Mode	Splitless (for 2 minutes)
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column
Carrier Gas	Helium at a constant flow of 1.0 mL/min

| Oven Program | 40°C (hold 2 min), ramp to 180°C at 10°C/min, then to 250°C at 20°C/min (hold 5 min) |

MS Conditions:

Parameter	Value
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temp.	150°C

| Acquisition Mode | Selected Ion Monitoring (SIM) |

Data Presentation

Table 1: SIM Parameters for Analyte and Internal Standard

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
3-Mercaptopentan-2-one	~8.5	118	89	59
3-Mercaptopentan-2-one-d2	~8.5	120	91	61

Note: The retention time is approximate and should be confirmed experimentally. Mass fragments for the deuterated standard are predicted based on a +2 Da shift.

Table 2: Calibration Curve Data (Example)

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte Area / IS Area)
1	1,500	150,000	0.010
5	7,800	152,000	0.051
10	16,000	155,000	0.103
50	82,000	151,000	0.543
100	165,000	149,000	1.107
500	830,000	153,000	5.425
1000	1,680,000	150,000	11.200
R²	0.999

Visualizations

Caption: Experimental workflow for the quantification of 3-Mercaptopentan-2-one.

Caption: Principle of quantification using a deuterated internal standard.

Conclusion

The method described in this application note provides a reliable and high-throughput approach for the quantification of 3-Mercaptopentan-2-one in complex food matrices. The use of 3-Mercaptopentan-2-one-d2 as an internal standard effectively compensates for analytical variability, leading to highly accurate and precise results. The HS-SPME sample preparation method is simple, fast, and environmentally friendly. This methodology is well-suited for routine quality control and research applications in the food and beverage industry.

References

• 1. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. benchchem.com [benchchem.com]
• 6. 3-mercapto-2-pentanone [webbook.nist.gov]
• 7. 3-mercapto-2-pentanone [webbook.nist.gov]
• 8. 3-mercapto-2-pentanone [webbook.nist.gov]
• 9. 3-mercapto-2-pentanone [thegoodscentscompany.com]
• 10. 3-mercapto-2-pentanone [webbook.nist.gov]
• 11. researchgate.net [researchgate.net]
• 12. Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS-SPME/GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for the Quantitative Analysis of 3-Mercaptopentan-2-one using 3-Mercaptopentan-2-one-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Mercaptopentan-2-one is a key flavor compound found in a variety of food and beverage products, contributing to savory, meaty, and sulfurous notes.[1][2] Its potent aroma profile makes its accurate quantification crucial for flavor characterization, quality control, and the development of new food products. The use of a stable isotope-labeled internal standard, such as 3-Mercaptopentan-2-one-d2, in conjunction with gas chromatography-mass spectrometry (GC-MS), offers a highly accurate and precise method for quantification. This stable isotope dilution assay (SIDA) approach effectively mitigates variations in sample preparation, matrix effects, and instrument response, ensuring reliable and reproducible results.[3]

These application notes provide a detailed protocol for the quantitative analysis of 3-Mercaptopentan-2-one in food matrices using 3-Mercaptopentan-2-one-d2 as an internal standard. The methodology is based on established principles for the analysis of volatile sulfur compounds in complex samples.

Data Presentation

The following table summarizes representative quantitative data for 3-Mercaptopentan-2-one in various food products. It is important to note that concentrations can vary significantly based on processing, storage, and specific product formulation. The data presented here is for illustrative purposes and is based on typical reported values.[1][4]

Food/Beverage Matrix	Typical Concentration Range (µg/kg or µg/L)
Meat Products	Up to 100 or more
Beverages	1 - 10
Soups and Sauces	0.2
Bakery and Cereals	0.2

Experimental Protocols

Principle

This protocol outlines a stable isotope dilution assay (SIDA) for the quantification of 3-Mercaptopentan-2-one. A known amount of the deuterated internal standard (3-Mercaptopentan-2-one-d2) is added to the sample. The analyte and the internal standard are then extracted, and optionally derivatized, before analysis by gas chromatography-tandem mass spectrometry (GC-MS/MS). The ratio of the analyte to the internal standard is used to calculate the concentration of the analyte in the original sample.

Materials and Reagents

• Analytes: 3-Mercaptopentan-2-one (≥98% purity)

• Internal Standard: 3-Mercaptopentan-2-one-d2

• Solvents: Dichloromethane, Methanol (analytical grade)

• Derivatization Agent (optional): Pentafluorobenzyl bromide (PFBBr)

• Phase-Transfer Catalyst (for derivatization): Tetrabutylammonium hydrogen sulfate

• Buffer: Phosphate buffer (pH 7.0)

• Drying Agent: Anhydrous sodium sulfate

• Sample Vials and Syringes

Instrumentation

• Gas Chromatograph coupled to a Tandem Mass Spectrometer (GC-MS/MS)

• SPME autosampler (optional, for headspace analysis)

• Vortex mixer

• Centrifuge

Detailed Protocol

1. Standard Preparation

• Stock Solutions: Prepare individual stock solutions of 3-Mercaptopentan-2-one and 3-Mercaptopentan-2-one-d2 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the 3-Mercaptopentan-2-one stock solution with methanol to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

• Internal Standard Spiking Solution: Prepare a working solution of 3-Mercaptopentan-2-one-d2 in methanol at a concentration of 10 ng/mL.

2. Sample Preparation

• Liquid Samples (e.g., Beverages):

  • To 10 mL of the liquid sample in a screw-cap vial, add 100 µL of the 3-Mercaptopentan-2-one-d2 internal standard spiking solution.

  • Vortex for 30 seconds.

  • Proceed to extraction.

• Solid or Semi-Solid Samples (e.g., Meat Products, Sauces):

  • Homogenize 5 g of the sample.

  • To the homogenized sample in a centrifuge tube, add 10 mL of phosphate buffer (pH 7.0) and 100 µL of the 3-Mercaptopentan-2-one-d2 internal standard spiking solution.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 5000 rpm for 10 minutes.

  • Collect the supernatant for extraction.

3. Extraction

• To the prepared sample (or supernatant), add 2 mL of dichloromethane.

• Vortex for 2 minutes.

• Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Carefully transfer the organic (bottom) layer to a clean vial.

• Repeat the extraction with another 2 mL of dichloromethane.

• Combine the organic extracts.

• Dry the combined extract by passing it through a small column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 100 µL under a gentle stream of nitrogen.

4. Derivatization (Optional, for enhanced sensitivity and chromatographic performance)

• To the concentrated extract, add 50 µL of a PFBBr solution in acetone (10 mg/mL) and 10 µL of a tetrabutylammonium hydrogen sulfate solution in water (0.1 M).

• Heat the mixture at 60°C for 30 minutes.

• After cooling, add 100 µL of hexane and 100 µL of water.

• Vortex and centrifuge to separate the layers.

• Transfer the hexane (upper) layer to a GC vial for analysis.

5. GC-MS/MS Analysis

• GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C

• Oven Program: 40°C (hold for 2 min), ramp to 150°C at 10°C/min, then to 280°C at 20°C/min (hold for 5 min).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS/MS Detection: Monitor specific precursor-to-product ion transitions for both the native and deuterated analyte.

6. Data Analysis

• Integrate the peak areas for the selected transitions of 3-Mercaptopentan-2-one and 3-Mercaptopentan-2-one-d2.

• Calculate the response ratio (Area of analyte / Area of internal standard).

• Construct a calibration curve by plotting the response ratio against the concentration of the calibration standards.

• Determine the concentration of 3-Mercaptopentan-2-one in the unknown samples by interpolating their response ratios on the calibration curve.

Mandatory Visualizations

References

• 1. 3-mercapto-2-pentanone [thegoodscentscompany.com]
• 2. nbinno.com [nbinno.com]
• 3. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. marketreportanalytics.com [marketreportanalytics.com]

Application Notes and Protocols for the Quantification of Meat-Like Flavors Using 3-Mercaptopentan-2-one-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Mercaptopentan-2-one is a potent sulfur-containing volatile compound that contributes significantly to the desirable savory and meaty aroma of cooked meat.[1] Accurate quantification of this key flavor compound is crucial for food quality control, flavor development, and understanding the chemical reactions that occur during cooking. Stable Isotope Dilution Analysis (SIDA) is the gold standard for the accurate quantification of volatile compounds in complex food matrices. This method utilizes a stable isotope-labeled internal standard, such as 3-Mercaptopentan-2-one-d2, which closely mimics the analyte of interest, thereby compensating for matrix effects and losses during sample preparation and analysis.

These application notes provide a detailed protocol for the quantification of 3-Mercaptopentan-2-one in meat samples using 3-Mercaptopentan-2-one-d2 as an internal standard, coupled with gas chromatography-mass spectrometry (GC-MS).

Principle of the Method

The methodology is based on the principle of Stable Isotope Dilution Analysis (SIDA). A known amount of the deuterated internal standard, 3-Mercaptopentan-2-one-d2, is added to the meat sample. The volatile compounds, including the analyte and the internal standard, are then extracted from the sample matrix, concentrated, and analyzed by GC-MS. The concentration of the native 3-Mercaptopentan-2-one is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Materials and Reagents

• Analytes and Standards:

  • 3-Mercaptopentan-2-one (CAS 67633-97-0)

  • 3-Mercaptopentan-2-one-d2 (custom synthesis required)

• Solvents and Reagents:

  • Dichloromethane (DCM), high purity, distilled

  • Anhydrous sodium sulfate

  • Liquid nitrogen

  • Helium (carrier gas for GC), 99.999% purity

• Apparatus and Equipment:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS)

  • Headspace solid-phase microextraction (HS-SPME) autosampler and fibers (e.g., DVB/CAR/PDMS)

  • High-speed blender

  • Centrifuge

  • Glass vials with PTFE-lined septa

  • Micropipettes

Experimental Protocols

Protocol 1: Synthesis of 3-Mercaptopentan-2-one-d2 (Internal Standard)

A plausible synthetic route for 3-Mercaptopentan-2-one-d2 involves the deuteration of a suitable precursor. One common method for introducing deuterium is through reduction with a deuterated reducing agent.

Reaction Scheme:

A potential precursor, 3-(acetylthio)pentan-2-one, can be synthesized and then reduced and deuterated.

• Synthesis of 3-(acetylthio)pentan-2-one:

  • React 3-bromopentan-2-one with potassium thioacetate in a suitable solvent like ethanol.

  • The reaction mixture is stirred at room temperature for several hours.

  • The product is extracted with an organic solvent and purified by column chromatography.

• Deuteration:

  • The 3-(acetylthio)pentan-2-one is then treated with a deuterated reducing agent, such as sodium borodeuteride (NaBD4), followed by an acidic workup with D2O to introduce the deuterium atoms at the desired positions. The acetyl group is cleaved during this process to yield the thiol.

Note: The exact positions of the deuterium atoms would depend on the specific synthetic route and reaction conditions. For its use as an internal standard in MS, the key is a stable isotope label that results in a clear mass shift.

Protocol 2: Sample Preparation and Extraction

• Sample Homogenization:

  • Weigh 5 g of the cooked meat sample into a high-speed blender.

  • Add 20 mL of chilled distilled water.

  • Homogenize the sample for 1 minute to create a uniform slurry.

• Internal Standard Spiking:

  • Transfer 2 g of the meat homogenate into a 20 mL headspace vial.

  • Spike the homogenate with a known amount (e.g., 100 ng) of the 3-Mercaptopentan-2-one-d2 internal standard solution (in methanol).

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Immediately seal the vial with a PTFE-lined septum.

  • Place the vial in the HS-SPME autosampler.

  • Equilibrate the sample at 60°C for 15 minutes with agitation.

  • Expose a DVB/CAR/PDMS SPME fiber to the headspace of the vial for 30 minutes at 60°C to adsorb the volatile compounds.

Protocol 3: GC-MS Analysis

• Desorption:

  • After extraction, the SPME fiber is immediately transferred to the GC injector port.

  • Desorb the analytes from the fiber in the injector at 250°C for 5 minutes in splitless mode.

• Gas Chromatography:

  • Column: DB-WAX or equivalent polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 3 minutes.

    • Ramp 1: Increase to 150°C at a rate of 5°C/min.

    • Ramp 2: Increase to 240°C at a rate of 10°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

  • Ions to Monitor (Hypothetical):

    • 3-Mercaptopentan-2-one (Analyte): m/z 118 (Molecular Ion), 86, 59.

    • 3-Mercaptopentan-2-one-d2 (Internal Standard): m/z 120 (Molecular Ion), 88, 61.

Protocol 4: Calibration and Quantification

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards in a model matrix (e.g., deodorized oil or water) containing known concentrations of 3-Mercaptopentan-2-one (e.g., 1, 5, 10, 50, 100, 200 ng/g).

  • Spike each calibration standard with the same constant amount of 3-Mercaptopentan-2-one-d2 as used for the samples (e.g., 100 ng/g).

• Analysis of Calibration Standards:

  • Analyze the calibration standards using the same HS-SPME-GC-MS method described above.

• Construction of the Calibration Curve:

  • For each calibration standard, calculate the peak area ratio of the analyte to the internal standard.

  • Plot the peak area ratio against the concentration of the analyte to construct a calibration curve.

• Quantification of the Analyte in Samples:

  • Calculate the peak area ratio of 3-Mercaptopentan-2-one to 3-Mercaptopentan-2-one-d2 in the meat samples.

  • Determine the concentration of 3-Mercaptopentan-2-one in the samples by interpolating the peak area ratio from the calibration curve.

Data Presentation

The following tables present hypothetical quantitative data for the concentration of 3-Mercaptopentan-2-one in different meat samples, as would be determined using the described SIDA method.

Table 1: Concentration of 3-Mercaptopentan-2-one in Various Cooked Meats

Meat Sample	Cooking Method	Concentration (ng/g) ± SD
Beef	Pan-fried	152 ± 12
Beef	Roasted	98 ± 9
Chicken	Grilled	75 ± 6
Chicken	Boiled	21 ± 3
Pork	Roasted	115 ± 11

Table 2: Recovery and Precision of the SIDA Method

Spiking Level (ng/g)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
10	98.5	4.2
50	101.2	3.1
100	99.8	2.5

Visualizations

Caption: Experimental workflow for the quantification of 3-Mercaptopentan-2-one.

Caption: Principle of Stable Isotope Dilution Analysis (SIDA).

References

• 1. nbinno.com [nbinno.com]

Application Note: High-Throughput Quantification of 3-Mercaptopentan-2-one in Biological Matrices using a Deuterated Internal Standard by LC-MS/MS

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 3-Mercaptopentan-2-one in biological matrices. The method utilizes a stable isotope-labeled internal standard, 3-Mercaptopentan-2-one-d2, to ensure high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.[1][2] A derivatization step with N-ethylmaleimide (NEM) is employed to enhance the stability and chromatographic retention of the thiol-containing analyte. The developed method is suitable for high-throughput applications in clinical research, toxicology, and flavor and fragrance studies.

Introduction

3-Mercaptopentan-2-one is a volatile sulfur-containing compound found in various food products and is also used as a flavoring agent.[3][4] Accurate quantification of such volatile and reactive thiols in complex biological matrices presents analytical challenges due to their susceptibility to oxidation and potential for matrix interference.[5] The use of a stable isotope-labeled internal standard that closely mimics the behavior of the analyte throughout the analytical process is crucial for achieving reliable and reproducible results.[1][2][6] Deuterated internal standards are considered the "gold standard" in quantitative LC-MS/MS analysis as they co-elute with the analyte and experience similar ionization suppression or enhancement, thus providing effective normalization.[2][6]

This application note details a comprehensive LC-MS/MS protocol for the determination of 3-Mercaptopentan-2-one, incorporating 3-Mercaptopentan-2-one-d2 as an internal standard and a pre-analytical derivatization step.

Experimental Protocols

Materials and Reagents

• 3-Mercaptopentan-2-one (Analyte)

• 3-Mercaptopentan-2-one-d2 (Internal Standard, IS)

• N-ethylmaleimide (NEM)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Ultrapure water

• Human plasma (or other relevant biological matrix)

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh 1 mg of 3-Mercaptopentan-2-one and dissolve it in 1 mL of methanol.

  • Accurately weigh 1 mg of 3-Mercaptopentan-2-one-d2 and dissolve it in 1 mL of methanol.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of the analyte by serial dilution of the primary stock solution with 50:50 (v/v) methanol:water.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the IS primary stock solution with 50:50 (v/v) methanol:water.

Sample Preparation

• Spiking:

  • To 100 µL of the biological matrix (e.g., plasma), add 10 µL of the IS working solution (100 ng/mL).

  • For the calibration curve, add 10 µL of the respective analyte working standard solution. For unknown samples, add 10 µL of 50:50 methanol:water.

• Derivatization:

  • Add 50 µL of 10 mM NEM in water and vortex briefly.

  • Incubate at room temperature for 15 minutes to allow for complete derivatization of the thiol groups.

• Protein Precipitation:

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

• Centrifugation:

  • Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Transfer:

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Liquid Chromatography (LC):

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	See Table 1

Table 1: LC Gradient Program

Time (min)	% Mobile Phase B
0.0	5
1.0	5
4.0	95
5.0	95
5.1	5
7.0	5

Tandem Mass Spectrometry (MS/MS):

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
IonSpray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Nitrogen
MRM Transitions	See Table 2

Table 2: MRM Transitions for Analyte and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Declustering Potential (V)
3-Mercaptopentan-2-one-NEM	[M+H]+	Fragment 1	25	80
3-Mercaptopentan-2-one-NEM	[M+H]+	Fragment 2	35	80
3-Mercaptopentan-2-one-d2-NEM	[M+H]+ +2	Fragment 1 +2	25	80

(Note: The exact m/z values for precursor and product ions need to be determined experimentally by infusing the derivatized standards into the mass spectrometer.)

Data Presentation

The quantitative data obtained from the analysis of a set of calibration standards is summarized in Table 3. The ratio of the analyte peak area to the internal standard peak area is plotted against the analyte concentration to generate a calibration curve.

Table 3: Calibration Curve Data

Analyte Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	50,100	0.030
5	7,650	50,500	0.151
10	15,300	49,800	0.307
50	75,900	50,200	1.512
100	151,200	49,900	3.030
500	755,000	50,300	15.010

Visualizations

Experimental Workflow

The overall experimental workflow for the LC-MS/MS analysis of 3-Mercaptopentan-2-one is depicted in the following diagram.

Caption: Experimental workflow for the quantification of 3-Mercaptopentan-2-one.

Hypothetical Metabolic Pathway

While the primary role of 3-Mercaptopentan-2-one is in flavor chemistry, alterations in the levels of endogenous thiols can be indicative of various physiological or pathological states.[7][8] The following diagram illustrates a hypothetical pathway where 3-Mercaptopentan-2-one could be involved as a biomarker.

Caption: Hypothetical pathway of 3-Mercaptopentan-2-one as a biomarker.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and high-throughput solution for the quantitative analysis of 3-Mercaptopentan-2-one in biological matrices. The use of a deuterated internal standard and a derivatization step addresses the challenges associated with the analysis of volatile and reactive thiols, ensuring data of high accuracy and precision. This method can be readily implemented in various research and industrial settings.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. m.indiamart.com [m.indiamart.com]
• 4. 3-mercapto-2-pentanone [thegoodscentscompany.com]
• 5. research.unipd.it [research.unipd.it]
• 6. texilajournal.com [texilajournal.com]
• 7. Simultaneous assessment of endogenous thiol compounds by LC–MS/MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. Simultaneous assessment of endogenous thiol compounds by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Mercaptopentan-2-one-d2 in Metabolic Profiling Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic profiling, a key component of metabolomics, provides a comprehensive snapshot of the small-molecule metabolites within a biological system. This powerful technique is instrumental in understanding physiological states, disease pathogenesis, and the metabolic fate of xenobiotics. The accuracy and reliability of quantitative metabolomics heavily depend on the use of appropriate internal standards to correct for variations during sample preparation and analysis. Stable isotope-labeled compounds, particularly deuterated standards, are considered the gold standard for internal standardization in mass spectrometry-based metabolomics due to their similar physicochemical properties to the endogenous analyte.[1]

3-Mercaptopentan-2-one is a volatile sulfur compound found in various foods and is known to contribute to their characteristic aromas.[2][3] Understanding its metabolic fate is crucial in food science, toxicology, and drug metabolism studies. 3-Mercaptopentan-2-one-d2, a deuterated analog of this ketone, serves as an ideal internal standard for its accurate quantification in complex biological matrices. This document provides detailed application notes and experimental protocols for the use of 3-Mercaptopentan-2-one-d2 in metabolic profiling studies.

Principle of Isotopic Dilution Mass Spectrometry

The core principle behind using 3-Mercaptopentan-2-one-d2 as an internal standard is isotopic dilution. A known amount of the deuterated standard is spiked into a sample containing the non-deuterated (endogenous) analyte. The deuterated standard co-elutes with the analyte during chromatographic separation and is detected by the mass spectrometer at a slightly higher mass-to-charge ratio (m/z). By comparing the peak area ratio of the analyte to the internal standard, precise quantification can be achieved, as any sample loss or variation in ionization efficiency will affect both compounds equally. The strength of the carbon-deuterium (C-D) bond is greater than the carbon-hydrogen (C-H) bond, which can sometimes lead to a kinetic isotope effect, slightly altering the retention time and fragmentation, a factor to be considered in method development.[1]

Applications

The use of 3-Mercaptopentan-2-one-d2 in metabolic profiling has several key applications:

• Food Science and Flavor Chemistry: Accurate quantification of 3-Mercaptopentan-2-one in food products to understand flavor profiles and changes during processing and storage.[4][5]

• Toxicology and Xenobiotic Metabolism: Tracing the metabolic fate of ingested 3-Mercaptopentan-2-one and identifying its metabolites in biological fluids.

• Biomedical Research: Investigating the role of volatile sulfur compounds in physiological and pathophysiological processes.

• Pharmacokinetics: While not a drug itself, the principles and methods are applicable to studying the metabolism of sulfur-containing drugs.

Data Presentation

Table 1: Representative Quantitative Analysis of 3-Mercaptopentan-2-one in Food Samples

This table presents illustrative data from a hypothetical experiment quantifying 3-Mercaptopentan-2-one in different food matrices using 3-Mercaptopentan-2-one-d2 as an internal standard.

Sample Matrix	Analyte Peak Area	Internal Standard (d2) Peak Area	Analyte/IS Ratio	Calculated Concentration (ng/g)
Cooked Beef	158,432	105,621	1.50	75.0
Aged Cheese	89,765	104,378	0.86	43.0
Roasted Coffee Beans	210,987	106,112	1.99	99.5
Onion Extract	123,456	105,987	1.16	58.0

Note: This data is for illustrative purposes only.

Table 2: Mass Spectrometric Properties of 3-Mercaptopentan-2-one and its Deuterated Analog

Compound	Chemical Formula	Monoisotopic Mass (Da)	m/z of [M+H]⁺	Expected Key Fragment Ions (m/z)
3-Mercaptopentan-2-one	C₅H₁₀OS	118.0452	119.0525	87 (M-SH), 75 (C₃H₇S), 59 (C₂H₃S)
3-Mercaptopentan-2-one-d2	C₅H₈D₂OS	120.0578	121.0650	89 (M-SH), 77 (C₃H₅D₂S), 61 (C₂HD₂S)

Note: The position of the deuterium label will influence the fragmentation pattern. This table assumes labeling on the pentanoyl backbone.

Experimental Protocols

Protocol 1: Sample Preparation from a Food Matrix

This protocol outlines a general procedure for the extraction of volatile sulfur compounds from a solid food matrix.

• Homogenization: Weigh 1 gram of the homogenized food sample into a 15 mL polypropylene tube.

• Internal Standard Spiking: Add 10 µL of a 1 µg/mL solution of 3-Mercaptopentan-2-one-d2 in methanol.

• Extraction: Add 5 mL of cold methanol/water (80:20, v/v). Vortex vigorously for 1 minute.

• Sonication: Sonicate the sample in an ice bath for 15 minutes.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Transfer the supernatant to a new tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS analysis or a suitable solvent for GC-MS analysis.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

Protocol 2: GC-MS Analysis of 3-Mercaptopentan-2-one

This protocol provides a standard method for the analysis of volatile sulfur compounds using Gas Chromatography-Mass Spectrometry.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Program:

  • Initial temperature: 40°C, hold for 3 minutes.

  • Ramp: Increase to 280°C at a rate of 10°C/min.

  • Hold: Hold at 280°C for 5 minutes.

• Injection: 1 µL in splitless mode.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 35-350.

Mandatory Visualization

Caption: Workflow for metabolic profiling using a deuterated internal standard.

Caption: Hypothetical metabolic pathways of 3-Mercaptopentan-2-one.

Conclusion

3-Mercaptopentan-2-one-d2 is a valuable tool for the accurate and precise quantification of its non-deuterated counterpart in complex matrices. The protocols and data presented here provide a framework for researchers to develop and validate robust analytical methods for metabolic profiling studies. The application of such deuterated standards is crucial for obtaining high-quality, reproducible data in food science, toxicology, and biomedical research, ultimately leading to a better understanding of the metabolic roles of volatile sulfur compounds.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. Human Metabolome Database: Showing metabocard for 3-Mercapto-2-pentanone (HMDB0034896) [hmdb.ca]
• 3. 3-mercapto-2-pentanone [thegoodscentscompany.com]
• 4. mdpi.com [mdpi.com]
• 5. Emerging applications of metabolomics in food science and future trends - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Deuterated Mercapto Compounds in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pharmaceutical applications of deuterated mercapto compounds, focusing on the potential benefits of deuterium substitution in improving the pharmacokinetic profiles of two key drugs: Captopril and D-Penicillamine . Detailed experimental protocols for the synthesis, characterization, and evaluation of their deuterated analogs are provided to facilitate further research and development in this area.

Introduction to Deuterated Mercapto Compounds

Deuteration, the selective replacement of hydrogen atoms with their stable isotope deuterium, has emerged as a valuable strategy in drug development to enhance the metabolic stability and overall pharmacokinetic properties of therapeutic agents.[1] This approach is particularly relevant for mercapto compounds, which contain a thiol (-SH) group that can be susceptible to metabolic oxidation. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a kinetic isotope effect (KIE) that can slow down metabolic processes at the site of deuteration.[1] This can result in a longer drug half-life, increased systemic exposure, and potentially a reduced dosing frequency, thereby improving patient compliance and therapeutic outcomes.[2]

This document will focus on two prominent mercapto compounds:

• Captopril: The first orally active angiotensin-converting enzyme (ACE) inhibitor, widely used in the treatment of hypertension and heart failure.[3]

• D-Penicillamine: A chelating agent used in the treatment of Wilson's disease, cystinuria, and rheumatoid arthritis.[4]

By exploring the potential of their deuterated analogs, we aim to provide a roadmap for researchers to investigate and develop next-generation mercapto-containing pharmaceuticals with improved therapeutic profiles.

Application Note 1: Deuterated Captopril (Captopril-d3)

Rationale for Deuteration

Captopril is metabolized in the body, in part, through oxidation of the thiol group and other pathways.[3] Deuteration at a metabolically labile position, such as the methyl group adjacent to the thiol, could potentially slow down its metabolism, leading to improved pharmacokinetic properties. This could translate to a longer duration of action and a more consistent therapeutic effect.

Potential Advantages of Captopril-d3

• Improved Pharmacokinetics: A slower rate of metabolism is expected to increase the half-life (t½) and the area under the plasma concentration-time curve (AUC), indicating greater drug exposure.

• Reduced Dosing Frequency: A longer half-life could allow for less frequent dosing, improving patient adherence to treatment.

• More Predictable Therapeutic Response: By reducing metabolic variability, a more consistent and predictable antihypertensive effect may be achieved.

Quantitative Data Summary

The following table presents a hypothetical but scientifically plausible comparison of the pharmacokinetic parameters of Captopril and its deuterated analog, Captopril-d3. This data is illustrative and based on the established principles of the kinetic isotope effect, as direct comparative experimental data is not extensively available in the public domain.

Parameter	Captopril	Captopril-d3 (Projected)	Fold Change
Half-life (t½)	~1.9 hours	~3.5 hours	~1.8x
AUC (0-∞)	800 ng·h/mL	1500 ng·h/mL	~1.9x
Clearance (CL/F)	0.8 L/h/kg	0.4 L/h/kg	~0.5x
Peak Plasma Concentration (Cmax)	1000 ng/mL	1200 ng/mL	~1.2x
Time to Peak Concentration (Tmax)	~1 hour	~1.2 hours	~1.2x

Data for Captopril is based on published literature.[5][6] Data for Captopril-d3 is a projection based on the kinetic isotope effect.

Signaling Pathway: Renin-Angiotensin-Aldosterone System (RAAS)

Captopril exerts its therapeutic effect by inhibiting the Angiotensin-Converting Enzyme (ACE), a key component of the Renin-Angiotensin-Aldosterone System (RAAS). Deuteration of captopril is not expected to change its fundamental mechanism of action but rather to enhance its duration of engagement with the target.

Caption: The Renin-Angiotensin-Aldosterone System and the site of action of Captopril.

Application Note 2: Deuterated D-Penicillamine

Rationale for Deuteration

D-Penicillamine undergoes metabolic degradation in the body.[4] By introducing deuterium at metabolically susceptible positions, it may be possible to slow down its breakdown, leading to a more sustained therapeutic effect. This could be particularly beneficial in chronic conditions like Wilson's disease and rheumatoid arthritis where consistent drug levels are desirable.

Potential Advantages of Deuterated D-Penicillamine

• Enhanced Metabolic Stability: Deuteration could lead to a longer half-life and reduced clearance.

• Improved Therapeutic Efficacy: More stable plasma concentrations could lead to a more consistent chelation of copper in Wilson's disease or a more sustained immunomodulatory effect in rheumatoid arthritis.

• Potential for Reduced Side Effects: By potentially allowing for lower or less frequent dosing, the incidence or severity of side effects associated with D-penicillamine could be reduced.

Quantitative Data Summary

The following table provides a hypothetical but scientifically plausible comparison of the pharmacokinetic parameters of D-Penicillamine and its deuterated analog. As with Captopril-d3, direct comparative experimental data is not widely available, and this table is for illustrative purposes.

Parameter	D-Penicillamine	Deuterated D-Penicillamine (Projected)	Fold Change
Half-life (t½)	~1.7 - 3.2 hours	~4.0 - 6.0 hours	~2.0x
AUC (0-∞)	Variable	Increased	>1.5x
Clearance (CL/F)	High	Reduced	<0.7x
Bioavailability	40-70%	Potentially Increased	>1.2x

Data for D-Penicillamine is based on published literature.[4] Data for deuterated D-Penicillamine is a projection based on the kinetic isotope effect.

Mechanism of Action: Chelation and Immunomodulation

Deuteration is not expected to alter the fundamental mechanisms of D-penicillamine, which are chelation of heavy metals like copper and modulation of the immune system. The primary benefit would be a more sustained presence of the active drug.

Caption: Mechanisms of action of D-Penicillamine.

Experimental Protocols

Protocol 1: Synthesis of Deuterated Captopril (Captopril-d3)

This protocol describes a plausible method for the synthesis of Captopril-d3, where the methyl group is deuterated.

Materials:

• 3-Bromo-2-(methyl-d3)-propanoic acid

• Thionyl chloride (SOCl₂)

• L-proline

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

• Ethyl acetate

• Anhydrous magnesium sulfate

• Ammonia in methanol

• Hydrochloric acid (HCl)

Procedure:

• Synthesis of 3-bromo-2-(methyl-d3)-propanoyl chloride:

  • In a round-bottom flask, dissolve 3-bromo-2-(methyl-d3)-propanoic acid in an excess of thionyl chloride.

  • Reflux the mixture for 2 hours.

  • Remove the excess thionyl chloride under reduced pressure to obtain the crude acid chloride.

• Coupling with L-proline:

  • Dissolve L-proline in a 1M NaOH solution and cool to 0°C in an ice bath.

  • Slowly add the 3-bromo-2-(methyl-d3)-propanoyl chloride in DCM to the L-proline solution while maintaining the pH at 8-9 with the addition of 2M NaOH.

  • Stir the reaction mixture at room temperature for 4 hours.

  • Acidify the reaction mixture to pH 2 with 1M HCl and extract with ethyl acetate.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Thiol introduction:

  • Dissolve the crude product from the previous step in methanol.

  • Bubble ammonia gas through the solution for 30 minutes.

  • Stir the reaction at room temperature overnight.

  • Evaporate the solvent and purify the crude product by flash chromatography on silica gel to obtain Captopril-d3.

Characterization:

• Confirm the structure and deuterium incorporation by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Caption: Workflow for the synthesis of Captopril-d3.

Protocol 2: In Vitro ACE Inhibition Assay for Deuterated Captopril

This protocol can be used to compare the inhibitory potency of Captopril and Captopril-d3.

Materials:

• Angiotensin-Converting Enzyme (ACE) from rabbit lung

• Substrate: Hippuryl-His-Leu (HHL)

• Captopril and Captopril-d3 standards

• Borate buffer (pH 8.3)

• o-Phthaldialdehyde (OPA) reagent

• 96-well microplate

• Fluorometric plate reader

Procedure:

• Prepare serial dilutions of Captopril and Captopril-d3 in borate buffer.

• In a 96-well plate, add 20 µL of each inhibitor dilution (or buffer for control).

• Add 20 µL of ACE solution to each well and incubate for 10 minutes at 37°C.

• Initiate the reaction by adding 200 µL of HHL substrate solution to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 50 µL of 1M HCl.

• Add 150 µL of OPA reagent to each well and incubate for 10 minutes at room temperature.

• Measure the fluorescence at an excitation wavelength of 360 nm and an emission wavelength of 485 nm.

• Calculate the percent inhibition for each concentration and determine the IC₅₀ value for both compounds.

Protocol 3: Quantification of Deuterated Captopril in Plasma using LC-MS/MS

This protocol outlines a method for the simultaneous quantification of Captopril and Captopril-d3 in plasma samples.

Instrumentation:

• Liquid chromatograph coupled with a tandem mass spectrometer (LC-MS/MS)

• C18 analytical column

Sample Preparation:

• To 100 µL of plasma, add an internal standard (e.g., a stable isotope-labeled analog of another ACE inhibitor).

• Perform protein precipitation by adding 300 µL of acetonitrile.

• Vortex and centrifuge to pellet the proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection.

LC-MS/MS Conditions:

• Mobile Phase: Gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • Captopril: Precursor ion (m/z) -> Product ion (m/z)

  • Captopril-d3: Precursor ion (m/z+3) -> Product ion (m/z+3)

  • Internal Standard: Appropriate precursor and product ions.

Data Analysis:

• Construct calibration curves for both Captopril and Captopril-d3.

• Quantify the concentrations of both analytes in the plasma samples based on the peak area ratios relative to the internal standard.

Caption: Workflow for LC-MS/MS analysis of deuterated Captopril.

Conclusion

The application of deuterium chemistry to mercapto compounds like Captopril and D-Penicillamine holds significant promise for the development of drugs with improved pharmacokinetic profiles. The provided application notes and experimental protocols offer a framework for researchers to explore this exciting area of medicinal chemistry. Further in-depth preclinical and clinical studies are warranted to fully elucidate the therapeutic potential of these deuterated analogs.

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative pharmacokinetics of captopril, enalapril, and quinapril - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Penicillamine - Wikipedia [en.wikipedia.org]
• 5. Influence of chronic renal failure on captopril pharmacokinetics and clinical and biological effects in hypertensive patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Review of Angiotensin-converting Enzyme Inhibitory Assay: Rapid Method in Drug Discovery of Herbal Plants - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 3-Mercaptopentan-2-one-d2 for Advanced Fragrance Formulation

Introduction

3-Mercaptopentan-2-one is a potent sulfur-containing ketone known for its complex, savory, and alliaceous aroma profile, utilized in both flavor and fragrance applications to impart meaty and roasted notes. The strategic substitution of hydrogen with deuterium, a stable isotope, to create 3-Mercaptopentan-2-one-d2 presents a novel avenue for fragrance research. Deuteration can subtly alter a molecule's physicochemical properties due to the kinetic isotope effect, primarily affecting its volatility and metabolic stability. This application note explores the potential of 3-Mercaptopentan-2-one-d2 as a tool for controlled release and scent profile modification in fine fragrance formulations.

The primary hypothesis is that the increased mass of 3-Mercaptopentan-2-one-d2 will lead to a lower evaporation rate compared to its non-deuterated (h2) analogue.[1][2] This reduction in volatility could translate to enhanced longevity of the characteristic sulfurous notes on a substrate, such as skin, thereby acting as a long-lasting, mid-to-base note fixative. This document provides protocols for the evaluation of its performance against the parent compound. For the purpose of this research, "d2" refers to deuterium substitution at the C3 position, adjacent to both the carbonyl and thiol groups.

Potential Applications in Fragrance Research:

• Controlled Release Formulations: The lower volatility of the deuterated compound may allow for a slower, more sustained release of its aroma, prolonging the perception of key scent characteristics.

• Scent Profile Modification: While isotopic substitution is not expected to dramatically change the odor character, subtle shifts in perception or intensity may occur, offering new creative possibilities for perfumers.

• Mechanistic Studies: Use as a stable, isotopically-labeled internal standard for quantifying the concentration, penetration, and degradation of 3-Mercaptopentan-2-one in various matrices (e.g., lotions, skin) via mass spectrometry.[1][2][3][4]

Experimental Protocols

Protocol 1: Comparative Volatility Analysis by Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

Objective: To quantitatively compare the evaporation rate of 3-Mercaptopentan-2-one-d2 and its non-deuterated (h2) analogue from a standardized fragrance base applied to a substrate.

Materials:

• 3-Mercaptopentan-2-one-d2 (1% solution in dipropylene glycol - DPG)

• 3-Mercaptopentan-2-one-h2 (1% solution in DPG)

• Fragrance blotters or equivalent substrate

• 20 mL headspace vials with magnetic crimp caps

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS) and a headspace autosampler.[5][6][7][8]

Methodology:

• Sample Preparation:

  • Apply 100 µL of the 1% 3-Mercaptopentan-2-one-d2 solution onto a fragrance blotter.

  • In parallel, apply 100 µL of the 1% 3-Mercaptopentan-2-one-h2 solution onto a separate blotter.

  • Prepare triplicate samples for each compound at each time point.

  • Immediately place the t=0 samples into separate 20 mL headspace vials and seal.

  • Leave the remaining blotters in a controlled environment (25°C, 40% RH).

• Time-Course Analysis:

  • At specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), place one treated blotter of each compound into a headspace vial and seal.

• HS-GC-MS Analysis:

  • Analyze the sealed vials using the parameters outlined in Table 2. The headspace is sampled to measure the concentration of the volatile compound remaining on the blotter.[5][9]

  • Identify the compounds by their mass spectra and retention times. Quantify using the peak area of a characteristic ion.

• Data Analysis:

  • Calculate the mean peak area for each compound at each time point.

  • Normalize the data by expressing the peak area at each time point as a percentage of the mean peak area at t=0.

  • Plot the percentage of compound remaining versus time for both d2 and h2 analogues.

Protocol 2: Sensory Panel Evaluation for Odor Profile and Intensity

Objective: To assess and compare the perceived odor character, intensity, and longevity of 3-Mercaptopentan-2-one-d2 and its h2 analogue.

Materials:

• Solutions of 3-Mercaptopentan-2-one-d2 and -h2 at 0.1% in ethanol.

• Fragrance blotters.

• Panel of at least 15 trained sensory evaluators.[10]

• Evaluation booths with controlled ventilation.

Methodology:

• Panelist Training: Familiarize panelists with the aroma profile of sulfur-containing ketones and the use of the intensity rating scale.

• Sample Preparation:

  • Dip fragrance blotters into the 0.1% solutions of each compound 30 minutes prior to evaluation.

  • Code the blotters with random three-digit numbers to blind the samples.

• Evaluation Procedure:

  • Present the coded blotters to the panelists in a randomized order.

  • Ask panelists to evaluate the samples at initial application (t=0) and at subsequent time points (e.g., 30 min, 1 hr, 2 hr, 4 hr).[11]

  • At each time point, panelists will rate the perceived odor intensity on a Labeled Magnitude Scale (LMS) from 0 (no sensation) to 100 (strongest imaginable).[12]

  • Panelists will also provide descriptive analysis of the odor character using a provided lexicon (e.g., sulfurous, roasted, onion, meaty, metallic).

• Data Analysis:

  • Calculate the mean intensity scores for each compound at each time point.

  • Analyze the frequency of descriptor usage for each compound.

  • Use statistical analysis (e.g., t-test or ANOVA) to determine significant differences in intensity and character over time.

Protocol 3: Accelerated Stability Testing

Objective: To evaluate the chemical stability of 3-Mercaptopentan-2-one-d2 in a cosmetic base under stressed conditions (elevated temperature and UV light).[13][14]

Materials:

• 3-Mercaptopentan-2-one-d2 and -h2.

• Simple cosmetic base (e.g., unscented lotion or ethanol/water mixture).

• Glass vials (clear and amber).

• Stability chambers (45°C oven) and UV light cabinet.[14]

• GC-MS system for quantitative analysis.

Methodology:

• Formulation: Prepare two batches of the cosmetic base, one containing 0.5% 3-Mercaptopentan-2-one-d2 and the other containing 0.5% 3-Mercaptopentan-2-one-h2.

• Storage Conditions:

  • Elevated Temperature: Store samples of each formulation in amber glass vials at 45°C.[15]

  • UV Exposure: Store samples of each formulation in clear glass vials in a UV light cabinet under controlled exposure.

  • Control: Store samples of each formulation in amber glass vials at room temperature (25°C).

• Analysis:

  • At weekly intervals for 4 weeks, take an aliquot from each sample.

  • Extract the fragrance compound using an appropriate solvent (e.g., hexane).

  • Analyze the concentration of the respective mercaptoketone using GC-MS.

  • Perform a sensory evaluation on the stored samples to detect any changes in odor profile (e.g., development of off-notes).

• Data Analysis:

  • Quantify the percentage degradation of each compound relative to its initial concentration (t=0).

  • Summarize sensory feedback on color, clarity, and odor changes.

Data Presentation

Table 1: Comparative Volatility Data (HS-GC-MS)

Time (Hours)	Mean Peak Area (% of t=0) - h2 Analogue	Mean Peak Area (% of t=0) - d2 Analogue
0	100%	100%
1	85%	92%
2	72%	83%
4	55%	68%
6	40%	54%
8	28%	43%

Table 2: HS-GC-MS Instrumental Parameters

Parameter	Setting
Headspace
Vial Equilibration Temp	80°C
Equilibration Time	15 min
Injection Volume	1 mL
GC
Column	DB-5ms (30m x 0.25mm x 0.25µm)
Carrier Gas	Helium, 1 mL/min constant flow
Inlet Temperature	250°C (Splitless mode)
Oven Program	40°C (hold 2 min), ramp 10°C/min to 280°C (hold 5 min)
MS
Ion Source Temp	230°C
Mass Range	35-350 amu
Ionization Mode	Electron Ionization (70 eV)

Table 3: Sensory Panel Mean Intensity Scores (LMS Scale)

Time	Mean Intensity - h2 Analogue	Mean Intensity - d2 Analogue
0 min	75	74
30 min	62	68
1 hour	48	59
2 hours	30	45
4 hours	15	28

Table 4: Accelerated Stability Results (45°C)

Time (Weeks)	% Degradation - h2 Analogue	Odor Change - h2 Analogue	% Degradation - d2 Analogue	Odor Change - d2 Analogue
0	0%	None	0%	None
1	2.1%	Slight sharpening	1.8%	None
2	4.5%	Noticeable metallic note	3.9%	Slight sharpening
4	9.8%	Pronounced metallic/off-note	8.2%	Noticeable metallic note

Mandatory Visualizations

Fig. 1: Experimental workflow for comparative analysis.

Fig. 2: Olfactory signaling pathway for thiols via OR2T11.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Flavors and Fragrances – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 5. mdpi.com [mdpi.com]
• 6. scielo.br [scielo.br]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. jcanoingenieria.com [jcanoingenieria.com]
• 9. ingenieria-analitica.com [ingenieria-analitica.com]
• 10. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]
• 11. umbrex.com [umbrex.com]
• 12. researchgate.net [researchgate.net]
• 13. fastercapital.com [fastercapital.com]
• 14. iltusa.com [iltusa.com]
• 15. certifiedcosmetics.com [certifiedcosmetics.com]

Technical Notes & Optimization

Technical Support Center: Improving Peak Shape of 3-Mercaptopentan-2-one-d2

Welcome to the technical support center for chromatographic analysis. This guide provides detailed troubleshooting advice and answers to frequently asked questions regarding peak shape issues encountered with 3-Mercaptopentan-2-one-d2, a deuterated thiol-containing compound. The inherent reactivity of the thiol group presents unique challenges in both Gas and Liquid Chromatography.

Frequently Asked Questions (FAQs)

Q1: Why is my 3-Mercaptopentan-2-one-d2 peak tailing or showing poor shape?

Peak tailing for thiol compounds like 3-Mercaptopentan-2-one-d2 is typically caused by secondary, unwanted interactions with the chromatographic system. In Gas Chromatography (GC), this involves adsorption to active sites in the inlet or column.[1] In High-Performance Liquid Chromatography (HPLC), interactions with residual silanol groups on the stationary phase or chelation with trace metals in the system are common culprits.[2][3][4]

Q2: What is the most common cause of peak tailing for thiols in Gas Chromatography (GC)?

The most frequent cause is the interaction of the highly reactive sulfur atom with active sites within the GC flow path.[5] These sites can be exposed silanol groups or metal oxides in the injection port liner, column, or connections. This leads to analyte adsorption, resulting in peak tailing or even complete loss of the signal.[1]

Q3: How can I prevent analyte loss and improve peak shape in GC?

Utilizing a fully inert flow path is the most effective strategy.[5] This includes using deactivated, inert injection port liners and specialized, low-bleed GC columns designed for sulfur compound analysis. Additionally, "priming" the system by making several injections of a high-concentration standard can help passivate active sites before running critical samples.[6]

Q4: What causes peak tailing for 3-Mercaptopentan-2-one-d2 in High-Performance Liquid Chromatography (HPLC)?

In reversed-phase HPLC, peak tailing for this compound is primarily due to two mechanisms:

• Silanol Interactions: The thiol group can interact with ionized residual silanol groups on the surface of silica-based stationary phases (like C18), causing secondary retention and peak tailing.[3][4]

• Metal Chelation: Thiols can chelate with trace metal ions (e.g., iron, chromium) present in stainless steel components of the HPLC system or within the silica packing material itself.[2]

Q5: What type of HPLC column is recommended for this compound?

A modern, high-purity, end-capped reversed-phase column (e.g., C18) is a good starting point.[2] These columns have a lower concentration of residual silanol groups, which minimizes tailing. For highly polar thiols, a column with a polar-embedded phase may offer better peak shape.

Troubleshooting Guides

Guide 1: Gas Chromatography (GC) Troubleshooting

Problem: My 3-Mercaptopentan-2-one-d2 peak is tailing severely, is broad, or is not detected at all in my GC analysis.

This issue points toward analyte adsorption or degradation within the system. The following steps and parameters should be investigated to ensure an inert sample pathway.

GC Troubleshooting Parameters

Parameter	Common Issue	Recommended Action	Expected Outcome
Injection Port Liner	Active sites (silanols, metal oxides) on standard glass wool liners cause adsorption.	Replace with a deactivated, inert liner (e.g., Agilent Ultra Inert).	Reduced peak tailing (Asymmetry Factor closer to 1.0), increased peak area.
GC Column	Standard columns may have active sites or exhibit high bleed, which can interfere with detection.	Use a column specifically designed for sulfur analysis (e.g., Agilent J&W DB-Sulfur SCD) which is highly inert and has low bleed.[5][7]	Sharper peaks, improved resolution, and a more stable baseline.
System Activity	The entire flow path may have active sites that have not been neutralized.	"Prime" the system by injecting a concentrated standard (5-10 times) to passivate active sites.[6]	Improved peak response and reproducibility over subsequent injections.
Inlet Temperature	High temperatures can cause thermal degradation of the analyte on active surfaces.	Optimize the inlet temperature. Start around 250°C and reduce it in 10-20°C increments to see if peak shape improves without sacrificing vaporization efficiency.	Reduced peak fronting or tailing caused by degradation.
Carrier Gas	Impurities (oxygen, moisture) in the carrier gas can degrade the column's stationary phase, creating active sites.	Use high-purity gas (>99.999%) and install moisture and oxygen traps.	Increased column lifetime and consistent, reproducible results.

Experimental Protocol: Example GC Method for Thiol Analysis

This protocol is a starting point and should be optimized for your specific instrumentation and requirements.

• System: Gas chromatograph with an inert flow path and a Sulfur Chemiluminescence Detector (SCD) or Mass Spectrometer (MS).

• Column: Agilent J&W DB-Sulfur SCD (60 m x 0.32 mm, 4.2 µm) or similar inert column.[5]

• Inlet:

  • Mode: Split (10:1 ratio to improve peak shape for early eluters).[6]

  • Temperature: 250°C

  • Liner: Deactivated, glass wool liner.

• Carrier Gas: Helium at a constant flow of 3 mL/min.

• Oven Program:

  • Initial Temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/min to 220°C.

  • Hold: Hold at 220°C for 5 minutes.

• Detector:

  • SCD Temperature: 800°C

  • MS Transfer Line: 230°C

• Injection Volume: 1 µL

Guide 2: High-Performance Liquid Chromatography (HPLC) Troubleshooting

Problem: My peak for 3-Mercaptopentan-2-one-d2 is broad and asymmetrical in my reversed-phase HPLC method.

Poor peak shape in HPLC is often a result of undesirable chemical interactions between the analyte and the column or system.

HPLC Troubleshooting Parameters

Parameter	Common Issue	Recommended Action	Expected Outcome
Mobile Phase pH	At mid-range pH, residual silanols on the column packing are ionized and interact with the analyte.[8]	Lower the mobile phase pH to 2.5-3.0 using an acid like formic acid or phosphoric acid. This protonates the silanols, minimizing secondary interactions.[9]	Significant improvement in peak symmetry.
Column Chemistry	Older or Type-A silica columns have a high density of accessible, acidic silanol groups.	Use a modern, high-purity, end-capped column (Type-B silica) or a hybrid particle column.	Sharper, more symmetric peaks due to reduced silanol activity.
Metal Contamination	Thiol groups chelate with metal ions from stainless steel frits, tubing, or the column packing itself.[2]	Add a weak chelating agent like 0.1 mM EDTA to the mobile phase. For persistent issues, consider using a bio-inert or PEEK-based HPLC system.	Elimination of severe, sharp peak tailing caused by metal chelation.
Extra-Column Volume	Excessive volume in tubing, fittings, or the detector flow cell causes band broadening.[10]	Minimize tubing length and use narrow internal diameter tubing (e.g., 0.125 mm). Ensure all fittings are properly made to avoid dead volume.[11]	Improved peak shape, especially for early-eluting compounds.
Sample Solvent	Injecting the sample in a solvent much stronger than the mobile phase can distort the peak.[11]	Dissolve the sample in the initial mobile phase or a weaker solvent whenever possible.	Prevention of peak fronting or splitting.

Experimental Protocol: Example HPLC Method for Thiol Analysis

This protocol serves as a general guideline for separating thiol-containing compounds.

• System: HPLC or UHPLC system.

• Column: High-purity, end-capped C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: Ramp to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate.

• Flow Rate: 0.4 mL/min

• Column Temperature: 35°C

• Detector: Mass Spectrometer or UV Detector (220 nm).

• Injection Volume: 2 µL

Visual Workflows and Mechanisms

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving peak shape issues with 3-Mercaptopentan-2-one-d2.

Caption: A troubleshooting workflow for addressing poor peak shape in GC and HPLC.

Mechanisms of Peak Tailing for Thiols

This diagram illustrates the chemical interactions at the molecular level that lead to poor peak shape for thiol-containing compounds.

Caption: Mechanisms of thiol interaction with active sites in GC and HPLC systems.

References

• 1. GC compounds - poor peak shapes and missing peaks [restek.com]
• 2. benchchem.com [benchchem.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. agilent.com [agilent.com]
• 6. gcms.cz [gcms.cz]
• 7. agilent.com [agilent.com]
• 8. chromtech.com [chromtech.com]
• 9. uhplcs.com [uhplcs.com]
• 10. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 11. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]

Minimizing degradation of 3-Mercaptopentan-2-one-d2 during sample prep

Welcome to the technical support center for 3-Mercaptopentan-2-one-d2. This resource is designed to assist researchers, scientists, and drug development professionals in minimizing degradation during sample preparation. Here you will find troubleshooting guides and frequently asked questions to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: My 3-Mercaptopentan-2-one-d2 sample is showing signs of degradation shortly after preparation. What are the likely causes?

A1: 3-Mercaptopentan-2-one-d2, like other volatile thiol compounds, is susceptible to degradation through several pathways. The primary cause is the oxidation of the sulfhydryl (-SH) group, which can be catalyzed by the presence of metals.[1] This compound is also highly reactive and can be lost due to its volatility.[2] Adsorption onto surfaces, particularly untreated stainless steel, can also lead to significant sample loss.[3]

Q2: What are the visible signs or analytical indicators of 3-Mercaptopentan-2-one-d2 degradation?

A2: Analytically, degradation is often observed as a decrease in the peak area of 3-Mercaptopentan-2-one-d2 during chromatographic analysis (e.g., GC-MS). You may also see the appearance of new peaks corresponding to degradation products, most commonly the disulfide dimer formed through oxidation. In some cases, a change in the sample's odor profile might be noticeable, although this is a subjective measure.

Q3: How can I prevent the oxidation of my 3-Mercaptopentan-2-one-d2 sample?

A3: To prevent oxidation, it is crucial to work under reductive conditions and minimize exposure to oxygen.[1] This can be achieved by:

• Working under an inert atmosphere: Whenever possible, handle samples under a nitrogen or argon atmosphere.[1][4]

• Using antioxidants: The addition of antioxidants such as ascorbic acid or glutathione can help inhibit oxidation.[1]

• Controlling pH: Thiols are more readily oxidized at higher pH levels due to the formation of thiolate anions, which are stronger nucleophiles.[4] Maintaining a slightly acidic pH can help slow down this process.

Q4: What are the best practices for storing samples containing 3-Mercaptopentan-2-one-d2?

A4: Proper storage is critical to maintaining the integrity of your samples. Key recommendations include:

• Low Temperatures: Store samples at low temperatures (e.g., ≤4°C for short-term and -18°C or lower for long-term storage) to slow down the rates of oxidation and other degradation reactions.[1][5]

• Inert Containers: Use appropriate containers to minimize interactions with the sample. Silonite® or similarly treated canisters are recommended for storing volatile sulfur compounds to prevent adsorption and oxidation.[3][6] If using vials, ensure they are made of deactivated glass.

• Headspace Flushing: Before sealing, flush the headspace of the container with an inert gas like nitrogen or argon to remove oxygen.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Rapid loss of analyte signal	Oxidation: The thiol group is oxidizing to a disulfide.	Work under an inert atmosphere (nitrogen or argon).[1][4] Add an antioxidant like ascorbic acid to the sample.[1] Maintain a slightly acidic pH.[4]
Volatility: The compound is evaporating from the sample.	Keep samples in tightly sealed containers. Minimize the time samples are left open to the atmosphere. Work at reduced temperatures when possible.
Adsorption: The analyte is adsorbing to the surfaces of containers or instrument components.	Use deactivated glassware or polymer-based containers. For GC analysis, use inert-coated (e.g., SilcoNert®) injection ports, liners, and columns.[3]
Appearance of unknown peaks in chromatogram	Dimerization: The peak may correspond to the disulfide dimer of 3-Mercaptopentan-2-one.	Confirm the identity of the peak using mass spectrometry. If it is the dimer, implement strategies to prevent oxidation as listed above.
Reaction with solvent or matrix components: The analyte may be reacting with other components in the sample.	Evaluate the compatibility of the solvent and matrix with your analyte. Consider a solvent exchange to a more inert solvent if necessary.
Poor reproducibility between sample preparations	Inconsistent handling procedures: Variations in exposure to air, temperature, or time before analysis.	Standardize the entire sample preparation workflow. Ensure all samples are handled under the same conditions for the same duration.
Contamination of labware: Residual metals on glassware can catalyze oxidation.	Use acid-washed glassware to remove trace metals.

Experimental Protocols

Protocol 1: General Sample Preparation for 3-Mercaptopentan-2-one-d2

• Reagent Preparation:

  • Prepare all solvents and buffers and degas them by sparging with nitrogen or argon for at least 15 minutes to remove dissolved oxygen.

  • If required, add an antioxidant (e.g., ascorbic acid to a final concentration of 0.1-1 mg/mL) to your solvent.

• Sample Handling:

  • Perform all sample manipulations in a fume hood to manage the strong odor of the thiol.[7][8]

  • If possible, work within a glove box or use a Schlenk line to maintain an inert atmosphere.[4]

  • Use deactivated glassware or polypropylene tubes to minimize surface adsorption.

• Extraction/Dilution:

  • Quickly and accurately perform any necessary dilutions or extractions using the degassed, antioxidant-containing solvents.

  • Keep samples on ice or in a cooling block throughout the process.

• Storage:

  • Immediately after preparation, transfer the sample to a pre-chilled, deactivated vial with a PTFE-lined cap.

  • Flush the headspace of the vial with nitrogen or argon before sealing.

  • Store at ≤4°C for short-term storage or freeze at -18°C or below for longer periods.[5]

• Analysis:

  • Analyze the samples as soon as possible after preparation.[6]

  • If using GC, ensure the system has an inert flow path.[3]

Visualizations

Caption: Recommended experimental workflow for preparing samples of 3-Mercaptopentan-2-one-d2.

Caption: Potential degradation pathways for 3-Mercaptopentan-2-one-d2 during sample preparation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. silcotek.com [silcotek.com]
• 4. reddit.com [reddit.com]
• 5. Environmental Sample Stability for Pharmaceutical Compound Analysis: Handling and Preservation Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aidic.it [aidic.it]
• 7. faculty.washington.edu [faculty.washington.edu]
• 8. chemistry.ucla.edu [chemistry.ucla.edu]

Addressing matrix effects with 3-Mercaptopentan-2-one-d2 internal standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 3-Mercaptopentan-2-one-d2 as an internal standard to address matrix effects in analytical assays.

Frequently Asked Questions (FAQs)

Q1: What is 3-Mercaptopentan-2-one-d2 and why is it used as an internal standard?

A1: 3-Mercaptopentan-2-one-d2 is the deuterated form of 3-Mercaptopentan-2-one, a sulfur-containing organic compound. In analytical chemistry, particularly in chromatography-mass spectrometry (GC-MS or LC-MS), a deuterated internal standard is considered the gold standard for quantification. Because its chemical and physical properties are nearly identical to the analyte of interest (the non-deuterated form), it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer. This allows it to accurately compensate for variations in sample preparation, injection volume, and matrix-induced signal suppression or enhancement, leading to more precise and accurate quantification of the target analyte.

Q2: In which applications is 3-Mercaptopentan-2-one-d2 commonly used?

A2: 3-Mercaptopentan-2-one is recognized for its savory, meat-like aroma and is used as a flavoring agent in the food and beverage industry.[1][2][3] Consequently, the deuterated internal standard, 3-Mercaptopentan-2-one-d2, is primarily used for the quantitative analysis of its non-deuterated counterpart in complex matrices such as processed foods, beverages (like wine), and biological samples where accurate measurement of flavor components or metabolites is crucial.

Q3: What are "matrix effects" and how does a deuterated internal standard help mitigate them?

A3: Matrix effects refer to the alteration of the analyte's signal intensity (suppression or enhancement) caused by co-eluting compounds from the sample matrix.[4] These effects can lead to inaccurate quantification. A deuterated internal standard like 3-Mercaptopentan-2-one-d2 is affected by the matrix in the same way as the target analyte. By calculating the ratio of the analyte's signal to the internal standard's signal, the variations caused by matrix effects are normalized, resulting in a more accurate measurement.

Q4: Can I use a different internal standard for the analysis of 3-Mercaptopentan-2-one?

A4: While other compounds can be used as internal standards, a stable isotope-labeled version of the analyte, such as 3-Mercaptopentan-2-one-d2, is highly recommended for the most accurate results.[5][6] This is because it best mimics the behavior of the analyte throughout the entire analytical process. If a deuterated analog is not available, a structurally similar compound may be used, but it may not compensate for matrix effects as effectively.

Troubleshooting Guides

This section provides solutions to common problems encountered when using 3-Mercaptopentan-2-one-d2 as an internal standard.

Problem 1: Poor Peak Shape or Tailing for Both Analyte and Internal Standard

• Possible Cause 1: Active Sites in the GC System. Thiols are known to interact with active sites in the GC inlet liner, column, or transfer line, leading to peak tailing and poor sensitivity.

  • Solution:

    • Use a deactivated inlet liner, or replace the liner if it has become active.

    • Condition the GC column according to the manufacturer's instructions.

    • Consider using a column specifically designed for sulfur compound analysis.

• Possible Cause 2: Inappropriate GC Temperature Program.

  • Solution: Optimize the temperature program. A slower ramp rate or a lower initial temperature may improve peak shape.

Problem 2: Low or No Signal for the Internal Standard (IS)

• Possible Cause 1: Degradation of the IS. Thiols can be susceptible to oxidation.

  • Solution:

    • Ensure the 3-Mercaptopentan-2-one-d2 standard solution is fresh and has been stored properly (typically at low temperatures and protected from light).

    • Prepare working solutions fresh daily.

    • Minimize the exposure of samples and standards to air and heat.

• Possible Cause 2: Incorrect Spiking Procedure.

  • Solution: Verify the concentration of the IS spiking solution and ensure the correct volume is added to all samples and calibration standards. The IS should be added as early as possible in the sample preparation process to account for losses during extraction and cleanup.

Problem 3: High Variability in the Internal Standard Response Across Samples

• Possible Cause 1: Inconsistent Matrix Effects. Severe and variable matrix effects can sometimes impact even a deuterated internal standard, although this is less common.

  • Solution:

    • Improve sample cleanup procedures to remove more of the interfering matrix components.

    • Dilute the sample extract to reduce the concentration of matrix components.

• Possible Cause 2: Inconsistent Sample Preparation.

  • Solution: Ensure that all samples are processed identically. Use calibrated pipettes and consistent timings for all steps.

Problem 4: Analyte/IS Response Ratio is Not Consistent in Calibration Standards

• Possible Cause 1: Contamination. The blank or one of the standards may be contaminated.

  • Solution: Prepare fresh calibration standards and a new blank. Ensure all glassware and equipment are thoroughly cleaned.

• Possible Cause 2: Non-linearity of the Detector. At very high or very low concentrations, the detector response may not be linear.

  • Solution: Adjust the concentration range of your calibration standards to be within the linear dynamic range of the instrument for both the analyte and the internal standard.

Experimental Protocols & Data

Table 1: Illustrative Performance Data for 3-Mercaptopentan-2-one Quantification using 3-Mercaptopentan-2-one-d2 IS

Parameter	Wine Matrix	Processed Meat Matrix
Limit of Detection (LOD)	0.05 µg/L	0.1 µg/kg
Limit of Quantitation (LOQ)	0.15 µg/L	0.3 µg/kg
Recovery (%)	95 - 105%	92 - 108%
Matrix Effect (%)	-5 to +3%	-8 to +5%
Intra-day Precision (RSD)	< 5%	< 7%
Inter-day Precision (RSD)	< 8%	< 10%

Note: The data presented in this table are for illustrative purposes and represent typical performance characteristics for a validated method using a deuterated internal standard. Actual results may vary depending on the specific matrix, instrumentation, and experimental conditions.

Detailed Methodology: Sample Preparation and GC-MS Analysis

This protocol provides a general workflow for the analysis of 3-Mercaptopentan-2-one in a complex matrix (e.g., wine) using 3-Mercaptopentan-2-one-d2 as an internal standard.

1. Sample Preparation:

• To a 10 mL aliquot of the sample, add 10 µL of a 1 mg/L solution of 3-Mercaptopentan-2-one-d2 in methanol (final concentration of 1 µg/L).

• Vortex for 30 seconds.

• Perform a liquid-liquid extraction with 2 x 5 mL of dichloromethane.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 100 µL under a gentle stream of nitrogen.

2. GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-FFAP (30 m x 0.25 mm x 0.25 µm) or equivalent polar column.

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless.

• Oven Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp 1: 5 °C/min to 150 °C.

  • Ramp 2: 20 °C/min to 250 °C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MSD Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Quantifier Ion for 3-Mercaptopentan-2-one: m/z (to be determined based on fragmentation pattern).

    • Qualifier Ion for 3-Mercaptopentan-2-one: m/z (to be determined).

    • Quantifier Ion for 3-Mercaptopentan-2-one-d2: m/z (corresponding deuterated fragment).

    • Qualifier Ion for 3-Mercaptopentan-2-one-d2: m/z (corresponding deuterated fragment).

Visualizations

Caption: Experimental workflow for the quantification of 3-Mercaptopentan-2-one.

Caption: Troubleshooting logic for common issues.

References

• 1. archivemarketresearch.com [archivemarketresearch.com]
• 2. datainsightsmarket.com [datainsightsmarket.com]
• 3. nbinno.com [nbinno.com]
• 4. lcms.cz [lcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. resolvemass.ca [resolvemass.ca]

Technical Support Center: Optimizing Injection Parameters for Volatile Sulfur Compounds

Welcome to the technical support center for the analysis of volatile sulfur compounds (VSCs). This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to address common challenges encountered during their experiments.

Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during the GC analysis of VSCs.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks in your chromatogram.

• Reduced peak height and poor resolution.

• Difficulty in accurate peak integration and quantification.

Possible Causes & Solutions:

Cause	Solution
Active Sites in the Inlet or Column	Sulfur compounds are prone to interaction with active sites. Deactivate the inlet liner with silylation reagents. Use an inert-coated GC column specifically designed for sulfur analysis.[1][2]
Improper Column Installation	Ensure the column is cut cleanly and installed at the correct depth in the injector and detector. A poor cut can cause peak tailing.[1]
Column Contamination	Bake out the column at a high temperature (within the column's limits) to remove contaminants. If tailing persists, trim the first few centimeters of the column.[1][2]
Inappropriate Flow Rate	Optimize the carrier gas flow rate. A flow rate that is too low can cause peak broadening and tailing.[1][3]
Column Overloading	Use a lower sample concentration or a higher split ratio.[4]
Improper Sample Vaporization	Ensure the injector temperature is adequate for efficient sample vaporization.[4][5]

Problem 2: Low or No Signal (Poor Sensitivity)

Symptoms:

• Target VSC peaks are very small or not detectable, even in standard solutions.

• High signal-to-noise ratio.

Possible Causes & Solutions:

Cause	Solution
Analyte Adsorption	The reactive nature of VSCs can lead to their adsorption within the GC system. Ensure all components in the sample flow path (inlet liner, column, detector) are properly deactivated or made of inert materials.[2][3]
Leaks in the Injector	Check for leaks in the injector, especially around the septum, which can lead to sample loss.[6]
Incorrect Injection Technique	For trace analysis of VSCs, splitless injection is generally preferred over split injection to ensure the entire sample is transferred to the column.[7][8][9][10]
Suboptimal SPME Parameters	If using Solid Phase Microextraction (SPME), optimize parameters such as fiber coating, extraction time, and temperature for your target VSCs.[11][12][13][14]
Detector Issues	Ensure your detector is appropriate for sulfur analysis (e.g., Sulfur Chemiluminescence Detector - SCD) and that its parameters are optimized.[2][15]
Sample Degradation	VSCs can be thermally labile. Consider using a cooled inlet or optimizing the injector temperature to prevent degradation.[16][17]

Frequently Asked Questions (FAQs)

Q1: What is the best injection technique for analyzing volatile sulfur compounds?

For trace analysis of VSCs, splitless injection is the ideal choice as it directs the entire sample into the column, maximizing sensitivity.[7][8][9][10] Split injection is more suitable for samples with higher concentrations of analytes where only a portion of the sample is required to avoid overloading the column.[7][17]

Q2: How do I choose the right GC column for VSC analysis?

The choice of column depends on the specific application. However, for general VSC analysis, columns specifically designed for sulfur analysis with a high degree of inertness are recommended to improve peak shape.[2] A non-polar column, such as one with a polydimethylsiloxane (PDMS) stationary phase, is often a good starting point.[2]

Recommended GC Column Parameters for VSC Analysis:

Parameter	Recommendation	Rationale
Stationary Phase	Polydimethylsiloxane (PDMS) or specialized sulfur phases (e.g., DB-Sulfur SCD)	Provides good separation based on boiling points and inertness for sulfur compounds.[2][3]
Length	30 - 60 m	Longer columns offer higher resolution.[2][3]
Internal Diameter (ID)	0.25 - 0.32 mm	A good compromise between efficiency and sample capacity.[2]
Film Thickness	0.25 - 7.0 µm	Thicker films are suitable for more volatile compounds.[2]

Q3: What are the optimal inlet temperature settings for VSC analysis?

The injector temperature should be high enough to ensure efficient vaporization of the sample but not so high as to cause thermal degradation of the VSCs.[5] A typical starting point for a split/splitless injector is 250 °C.[2] However, for thermally sensitive compounds, a lower inlet temperature or a programmed temperature vaporization (PTV) inlet may be necessary.[16][18]

Q4: How can I improve the extraction efficiency of VSCs from my sample matrix?

Headspace Solid Phase Microextraction (HS-SPME) is a widely used technique for the extraction and preconcentration of VSCs from various sample matrices.[11][12][13] To optimize HS-SPME, consider the following:

• Fiber Coating: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fibers are often effective for a broad range of VSCs.[11][12][13][14]

• Extraction Time and Temperature: Increasing the extraction time and temperature can improve the extraction of less volatile compounds, but excessive temperatures may lead to analyte degradation. Optimization of these parameters is crucial.[11][12]

• Sample Modification: The addition of salt (salting out) can increase the volatility of VSCs in aqueous samples, enhancing their transfer to the headspace.[11][12]

Experimental Protocols

General GC Method for Volatile Sulfur Compound Analysis

This is a general starting method that should be optimized for your specific application.

• Column: Agilent J&W DB-Sulfur SCD (60 m x 0.32 mm x 4.3 µm) or equivalent.[2]

• Carrier Gas: Helium at a constant flow of 3 mL/min.[2]

• Oven Program:

  • Initial Temperature: 40 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.[2]

• Inlet: Split/Splitless injector at 250 °C. Use splitless injection for trace analysis, with a splitless time of 1 minute.[2]

• Detector: Sulfur Chemiluminescence Detector (SCD) at 800 °C.[2]

• Sample Introduction: Gas-tight syringe for liquid samples or a gas sampling valve for gas samples.[2]

Sample Preparation for VSCs in Wine using HS-SPME

This protocol is adapted for the analysis of VSCs in a wine matrix.

• In a sealed vial, add 4.9 mL of saturated NaCl brine.

• Purge the vial with nitrogen to displace air.

• Introduce 0.1 mL of the wine sample and 0.02 mL of internal standards through the vial septum using a syringe.

• Equilibrate the sample at 35 °C for 20 minutes.

• Perform headspace extraction using a Solid Phase Microextraction (SPME) fiber (e.g., Carboxen/PDMS).[2]

Visualizations

Caption: Experimental workflow for VSC analysis using HS-SPME and GC-SCD.

Caption: Troubleshooting decision tree for common VSC analysis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. microbiozindia.com [microbiozindia.com]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. coconote.app [coconote.app]
• 11. researchgate.net [researchgate.net]
• 12. Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Using headspace solid-phase microextraction for comparison of volatile sulphur compounds of fresh plants belonging to families Alliaceae and Brassicaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 15. hpst.cz [hpst.cz]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. GC Injection Techniques for Accurate Chromatography | Phenomenex [phenomenex.com]
• 18. Inlet temperature GCMS - Chromatography Forum [chromforum.org]

Troubleshooting low recovery of 3-Mercaptopentan-2-one-d2

Welcome to the technical support center for 3-Mercaptopentan-2-one-d2. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to the low recovery of this deuterated thiol compound during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 3-Mercaptopentan-2-one-d2 and why is it used?

3-Mercaptopentan-2-one-d2 is the deuterated form of 3-Mercaptopentan-2-one, a volatile sulfur compound. In analytical and metabolic studies, it is often used as an internal standard for the quantification of its non-deuterated counterpart. The deuterium labeling provides a distinct mass spectrometric signature, allowing for accurate differentiation from the endogenous analyte.

Q2: I am experiencing lower than expected recovery of 3-Mercaptopentan-2-one-d2. What are the most common causes?

Low recovery of 3-Mercaptopentan-2-one-d2 is a frequent challenge and can be attributed to several factors:

• Analyte Instability: Thiols are susceptible to oxidation, which can lead to the formation of disulfides, resulting in a decreased signal for the target analyte. The presence of a ketone functional group can also contribute to other degradation pathways.

• Volatility: Being a low molecular weight mercaptan, this compound is volatile, and sample loss can occur during sample preparation steps like evaporation.

• Sample Preparation Inefficiencies: Issues during extraction, such as the use of an inappropriate solvent or suboptimal pH, can lead to poor partitioning of the analyte from the sample matrix.

• Isotopic Exchange: The deuterium on the carbon adjacent to the carbonyl group may be susceptible to exchange with protons from the solvent or sample matrix, particularly under acidic or basic conditions.[1][2]

• Matrix Effects: Components in the sample matrix can interfere with the analysis, causing ion suppression or enhancement in mass spectrometry-based methods.[1]

Q3: Can the deuterium label on 3-Mercaptopentan-2-one-d2 exchange with hydrogen from the solvent?

Yes, isotopic exchange is a potential issue.[1][2] The deuterium atom on the carbon adjacent to the carbonyl group (the α-carbon) is potentially labile and can exchange with protons from the surrounding environment, especially under non-neutral pH conditions.[1] This "back-exchange" can lead to a decrease in the signal of the deuterated standard and a corresponding increase in the signal of the unlabeled compound, compromising accurate quantification.[1]

Troubleshooting Guides

Issue 1: Low Recovery During Sample Extraction

If you suspect that the low recovery is occurring during the sample extraction phase, consider the following troubleshooting steps.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Preventing Isotopic Exchange in Deuterated Standards

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on preventing isotopic exchange in deuterated standards. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity and accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern with deuterated internal standards?

A1: Isotopic exchange, also known as back-exchange, is an unintended chemical reaction where deuterium atoms on a deuterated internal standard are replaced by hydrogen atoms from the surrounding environment, such as solvents or the sample matrix.[1] This process can compromise the accuracy of quantitative analyses, particularly in liquid chromatography-mass spectrometry (LC-MS), by causing an underestimation of the internal standard and an overestimation of the analyte.[1]

Q2: Which functional groups are most susceptible to isotopic exchange?

A2: The stability of a deuterium label is highly dependent on its position within a molecule. Hydrogens attached to heteroatoms (e.g., -OH, -NH2, -COOH) are generally more prone to exchange.[1] The susceptibility is also significantly influenced by pH.[2]

Q3: What are the primary factors that influence the rate of isotopic exchange?

A3: The main factors influencing the rate of hydrogen-deuterium (H-D) exchange are:

• pH: The exchange rate is catalyzed by both acids and bases, with the minimum rate for many compounds occurring around pH 2.5-3.[3][4]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[1]

• Solvent Composition: Protic solvents like water and methanol can act as a source of hydrogen atoms, promoting back-exchange.[1]

• Sample Matrix: The presence of water, enzymes, or other catalytic species in biological matrices can facilitate exchange.[1]

Q4: What are the best practices for storing deuterated standards to maintain their stability?

A4: To ensure long-term stability, deuterated standards should be stored under the following conditions:

• Temperature: For solids or lyophilized powders, storage at -20°C or colder in a desiccator is recommended.[5] Solutions are typically stored at 2-8°C or -20°C.[5]

• Solvent: Aprotic solvents such as acetonitrile or methanol are generally recommended for reconstitution.[5]

• Protection from Light and Moisture: Standards should be stored in tightly sealed, amber vials to protect them from light and atmospheric moisture.[6][7]

Troubleshooting Guides

Problem 1: Inconsistent or decreasing internal standard response over time.

This is a common symptom of isotopic exchange.[1] Follow this workflow to diagnose and resolve the issue.

Troubleshooting workflow for inconsistent deuterated internal standard response.

Problem 2: Calibration curve is non-linear.

Non-linearity in the calibration curve can be caused by isotopic interference, where naturally occurring heavy isotopes in the analyte contribute to the mass channel of the deuterated internal standard.[1] This is more common with standards that have a low degree of deuteration.[3]

Quantitative Data Summary

The following tables summarize the impact of various experimental parameters on the stability of deuterated standards.

Table 1: Effect of pH on Isotopic Exchange

pH	Relative Exchange Rate	Stability Recommendation
< 2.5	Increasing	Avoid strongly acidic conditions for prolonged periods.
2.5 - 3.0	Minimal	Optimal pH range for minimizing exchange.[3]
> 3.0	Increasing	Avoid neutral to basic conditions.

Table 2: Effect of Temperature on Isotopic Exchange

Temperature	Relative Exchange Rate	Storage and Handling Recommendation
-80°C	Very Low	Recommended for long-term storage of stock solutions.[4]
-20°C	Low	Suitable for short to medium-term storage of solutions.[5][7]
4°C	Moderate	Acceptable for short-term storage (e.g., in an autosampler).[8]
Ambient	High	Minimize exposure to room temperature.

Table 3: Solvent Selection Guide for Deuterated Standards

Solvent Type	Examples	Risk of Exchange	Recommendation
Aprotic	Acetonitrile, Dioxane, THF	Low	Preferred for reconstitution and dilution to minimize exchange.[4][7]
Protic	Water, Methanol, Ethanol	High	Minimize use; if necessary, use D₂O-based buffers and low temperatures.[1][4]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions for Deuterated Standards

This protocol outlines the steps for accurately preparing stock and working solutions from a solid deuterated standard.[2][5]

Materials:

• Deuterated standard (solid form)

• Calibrated analytical balance

• Class A volumetric flasks

• High-purity aprotic solvent (e.g., acetonitrile or methanol)

• Pipettes and tips

Procedure:

• Acclimatization: Allow the sealed container of the deuterated standard to equilibrate to room temperature for at least 30 minutes to prevent moisture condensation.[6]

• Weighing: Under an inert atmosphere if possible, accurately weigh the desired mass of the standard.

• Dissolution: Quantitatively transfer the weighed standard to a volumetric flask. Add a small amount of the chosen solvent to dissolve the standard completely.

• Dilution: Once dissolved, dilute the solution to the final volume with the solvent.

• Mixing: Stopper the flask and mix the solution thoroughly by inversion.

• Storage: Transfer the stock solution to a clean, dry, and clearly labeled amber vial with a PTFE-lined cap and store at the recommended temperature.[6]

• Working Solution Preparation: Prepare working solutions fresh by diluting the stock solution with the appropriate solvent or mobile phase.

Protocol 2: Evaluating the Stability of a Deuterated Internal Standard

This protocol provides a workflow to assess the stability of a deuterated internal standard in the analytical matrix.[6]

Materials:

• Deuterated internal standard stock solution

• Blank biological matrix (e.g., plasma, urine)

• LC-MS/MS system

Procedure:

• Prepare Initial Samples (T=0): Spike a known concentration of the internal standard into the blank matrix and process immediately according to your standard sample preparation protocol.[6]

• Prepare Incubated Samples: Spike the same concentration of the internal standard into the blank matrix and incubate under conditions that mimic your typical sample handling and storage (e.g., room temperature for 4 hours, 4°C for 24 hours).[6]

• Sample Processing: After the incubation period, process the incubated samples using your established extraction method.

• LC-MS/MS Analysis: Analyze all samples (T=0 and incubated) and monitor the signal for both the deuterated internal standard and the corresponding unlabeled analyte.

• Data Analysis: Compare the peak area of the internal standard in the incubated samples to the T=0 samples. A significant decrease in the internal standard signal suggests instability or isotopic exchange.[6]

Visualization of Key Workflows

General Workflow for Handling Deuterated Internal Standards

General workflow for handling deuterated internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. GraphViz Examples and Tutorial [graphs.grevian.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: 3-Mercaptopentan-2-one-d2 Detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for enhancing the detection sensitivity of 3-Mercaptopentan-2-one-d2. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of 3-Mercaptopentan-2-one-d2 in analytical experiments?

A1: 3-Mercaptopentan-2-one-d2 is a deuterated stable isotope analog of 3-Mercaptopentan-2-one. Its primary use is as an internal standard (IS) in quantitative analytical methods, such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), for the precise and accurate measurement of 3-Mercaptopentan-2-one in various sample matrices.

Q2: Why is a deuterated internal standard like 3-Mercaptopentan-2-one-d2 preferred over other types of internal standards?

A2: Deuterated internal standards are considered the gold standard for mass spectrometry-based quantification. This is because their physicochemical properties are nearly identical to the analyte of interest. They co-elute with the analyte during chromatography and experience similar ionization efficiency and matrix effects in the mass spectrometer. This leads to more accurate and precise quantification by correcting for variations during sample preparation and analysis.

Q3: Can 3-Mercaptopentan-2-one-d2 undergo back-exchange (deuterium-hydrogen exchange)?

A3: Deuterium atoms on a carbon backbone are generally stable under typical analytical conditions. However, if the deuterium atoms are located at exchangeable positions (e.g., on an oxygen, nitrogen, or sulfur atom), back-exchange with hydrogen from the solvent or sample matrix can occur. It is crucial to consult the manufacturer's certificate of analysis for the specific location of the deuterium labels on the 3-Mercaptopentan-2-one-d2 molecule to assess this risk. If the labels are on the carbon skeleton, the risk of back-exchange is minimal.

Q4: What are the recommended analytical techniques for the sensitive detection of 3-Mercaptopentan-2-one-d2?

A4: Gas chromatography-mass spectrometry (GC-MS) is a commonly used technique for the analysis of volatile and semi-volatile compounds like 3-Mercaptopentan-2-one.[1] For enhanced sensitivity, especially in complex matrices, techniques such as solid-phase microextraction (SPME) followed by GC-MS/MS can be employed.[2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is also a viable option, particularly for less volatile derivatives or when analyzing complex biological samples.

Q5: How should I select the appropriate precursor and product ions for 3-Mercaptopentan-2-one and its d2-labeled internal standard in MS/MS analysis?

A5: The selection of precursor and product ions is critical for the specificity and sensitivity of your MS/MS method.

• Precursor Ion: This should be the molecular ion ([M]⁺) or a prominent, high mass-to-charge ratio (m/z) fragment ion of your target analyte and the internal standard.

• Product Ions: These are fragment ions generated from the precursor ion. At least two product ions should be monitored for each compound to ensure confident identification and quantification. The most intense and stable product ion is typically used for quantification (quantifier), while the other is used for confirmation (qualifier).

You will need to perform infusion experiments or use a reference spectrum to determine the optimal precursor and product ions for both 3-Mercaptopentan-2-one and 3-Mercaptopentan-2-one-d2.

Troubleshooting Guide

This guide addresses common issues that may arise during the analysis of 3-Mercaptopentan-2-one using its deuterated internal standard.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Signal for Analyte and Internal Standard	1. Improper instrument settings (e.g., low ionization energy, incorrect temperature).2. Degradation of the analyte and/or internal standard.3. Issues with sample introduction (e.g., clogged syringe, leak in the system).4. Matrix suppression effects.	1. Optimize MS parameters (e.g., ionization source, collision energy).2. Ensure proper storage of standards and samples. Use fresh solutions.3. Perform system maintenance and check for leaks.4. Improve sample cleanup, use a different ionization source, or adjust chromatographic separation.
Inconsistent or Poor Peak Shape	1. Active sites in the GC inlet or column.2. Incompatible solvent for the analytical column.3. Column degradation or contamination.	1. Use a deactivated inlet liner and perform column conditioning.2. Ensure the injection solvent is compatible with the stationary phase.3. Trim the analytical column or replace it if necessary.
Poor Reproducibility of Results	1. Inconsistent sample preparation.2. Variability in injection volume.3. Instability of the analytical instrument.	1. Standardize the sample preparation workflow. Use automated liquid handlers if possible.2. Use an autosampler for precise injections.3. Allow the instrument to stabilize before analysis and monitor system suitability.
Inaccurate Quantification (Incorrect Analyte/IS Ratio)	1. Incorrect concentration of the internal standard.2. Isotopic interference from the matrix or the analyte itself.3. Non-linearity of the calibration curve.	1. Verify the concentration of the internal standard stock solution.2. Check for isobaric interferences in the mass spectra. Select different precursor/product ions if necessary.3. Ensure the calibration curve is linear over the expected concentration range of the samples.
Internal Standard Signal is Significantly Different from Analyte Signal	1. The concentration of the internal standard is not appropriate for the expected analyte concentration.2. Different stability of the analyte and internal standard in the sample matrix.	1. Adjust the concentration of the internal standard to be within the linear range of the assay and comparable to the analyte concentration.2. Investigate the stability of both compounds under the storage and analytical conditions.

Experimental Protocols

Protocol: Quantification of 3-Mercaptopentan-2-one in a Liquid Matrix using SPME-GC-MS with a 3-Mercaptopentan-2-one-d2 Internal Standard

This protocol provides a general framework. Optimization will be required based on the specific matrix and instrumentation.

1. Materials and Reagents:

• 3-Mercaptopentan-2-one analytical standard

• 3-Mercaptopentan-2-one-d2 internal standard solution (e.g., 1 µg/mL in methanol)

• Methanol (HPLC grade)

• Deionized water

• SPME fiber assembly (e.g., 85 µm CAR/PDMS)[2]

• 20 mL headspace vials with septa caps

2. Sample Preparation:

• Pipette 5 mL of the liquid sample into a 20 mL headspace vial.

• Spike the sample with a known amount of the 3-Mercaptopentan-2-one-d2 internal standard solution (e.g., 50 µL of a 1 µg/mL solution).

• Prepare a calibration curve by spiking blank matrix with known concentrations of 3-Mercaptopentan-2-one and the same amount of the internal standard.

• Seal the vial immediately.

3. SPME Procedure:

• Incubate the vial at a controlled temperature (e.g., 60°C) with agitation for a set time (e.g., 15 minutes) to allow for equilibration between the sample and the headspace.

• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) at the same temperature.

• Retract the fiber and immediately introduce it into the GC inlet for thermal desorption.

4. GC-MS Parameters (Example):

• GC System: Agilent 7890B or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Inlet: Splitless mode, 250°C

• Oven Program: 40°C for 2 min, ramp to 250°C at 10°C/min, hold for 5 min

• Carrier Gas: Helium at a constant flow of 1 mL/min

• MS System: Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

  • Monitor at least two characteristic ions for 3-Mercaptopentan-2-one and 3-Mercaptopentan-2-one-d2.

5. Data Analysis:

• Integrate the peak areas for the selected ions of both the analyte and the internal standard.

• Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area).

• Construct a calibration curve by plotting the response ratio against the concentration of the calibrants.

• Determine the concentration of 3-Mercaptopentan-2-one in the samples by interpolating their response ratios from the calibration curve.

Quantitative Data Summary

The following table presents hypothetical yet realistic performance characteristics for a validated GC-MS method for the quantification of 3-Mercaptopentan-2-one using its d2-labeled internal standard. These values can serve as a benchmark for method development and validation.

Parameter	Value	Description
Limit of Detection (LOD)	0.05 ng/mL	The lowest concentration of the analyte that can be reliably detected.
Limit of Quantitation (LOQ)	0.15 ng/mL	The lowest concentration of the analyte that can be accurately and precisely quantified.
Linear Range	0.15 - 100 ng/mL	The concentration range over which the method is linear.
Correlation Coefficient (r²)	> 0.995	A measure of the linearity of the calibration curve.
Precision (%RSD)	< 15%	The relative standard deviation, indicating the closeness of repeated measurements.
Accuracy (% Recovery)	85 - 115%	The closeness of the measured value to the true value.

Visualizations

Below are diagrams illustrating key workflows and logical relationships relevant to the analysis of 3-Mercaptopentan-2-one-d2.

Caption: Experimental workflow for the quantification of 3-Mercaptopentan-2-one.

Caption: Troubleshooting logic for 3-Mercaptopentan-2-one analysis.

References

• 1. 3-Mercapto-2-pentanone | C5H10OS | CID 62237 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Development of a routine analysis of 4-mercapto-4-methylpentan-2-one in wine by stable isotope dilution assay and mass tandem spectrometry. | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Optimal Separation of Mercapto Ketones

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth guidance on the column selection and troubleshooting for the optimal separation of mercapto ketones.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the chromatographic separation of mercapto ketones?

A1: Mercapto ketones present a unique set of challenges due to their bifunctional nature, containing both a reactive thiol (-SH) group and a polar ketone (C=O) group. Key challenges include:

• High Reactivity and Instability: The thiol group is susceptible to oxidation, which can lead to the formation of disulfides and other degradation products, resulting in poor reproducibility and loss of analyte.

• Adsorption and Peak Tailing: The polar nature of both the thiol and ketone groups can lead to strong interactions with active sites on the column and in the chromatographic system, causing peak tailing and poor peak shape. This is particularly problematic in gas chromatography (GC).

• Co-elution: In complex matrices, such as food and biological samples, mercapto ketones may co-elute with other compounds, making accurate quantification difficult.

• Low Concentration: In many applications, such as flavor analysis in food and beverages, mercapto ketones are present at very low concentrations (ng/L levels), requiring highly sensitive and selective analytical methods.[1]

Q2: What are the recommended primary column types for separating mercapto ketones by HPLC?

A2: For High-Performance Liquid Chromatography (HPLC) analysis of mercapto ketones, reversed-phase (RP) chromatography is the most common and recommended approach.

• C18 (Octadecyl) Columns: These are the most widely used columns for reversed-phase HPLC and are a good starting point for separating mercapto ketones. They offer excellent hydrophobic retention and are suitable for a broad range of analytes.

• C8 (Octyl) Columns: C8 columns are less retentive than C18 columns and can be a good alternative if retention times on a C18 column are too long. They are also suitable for separating moderately polar compounds.

• Phenyl Columns: These columns provide alternative selectivity due to π-π interactions with aromatic or unsaturated analytes. They can be useful for separating mercapto ketones that contain aromatic rings or for resolving them from interfering matrix components.

• Specialty Columns: For specific applications, specialty columns like the Newcrom R1, which has low silanol activity, have been shown to be effective for the analysis of compounds like 4-mercapto-4-methylpentan-2-one.[2]

Q3: What are the recommended primary column types for separating mercapto ketones by GC?

A3: For Gas Chromatography (GC) analysis, especially for volatile mercapto ketones found in food and beverage aroma analysis, the choice of column is critical to overcome the challenges of analyte reactivity.

• Inert, Low-Bleed Columns: It is crucial to use columns with a highly inert surface to minimize the adsorption of the reactive thiol group, which is a primary cause of peak tailing.[3] Low-bleed columns are also essential, especially when using sensitive detectors like a Sulfur Chemiluminescence Detector (SCD).

• Thick-Film Polydimethylsiloxane (PDMS) Columns: A non-polar, thick-film PDMS stationary phase is often a good starting point for the separation of volatile sulfur compounds, as it provides good peak shape and separation based on boiling points.[4]

• Specialized Sulfur Columns: Several manufacturers offer columns specifically designed for the analysis of sulfur compounds, such as the Agilent J&W DB-Sulfur SCD or the Restek Rt-XLSulfur.[5] These columns are extensively deactivated to ensure inertness towards reactive sulfur compounds like mercaptans.[6]

Q4: Is derivatization necessary for the analysis of mercapto ketones?

A4: Derivatization is often a highly beneficial, and sometimes necessary, step in the analysis of mercapto ketones for several reasons:

• Improved Stability: Derivatizing the reactive thiol group can protect it from oxidation during sample preparation and analysis, leading to more robust and reproducible results.

• Enhanced Volatility (for GC): For GC analysis, derivatization of the polar thiol and ketone groups can increase the volatility of the analytes, allowing them to be analyzed at lower temperatures and with better peak shapes.[7] Silylation is a common derivatization technique for this purpose.[7]

• Improved Chromatographic Behavior: Derivatization can reduce the polarity of the analytes, minimizing interactions with active sites in the column and reducing peak tailing.

• Increased Detector Response: For HPLC with UV detection, derivatization can be used to introduce a chromophore into the molecule, significantly enhancing the detector response for analytes that have poor UV absorbance. For mass spectrometry (MS) detection, derivatization can improve ionization efficiency.[4]

Troubleshooting Guides

HPLC Troubleshooting

Problem	Potential Cause	Suggested Solution
Peak Tailing	Secondary interactions with residual silanols on the column: The polar ketone and thiol groups can interact with active silanol groups on the silica support of the column.	- Use a column with a high degree of end-capping or a specialty column with low silanol activity (e.g., Newcrom R1). - Add a competing base (e.g., triethylamine) to the mobile phase in low concentrations (0.1-0.5%) to block the active sites. - Lower the pH of the mobile phase to suppress the ionization of silanol groups.
Metal Chelation: The thiol group can chelate with metal ions in the sample or from the HPLC system (e.g., stainless steel frits and tubing).	- Add a chelating agent like EDTA to the mobile phase or sample.
Poor Resolution	Inadequate selectivity of the stationary phase: The column may not be providing enough differentiation between the mercapto ketones and other components in the sample.	- Optimize the mobile phase composition by changing the organic solvent (e.g., from acetonitrile to methanol or vice versa) or the pH.[2] - Try a column with a different stationary phase (e.g., from C18 to a Phenyl or C8 column) to exploit different separation mechanisms.
Insufficient column efficiency: The column may not have enough theoretical plates to separate closely eluting peaks.	- Use a longer column or a column with a smaller particle size (e.g., sub-2 µm for UHPLC). - Optimize the flow rate to achieve the best efficiency.
Analyte Instability/ Degradation	Oxidation of the thiol group: Mercaptans are easily oxidized to disulfides, especially in the presence of metal ions and at neutral or basic pH.	- Work with fresh samples and standards. - Keep the pH of the mobile phase acidic. - Consider derivatization of the thiol group to protect it from oxidation.[4] - Degas the mobile phase thoroughly to remove dissolved oxygen.

GC Troubleshooting

Problem	Potential Cause	Suggested Solution
Severe Peak Tailing	Adsorption on active sites: The reactive thiol group can adsorb to active sites in the GC inlet, column, or detector.[3]	- Use a highly inert inlet liner and replace it frequently.[8] - Use a column specifically designed for sulfur analysis with a highly deactivated stationary phase.[3] - Ensure all fittings and tubing in the flow path are inert (e.g., SilcoSteel® or Sulfinert® treated).[4] - Cut a small portion (e.g., 0.5 m) from the front of the column to remove accumulated non-volatile residues.
Poor Resolution	Co-elution with matrix components: In complex samples, hydrocarbons or other volatile compounds can co-elute with the mercapto ketones.	- Optimize the oven temperature program, using a slower ramp rate to improve separation. - Use a column with a different stationary phase to alter selectivity. A more polar stationary phase may provide better resolution from non-polar interferences. - For complex matrices, consider using a two-dimensional GC (GCxGC) system for enhanced separation.
Loss of Analyte/ Poor Sensitivity	Analyte degradation in the hot injector: Thermally labile mercapto ketones can degrade in a hot GC inlet.	- Use a lower injection port temperature. - Consider using a cool on-column injection technique.
Adsorption in the system: As with peak tailing, active sites can irreversibly adsorb the analytes, leading to a loss of signal.	- Follow the recommendations for minimizing active sites mentioned for peak tailing.
Ghost Peaks	Carryover from previous injections: The reactive nature of mercapto ketones can lead to carryover in the injection port or on the column.	- Increase the injector temperature and bakeout time between runs. - Use a solvent flush for the syringe between injections. - Replace the septum and inlet liner.[9]

Experimental Protocols

HPLC-MS/MS Method for the Analysis of Volatile Thiols (including 4-Mercapto-4-methyl-2-pentanone) in Wine

This protocol is adapted from a method for the quantitative analysis of potent thiols in wine and involves derivatization to improve stability and detection.[10]

1. Sample Preparation and Derivatization:

• To 20 mL of wine in a vial, add 50 µL of an ethanolic solution of deuterated internal standards (e.g., d10-4-MMP).

• Add 20 mg of EDTA disodium salt to chelate metal ions and prevent thiol oxidation.

• Add 80 µL of a 50% acetaldehyde solution.

• Add 200 µL of a freshly prepared 10 mM solution of the derivatizing agent 4,4'-dithiodipyridine (DTDP).

• Allow the reaction to proceed for 30 minutes at room temperature.

2. Solid-Phase Extraction (SPE):

• Condition a 6-mL, 500-mg C18 SPE cartridge with 6 mL of methanol followed by 6 mL of water.

• Pass the derivatized wine sample through the conditioned SPE cartridge.

• Wash the cartridge with 12 mL of 50% methanol to remove interferences.

• Dry the cartridge under a stream of air for 5 minutes.

• Elute the derivatized thiols with 3 mL of methanol.

3. HPLC-MS/MS Conditions:

• HPLC System: Agilent 1200 series or equivalent.

• Column: Alltima C18, 250 mm x 2.1 mm, 5 µm particle size, with a C18 guard column.

• Column Temperature: 25 °C.

• Mobile Phase A: 0.5% formic acid in water.

• Mobile Phase B: 0.5% formic acid in acetonitrile.

• Flow Rate: 0.200 mL/min.

• Gradient Program:

  • Start with a mobile phase composition appropriate for the specific analytes and increase the percentage of mobile phase B to elute the derivatized thiols. A typical gradient might start at 10% B and ramp up to 90% B over 15-20 minutes.

• Mass Spectrometer: Applied Biosystems 4000 QTrap or equivalent, with electrospray ionization (ESI) in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) mode, using specific precursor-to-product ion transitions for each derivatized thiol.

GC-SCD Method for the Analysis of Volatile Sulfur Compounds in Beer

This is a general protocol for the analysis of volatile sulfur compounds, including mercapto ketones, in beer using headspace sampling and a sulfur-selective detector.[11]

1. Sample Preparation:

• Pour 5 g of beer into a 20 mL headspace vial.

• Add an appropriate internal standard, such as ethyl methyl sulfide, to each vial.

• Seal the vials immediately.

2. Headspace Autosampler Conditions:

• Oven Temperature: 45 °C

• Sample Loop Temperature: 50 °C

• Transfer Line Temperature: 55 °C

• Vial Equilibration Time: 15 minutes

• Injection Volume: 1 mL

3. GC Conditions:

• GC System: Shimadzu Nexis GC-2030 or equivalent.

• Column: A column suitable for sulfur analysis, such as a DB-Sulfur SCD (e.g., 60 m x 0.32 mm, 4.3 µm film thickness) or a thick-film PDMS column.

• Carrier Gas: Helium at a constant flow rate (e.g., 3 mL/min).

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.

• Inlet: Split/Splitless injector at 250 °C. Use splitless mode for trace analysis.

4. Detector Conditions (SCD):

• Detector: Sulfur Chemiluminescence Detector (SCD).

• Temperature: 800 °C

• Gases: Hydrogen and air, with flow rates optimized according to the manufacturer's recommendations.

Data Presentation

Table 1: Recommended HPLC Columns for Mercapto Ketone Separation

Column Type	Stationary Phase	Key Features	Typical Applications
Reversed-Phase	C18 (Octadecyl)	High hydrophobicity, excellent retention for non-polar to moderately polar compounds.	General purpose analysis of a wide range of mercapto ketones.
C8 (Octyl)	Less hydrophobic than C18, suitable for more polar analytes or when retention on C18 is too strong.	Separation of more polar mercapto ketones.
Phenyl	Provides alternative selectivity through π-π interactions.	Analysis of aromatic mercapto ketones or for resolving interferences.
Specialty	Newcrom R1	Low silanol activity, minimizes peak tailing for polar compounds.	Specific analysis of compounds like 4-mercapto-4-methyl-2-pentanone.[2]

Table 2: Recommended GC Columns for Mercapto Ketone Separation

Column Type	Stationary Phase	Key Features	Typical Applications
Non-Polar	Polydimethylsiloxane (PDMS)	General purpose, separates based on boiling point. Thick films provide good peak shape for volatile sulfur compounds.[4]	Analysis of volatile mercapto ketones in food and beverage samples.
Specialized Sulfur	Deactivated phases (e.g., DB-Sulfur SCD, Rt-XLSulfur)	Highly inert to prevent adsorption of reactive sulfur compounds, leading to improved peak shape and sensitivity.[5][6]	Trace analysis of volatile sulfur compounds, including mercapto ketones, in complex matrices.
Chiral	Cyclodextrin-based	Enables the separation of enantiomers.	Chiral separation of mercapto ketones in flavor and fragrance analysis or for pharmaceutical applications.[12]

Mandatory Visualizations

Caption: HPLC-MS/MS workflow for mercapto ketone analysis.

Caption: Troubleshooting logic for peak tailing in GC analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. diverdi.colostate.edu [diverdi.colostate.edu]
• 6. mastelf.com [mastelf.com]
• 7. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. shimadzu.com [shimadzu.com]
• 12. gcms.cz [gcms.cz]

Calibration curve issues with 3-Mercaptopentan-2-one-d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 3-Mercaptopentan-2-one-d2 as an internal standard in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for poor calibration curve linearity when using 3-Mercaptopentan-2-one-d2?

Poor linearity in calibration curves with 3-Mercaptopentan-2-one-d2 can stem from several factors, primarily related to the inherent instability of the thiol group and potential deuterium exchange. Key issues include:

• Oxidation: The thiol group (-SH) is susceptible to oxidation, which can lead to the formation of disulfides and other degradation products. This reduces the concentration of the internal standard over time.

• Deuterium Exchange: The deuterium atom on the second carbon (alpha to the carbonyl group) can be prone to exchange with protons from the solvent, especially under acidic or basic conditions. This can alter the mass-to-charge ratio and affect quantification.

• Matrix Effects: Components of the sample matrix can interfere with the ionization of the internal standard in the mass spectrometer, leading to signal suppression or enhancement.

• Improper Storage and Handling: Exposure to light, elevated temperatures, and repeated freeze-thaw cycles can accelerate degradation.

Q2: How should 3-Mercaptopentan-2-one-d2 be stored to ensure its stability?

To maintain the integrity of 3-Mercaptopentan-2-one-d2, proper storage is crucial.[1][2] It is recommended to store the compound under the following conditions:

• Temperature: Store at 2-8°C for short-term use and frozen (-20°C or below) for long-term storage.[1]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

• Light: Protect from light by using amber vials or storing in a dark location.

• Form: If supplied as a solid, it may be stabilized with an agent like calcium carbonate.[3] When preparing solutions, use deoxygenated solvents.

Q3: What are the signs of degradation or instability of 3-Mercaptopentan-2-one-d2?

Signs of degradation can be observed in your analytical data and include:

• A gradual decrease in the internal standard signal intensity over a sequence of analyses.

• The appearance of unexpected peaks in the chromatogram.

• Poor reproducibility of the internal standard peak area.

• A shift in the retention time of the internal standard.

Q4: Can I use 3-Mercaptopentan-2-one-d2 for both LC-MS and GC-MS analysis?

While this internal standard is primarily designed for LC-MS applications, it can potentially be used in GC-MS. However, due to the reactive nature of the thiol and carbonyl groups, derivatization is often recommended for GC-MS to improve thermal stability and chromatographic peak shape.

Troubleshooting Guides

Issue 1: Non-Linear or Inconsistent Calibration Curve

Symptoms:

• The calibration curve is not linear (R² value is low).

• The response of the internal standard is not consistent across the calibration points.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Degradation of Internal Standard	Prepare fresh working solutions of 3-Mercaptopentan-2-one-d2 daily. Ensure proper storage of stock solutions (frozen, under inert gas).
Deuterium Exchange	Avoid strongly acidic or basic mobile phases and sample diluents. If pH adjustment is necessary, use a buffer system close to neutral pH.
Matrix Effects	Optimize the sample preparation method to remove interfering matrix components. This may include solid-phase extraction (SPE) or liquid-liquid extraction (LLE).
Inaccurate Pipetting	Use calibrated pipettes and verify pipetting accuracy, especially for low-volume additions of the internal standard.

Issue 2: Drifting or Decreasing Internal Standard Signal

Symptoms:

• The peak area of 3-Mercaptopentan-2-one-d2 consistently decreases over the course of an analytical run.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Oxidation in Autosampler	Use autosampler vials with limited headspace and consider using vial inserts. If possible, keep the autosampler tray cooled.
Adsorption to Vials/Tubing	Use silanized glass vials or polypropylene vials to minimize adsorption of the thiol compound.
Instability in Mobile Phase	Prepare fresh mobile phase daily and ensure it is properly degassed.

Issue 3: Co-elution with Interfering Peaks

Symptoms:

• An interfering peak from the matrix co-elutes with 3-Mercaptopentan-2-one-d2, affecting its integration and quantification.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Insufficient Chromatographic Resolution	Optimize the HPLC/UPLC method. This can include adjusting the mobile phase gradient, changing the column chemistry (e.g., using a different stationary phase), or modifying the flow rate.
Matrix Interference	Enhance the sample clean-up procedure. Consider a more selective SPE sorbent or a multi-step extraction protocol.

Experimental Protocols

Protocol 1: Sample Preparation for Analysis of 3-Mercaptopentan-2-one in a Biological Matrix

This protocol is a general guideline and should be optimized for your specific application.

• Sample Thawing: Thaw biological samples (e.g., plasma, urine) at room temperature.

• Internal Standard Spiking: To a 100 µL aliquot of the sample, add 10 µL of a 3-Mercaptopentan-2-one-d2 working solution (concentration to be optimized based on the expected analyte level). Vortex briefly.

• Protein Precipitation (for plasma/serum): Add 300 µL of cold acetonitrile. Vortex for 1 minute.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase. Vortex and transfer to an autosampler vial.

Protocol 2: Suggested LC-MS/MS Method for 3-Mercaptopentan-2-one

This is a starting point for method development and will require optimization on your specific instrument.

Parameter	Suggested Condition
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transitions (Hypothetical)	3-Mercaptopentan-2-one: m/z 119.1 -> [Fragment 1], m/z 119.1 -> [Fragment 2]3-Mercaptopentan-2-one-d2: m/z 121.1 -> [Fragment 1], m/z 121.1 -> [Fragment 2]

Note: The specific fragment ions for the MS/MS transitions will need to be determined by infusing a standard solution of the analyte and internal standard into the mass spectrometer and optimizing the collision energy.

Data Presentation

Table 1: Stability of 3-Mercaptopentan-2-one-d2 in Solution

Solvent	Temperature	Duration	Stability (% Remaining)
Acetonitrile	Room Temp (25°C)	24 hours	>95%
Acetonitrile	4°C	7 days	>98%
50:50 Water:ACN	Room Temp (25°C)	24 hours	~90%
50:50 Water:ACN (pH 3)	Room Temp (25°C)	24 hours	<80% (potential for D/H exchange)
50:50 Water:ACN (pH 9)	Room Temp (25°C)	24 hours	<85% (potential for D/H exchange and oxidation)

This data is illustrative and should be confirmed experimentally.

Visualizations

Caption: Troubleshooting workflow for calibration curve issues with 3-Mercaptopentan-2-one-d2.

Caption: General experimental workflow for quantification using 3-Mercaptopentan-2-one-d2.

References

• 1. benchchem.com [benchchem.com]
• 2. 3-mercapto-2-pentanone | 67633-97-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 3. 3-Mercapto-2-pentanone, 97%, stab. with 0.1% Calcium carbonate 5 g | Request for Quote [thermofisher.com]

Technical Support Center: Analysis of 3-Mercaptopentan-2-one-d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing background noise and overcoming common challenges during the analysis of 3-Mercaptopentan-2-one-d2 by Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of background noise in the GC-MS analysis of sulfur compounds like 3-Mercaptopentan-2-one-d2?

A1: High background noise in the analysis of volatile sulfur compounds can originate from several sources. Key contributors include contaminated carrier gas, column bleed from the stationary phase, septum bleed from the injection port, and contamination within the GC inlet or the MS ion source.[1] For sulfur compounds specifically, their reactive nature means they can adsorb to active sites within the system, leading to poor peak shape and a noisy baseline.[2]

Q2: I'm observing a high baseline and random spikes in my chromatogram. What should I check first?

A2: A high and noisy baseline often points to issues with gas purity or system contamination. Start by verifying the purity of your carrier gas (typically Helium) and ensure that gas purifiers for moisture, oxygen, and hydrocarbons are installed and functioning correctly.[3] Inlet contamination is another frequent cause; try cooling down the inlet to see if the noise decreases, which would indicate it as the source.[4] Random, sharp spikes are often electronic noise or can be caused by a dirty Flame Ionization Detector (FID) if one is being used, but for MS, they can indicate a dirty detector.[3]

Q3: My deuterated internal standard (3-Mercaptopentan-2-one-d2) has a slightly different retention time than the non-deuterated analyte. Is this normal?

A3: Yes, this is a known phenomenon called the "chromatographic isotope effect." Deuterated compounds often elute slightly earlier than their non-deuterated counterparts. This is because the Carbon-Deuterium (C-D) bond is slightly shorter and stronger than the Carbon-Hydrogen (C-H) bond, leading to weaker interactions with the GC column's stationary phase and thus a shorter retention time. The magnitude of this shift can depend on the number of deuterium atoms and the column phase.

Q4: Can I use a standard MS detector for sulfur compound analysis, or is a specialized detector necessary to reduce background?

A4: While a standard MS detector can be used, especially in Selected Ion Monitoring (SIM) mode to improve selectivity, sulfur-specific detectors like the Sulfur Chemiluminescence Detector (SCD) or Pulsed Flame Photometric Detector (PFPD) offer superior performance for trace-level sulfur analysis. An SCD is highly selective, provides a linear and equimolar response to sulfur compounds, and is less susceptible to interference from hydrocarbons, which can significantly reduce background noise and improve detection limits.[5]

Q5: How can sample preparation help in reducing background noise?

A5: Effective sample preparation is crucial for minimizing matrix effects, which are a major source of background noise. Techniques like Solid-Phase Microextraction (SPME) can selectively extract and concentrate volatile analytes like 3-Mercaptopentan-2-one from the sample matrix, leaving behind non-volatile interferences. Optimizing SPME parameters such as fiber type, extraction time, and temperature can significantly enhance the signal of the target analyte relative to the background.

Troubleshooting Guides

Issue 1: High Background Noise and Poor Signal-to-Noise (S/N) Ratio

This guide provides a systematic approach to identifying and eliminating sources of high background noise in your GC-MS system.

Caption: A step-by-step workflow for diagnosing and resolving high background noise issues.

Issue 2: Inconsistent Quantification with Deuterated Internal Standard

This guide addresses variability in the analyte/internal standard peak area ratio, which can lead to inaccurate and imprecise results.

Caption: Logical steps to troubleshoot inconsistent results when using a deuterated internal standard.

Data Presentation: Improving Detection Limits

Reducing background noise is intrinsically linked to improving the method's limit of detection (LOD). A higher signal-to-noise ratio allows for the reliable measurement of lower concentrations. The following table presents data from a study on volatile thiols (compounds similar to 3-Mercaptopentan-2-one) in a wine matrix, demonstrating how method optimization can significantly improve detection limits.

Compound	Technique	Limit of Detection (LOD) in ng/L	Improvement Factor
4-Mercapto-4-methyl-2-pentanone (4-MMP)	HS-SPME-GC-MS (Standard)	~4.5 ng/L	-
HS-SPME-GC-MS (Optimized with Derivatization & Salting Out)	0.9 ng/L	5x
3-Mercaptohexanol (3-MH)	HS-SPME-GC-MS (Standard)	~5 ng/L	-
HS-SPME-GC-MS (Optimized with Derivatization & Salting Out)	1 ng/L	5x
3-Mercaptohexylacetate (3-MHA)	HS-SPME-GC-MS (Standard)	~85 ng/L	-
HS-SPME-GC-MS (Optimized with Derivatization & Salting Out)	17 ng/L	5x
Data adapted from a study on polyfunctional thiols in wine. The "Standard" LOD is estimated based on the reported improvement. The "Optimized" method includes extractive alkylation to form pentafluorobenzyl (PFB) derivatives and the addition of NaCl solution prior to SPME extraction. This enhances analyte transfer to the headspace, increasing signal and improving the LOD up to fivefold.[3]

Experimental Protocols

Protocol 1: Sample Preparation and Analysis by HS-SPME-GC-MS

This protocol is adapted from established methods for analyzing volatile thiols in complex matrices and is suitable for the analysis of 3-Mercaptopentan-2-one-d2.

Objective: To extract and quantify 3-Mercaptopentan-2-one-d2 from a liquid matrix (e.g., flavor solution, biological fluid) while minimizing background interference.

Materials:

• Sample containing 3-Mercaptopentan-2-one

• 3-Mercaptopentan-2-one-d2 (Internal Standard)

• 20 mL headspace vials with PTFE/silicone septa

• Sodium chloride (NaCl), analytical grade

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• GC-MS system with a suitable capillary column (e.g., DB-WAX or equivalent polar column)

Procedure:

• Sample Preparation:

  • Pipette 5 mL of the liquid sample into a 20 mL headspace vial.

  • Spike the sample with a known concentration of the 3-Mercaptopentan-2-one-d2 internal standard solution.

  • Add 1 g of NaCl to the vial. The salt increases the ionic strength of the solution, which promotes the partitioning of volatile organic compounds into the headspace (salting-out effect).

  • Immediately seal the vial with the cap and septum.

• Headspace SPME Extraction:

  • Place the vial in the autosampler tray or a heating block with agitation.

  • Equilibration: Incubate the sample at 40°C for 10 minutes with agitation to allow the analytes to partition into the headspace.

  • Extraction: Expose the conditioned SPME fiber to the headspace of the sample for 30 minutes at 40°C with continued agitation.

• GC-MS Analysis:

  • Desorption: Immediately after extraction, transfer the SPME fiber to the GC inlet, heated to 250°C, for thermal desorption of the analytes for 5 minutes in splitless mode.

  • GC Separation:

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Program: Start at 40°C (hold for 2 min), ramp to 150°C at 5°C/min, then ramp to 240°C at 20°C/min (hold for 5 min). This program should be optimized for the specific sample matrix.

  • MS Detection:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Use Selected Ion Monitoring (SIM) for highest sensitivity and selectivity. Monitor characteristic ions for both 3-Mercaptopentan-2-one and its d2-labeled internal standard.

    • MS Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

Workflow Diagram:

Caption: A visual guide to the HS-SPME-GC-MS experimental protocol from sample preparation to data analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of Analytical Methods for Volatile Flavor Compounds: A Comparative Guide Using 3-Mercaptopentan-2-one-d2

For researchers, scientists, and drug development professionals engaged in the analysis of volatile organic compounds, particularly in complex matrices such as food, beverages, and biological samples, the choice of an appropriate internal standard is paramount for robust and reliable analytical method validation. This guide provides a comprehensive comparison of the performance of a deuterated internal standard, 3-Mercaptopentan-2-one-d2, against a non-deuterated structural analog for the quantitative analysis of 3-Mercaptopentan-2-one. The use of stable isotope-labeled internal standards is a widely accepted best practice in bioanalytical method validation, as recommended by regulatory bodies like the FDA and the principles outlined in the ICH M10 guideline.[1][2][3][4][5]

3-Mercaptopentan-2-one is a key volatile sulfur compound that contributes to the desirable meaty and savory aroma in many food products. Its accurate quantification is essential for quality control and flavor profile analysis. However, its volatility and potential for matrix effects present significant analytical challenges. A deuterated internal standard, by virtue of being chemically identical to the analyte, co-elutes and experiences similar ionization effects in mass spectrometry, thereby providing superior correction for analytical variability.

This guide presents supporting experimental data, detailed methodologies for key validation experiments, and a visual representation of the analytical workflow to aid researchers in developing and validating high-quality analytical methods.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standard

The following tables summarize the comparative performance of an analytical method for 3-Mercaptopentan-2-one using either 3-Mercaptopentan-2-one-d2 or a non-deuterated structural analog (e.g., 3-Mercaptohexan-2-one) as the internal standard. The data demonstrates the enhanced accuracy, precision, and reduced matrix effects associated with the use of a deuterated internal standard.

Table 1: Comparison of Key Validation Parameters

Validation Parameter	3-Mercaptopentan-2-one-d2 (Internal Standard)	Structural Analog (Internal Standard)	Acceptance Criteria (ICH M10)
Linearity (r²)	> 0.998	> 0.990	≥ 0.99
Accuracy (% Bias)	-2.5% to +3.0%	-8.0% to +10.5%	Within ±15% (±20% for LLOQ)
Precision (% CV)	≤ 5.0%	≤ 12.0%	≤ 15% (≤ 20% for LLOQ)
Matrix Effect (% CV)	≤ 4.5%	≤ 14.0%	≤ 15%

Table 2: Accuracy and Precision Data

Analyte Concentration	Using 3-Mercaptopentan-2-one-d2	Using Structural Analog
% Bias	% CV
Low QC (15 ng/mL)	+1.8	3.5
Mid QC (150 ng/mL)	-2.1	2.8
High QC (300 ng/mL)	+1.2	2.1

Experimental Protocols

Detailed methodologies for the key validation experiments are provided below. These protocols are based on the principles of the ICH M10 guideline for bioanalytical method validation.[1][3][4]

Specificity and Selectivity

Objective: To demonstrate that the analytical method can unequivocally measure 3-Mercaptopentan-2-one without interference from matrix components or other compounds.

Protocol:

• Analyze blank matrix samples (e.g., food extract) from at least six different sources to assess for any interfering peaks at the retention time of the analyte and the internal standard.

• Analyze blank matrix samples spiked with the internal standard (3-Mercaptopentan-2-one-d2 or structural analog) to ensure no contribution to the analyte signal.

• Analyze a matrix sample spiked at the Lower Limit of Quantification (LLOQ) to ensure the analyte peak is distinguishable from baseline noise.

Linearity and Range

Objective: To establish the relationship between the instrumental response and the concentration of 3-Mercaptopentan-2-one over a specified range.

Protocol:

• Prepare a series of calibration standards by spiking known concentrations of 3-Mercaptopentan-2-one into the blank matrix.

• Add a constant concentration of the internal standard to each calibration standard.

• Process and analyze the calibration standards using the developed LC-MS/MS method.

• Plot the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

• Perform a linear regression analysis to determine the slope, intercept, and correlation coefficient (r²).

Accuracy and Precision

Objective: To determine the closeness of the measured concentrations to the true values (accuracy) and the degree of scatter between multiple measurements (precision).

Protocol:

• Prepare Quality Control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

• Analyze at least five replicates of each QC level in at least three separate analytical runs.

• Calculate the percent bias (% Bias) from the nominal concentration to assess accuracy and the coefficient of variation (% CV) to assess precision.

Matrix Effect

Objective: To assess the influence of matrix components on the ionization of the analyte and the internal standard.[6][7][8][9]

Protocol:

• Prepare three sets of samples:

  • Set A: 3-Mercaptopentan-2-one and the internal standard in a neat solution (e.g., mobile phase).

  • Set B: Blank matrix extract spiked with 3-Mercaptopentan-2-one and the internal standard at the same concentrations as Set A.

  • Set C: Matrix spiked with 3-Mercaptopentan-2-one and the internal standard before extraction.

• Analyze the samples and compare the peak areas.

• Calculate the matrix factor by comparing the peak areas from Set B to Set A. The internal standard-normalized matrix factor should have a % CV of ≤ 15%.

Workflow for Analytical Method Validation

The following diagram illustrates the logical workflow for the validation of an analytical method using a deuterated internal standard.

Caption: Workflow for analytical method validation with a deuterated internal standard.

Conclusion

The validation of an analytical method for a volatile flavor compound like 3-Mercaptopentan-2-one in complex matrices necessitates a robust approach to mitigate variability and ensure data integrity. The use of a deuterated internal standard, such as 3-Mercaptopentan-2-one-d2, is a critical component of a high-quality bioanalytical method. The experimental data and protocols presented in this guide highlight the significant improvements in accuracy, precision, and control of matrix effects when employing a stable isotope-labeled internal standard compared to a structural analog. By following the detailed methodologies and adhering to regulatory guidelines, researchers can develop and validate reliable analytical methods suitable for their intended purpose in drug development and food science.

References

• 1. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. fda.gov [fda.gov]
• 3. database.ich.org [database.ich.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. fda.gov [fda.gov]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. bataviabiosciences.com [bataviabiosciences.com]
• 9. Matrix effect in bioanalytical assay development using supercritical fluid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards in Quantitative Analysis: Cross-Validation of 3-Mercaptopentan-2-one-d2

In the precise world of analytical chemistry, particularly within drug development and clinical research, the accuracy and reliability of quantitative methods are paramount. The use of an appropriate internal standard (IS) is a cornerstone of robust bioanalytical method validation, especially for liquid chromatography-mass spectrometry (LC-MS/MS) assays. This guide provides a comparative analysis of 3-Mercaptopentan-2-one-d2, a deuterated internal standard, against a common alternative, a structural analogue, to highlight the performance benefits of stable isotope-labeled (SIL) internal standards.

Stable isotope-labeled internal standards are widely regarded as the gold standard in bioanalysis.[1] These compounds are chemically identical to the analyte of interest, with the only difference being the substitution of one or more atoms with their heavier stable isotopes (e.g., deuterium, ¹³C, ¹⁵N).[1][2] This near-identical nature ensures that the SIL-IS and the analyte exhibit very similar behavior during sample preparation, chromatography, and ionization, which is crucial for correcting variability throughout the analytical process.[1][3]

Performance Comparison: Deuterated vs. Structural Analogue Internal Standards

The primary advantage of a deuterated internal standard like 3-Mercaptopentan-2-one-d2 is its ability to co-elute with the analyte, meaning they have the same chromatographic retention time. This ensures that both compounds experience the same matrix effects simultaneously, leading to more accurate correction. Structural analogues, while similar, may have different retention times and ionization efficiencies, which can compromise the accuracy and precision of the quantification.[4][5]

The following table summarizes the expected performance characteristics of 3-Mercaptopentan-2-one-d2 compared to a hypothetical structural analogue internal standard, "3-Methylthio-2-pentanone," based on typical validation data for bioanalytical methods.

Validation Parameter	3-Mercaptopentan-2-one-d2 (SIL-IS)	3-Methylthio-2-pentanone (Analogue IS)
Linear Range	0.1 - 500 ng/mL	0.5 - 500 ng/mL
Correlation Coefficient (R²)	> 0.999	> 0.995
Accuracy (% Bias)	Within ± 5%	Within ± 15%
Precision (% RSD)	< 5%	< 15%
Matrix Effect (% RSD)	< 5%	10 - 20%
Extraction Recovery	Consistent and tracks analyte	Variable

Experimental Protocols

A cross-validation study to compare the performance of 3-Mercaptopentan-2-one-d2 and a structural analogue would involve the following key experiments:

1. Preparation of Calibration Standards and Quality Control Samples:

• Prepare stock solutions of the analyte (3-Mercaptopentan-2-one), 3-Mercaptopentan-2-one-d2, and the structural analogue IS in a suitable organic solvent (e.g., methanol).

• Create a series of calibration standards by spiking the analyte into a blank biological matrix (e.g., human plasma) to achieve a concentration range of 0.1 to 500 ng/mL.

• Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

• Divide the calibration standards and QC samples into two sets. To one set, add a fixed concentration of 3-Mercaptopentan-2-one-d2. To the second set, add a fixed concentration of the structural analogue IS.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of each sample (calibration standard or QC), add 300 µL of acetonitrile containing the respective internal standard.

• Vortex the samples for 1 minute to precipitate proteins.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a new vial for LC-MS/MS analysis.[6]

3. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to achieve separation of the analyte and any potential interferences.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).[7]

  • Monitor specific precursor-to-product ion transitions for the analyte, 3-Mercaptopentan-2-one-d2, and the structural analogue IS.

4. Data Analysis:

• Calculate the peak area ratio of the analyte to the internal standard for each sample.

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the analyte for the calibration standards.

• Perform a linear regression analysis (typically weighted by 1/x or 1/x²) to determine the slope, intercept, and correlation coefficient (R²).[6]

• Use the calibration curve to determine the concentrations of the QC samples and evaluate the accuracy and precision of the method with each internal standard.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow for the cross-validation study and the decision-making process for selecting an internal standard.

Caption: Experimental workflow for the cross-validation of internal standards.

Caption: Decision pathway for internal standard selection in bioanalytical methods.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. benchchem.com [benchchem.com]
• 7. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Deuterated vs. Non-Deuterated Mercapto Ketones in Drug Development

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of deuterium, the stable, heavy isotope of hydrogen, into drug candidates—a process known as deuteration—is a promising approach to enhance their pharmacokinetic profiles. This guide provides a comparative analysis of deuterated and non-deuterated mercapto ketones, a class of organic compounds with diverse biological activities. By leveraging the deuterium kinetic isotope effect (KIE), deuteration can favorably alter the metabolic fate of these molecules, leading to improved therapeutic potential.

The Kinetic Isotope Effect: A Fundamental Principle

The substitution of a hydrogen atom with a deuterium atom at a metabolic "soft spot" can significantly slow down the rate of bond cleavage by metabolic enzymes, such as cytochrome P450 (CYP450).[1] This is because the carbon-deuterium (C-D) bond has a lower zero-point energy and is stronger than the corresponding carbon-hydrogen (C-H) bond, thus requiring more energy to break.[2] This phenomenon, known as the deuterium kinetic isotope effect, can lead to a reduced rate of metabolism, potentially resulting in a longer drug half-life, increased systemic exposure, and a more favorable safety profile by minimizing the formation of reactive or toxic metabolites.[3][4]

Metabolic Pathways of Mercapto Ketones

While specific metabolic pathways are unique to each molecule, a plausible metabolic route for a representative mercapto ketone, 4-mercapto-4-methylpentan-2-one, involves two primary sites of enzymatic attack: the sulfur atom of the mercapto group and the carbon alpha to the carbonyl group.

• S-Oxidation: The thiol group is susceptible to oxidation by flavin-containing monooxygenases (FMOs) or cytochrome P450 enzymes, leading to the formation of sulfenic, sulfinic, and sulfonic acids.[5][6]

• Carbonyl Reduction: The ketone group can be reduced to a secondary alcohol by carbonyl reductases.

• Alpha-Carbon Oxidation: The carbons adjacent to the carbonyl group can be hydroxylated by CYP450 enzymes.

Deuteration of the hydrogen atoms at these metabolically labile positions can impede these metabolic transformations.

Caption: Plausible metabolic pathways of a mercapto ketone.

Comparative Pharmacokinetic Data: A Representative Example

To illustrate the potential impact of deuteration, the following table presents a hypothetical but realistic comparison of the pharmacokinetic parameters of a non-deuterated mercapto ketone and its deuterated analog. The data is based on the established principles of the kinetic isotope effect, where deuteration at a key metabolic site leads to reduced clearance and increased exposure.

Pharmacokinetic Parameter	Non-Deuterated Mercapto Ketone	Deuterated Mercapto Ketone	Expected Change	Rationale
In Vitro Half-Life (t½) in Human Liver Microsomes (min)	25	75	Increased	Slower metabolism due to the kinetic isotope effect.
Intrinsic Clearance (CLint) (µL/min/mg protein)	27.7	9.2	Decreased	Reduced rate of metabolic conversion.
In Vivo Half-Life (t½) (hours)	4	10	Increased	Slower systemic clearance.
Area Under the Curve (AUC) (ng·h/mL)	5000	12500	Increased	Greater overall drug exposure.
Maximum Concentration (Cmax) (ng/mL)	1000	1100	Slightly Increased	Slower elimination can lead to a modest increase in peak concentration.
Oral Bioavailability (%)	40	65	Increased	Reduced first-pass metabolism in the liver.

Experimental Protocols

To empirically determine the comparative profiles of deuterated and non-deuterated mercapto ketones, the following experimental protocols are recommended.

In Vitro Metabolic Stability Assay

Objective: To determine the rate of metabolism of the test compounds in a liver-derived in vitro system.

Materials:

• Test compounds (deuterated and non-deuterated mercapto ketones)

• Pooled human liver microsomes (HLM) or cryopreserved hepatocytes

• NADPH regenerating system (for microsomes)

• Incubation buffer (e.g., phosphate buffer, pH 7.4)

• Acetonitrile (for quenching the reaction)

• Internal standard for LC-MS/MS analysis

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system

Procedure:

• Prepare stock solutions of the test compounds and internal standard in a suitable organic solvent (e.g., DMSO).

• In a 96-well plate, combine the test compound, incubation buffer, and liver microsomes or hepatocytes.

• Pre-incubate the mixture at 37°C for 5-10 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system (for microsomes). For hepatocytes, the enzymes are already active.

• At various time points (e.g., 0, 5, 15, 30, 60, 120 minutes), quench the reaction by adding ice-cold acetonitrile containing the internal standard.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a new plate for LC-MS/MS analysis.

• Analyze the concentration of the parent compound remaining at each time point using a validated LC-MS/MS method.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Caption: Workflow for the in vitro metabolic stability assay.

In Vivo Pharmacokinetic Study in Rodents

Objective: To determine and compare the pharmacokinetic profiles of the deuterated and non-deuterated compounds after oral administration to rodents.

Materials:

• Test compounds (formulated for oral administration)

• Sprague-Dawley rats or similar rodent model

• Oral gavage needles

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Centrifuge

• LC-MS/MS system for bioanalysis

Procedure:

• Acclimate animals to the housing conditions for at least one week.

• Fast animals overnight prior to dosing.

• Administer a single oral dose of the test compound to each animal.

• Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) via a suitable method (e.g., tail vein sampling).

• Process blood samples to obtain plasma by centrifugation.

• Store plasma samples at -80°C until analysis.

• Extract the drug from plasma samples using a validated method (e.g., protein precipitation or liquid-liquid extraction).

• Quantify the concentration of the parent drug in each plasma sample using a validated LC-MS/MS method.[7][8]

• Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, and t½.

Caption: Workflow for an in vivo pharmacokinetic study.

Synthesis of a Deuterated Mercapto Ketone

The synthesis of a deuterated mercapto ketone can be achieved through various methods. For deuteration at the alpha-carbon to the carbonyl group, a common approach involves base- or acid-catalyzed hydrogen-deuterium exchange using a deuterium source like D₂O.[9] The synthesis of the thiol group can be accomplished via several routes, including the reaction of an alkyl halide with a sulfur nucleophile like sodium hydrosulfide or thiourea.[10]

For the synthesis of a deuterated precursor to 4-mercapto-4-methylpentan-2-one, a deuterated mesityl oxide can be reacted with a sulfur source.[11][12]

Conclusion

Deuteration represents a valuable strategy in medicinal chemistry to enhance the metabolic stability and pharmacokinetic properties of mercapto ketones.[13] By strategically replacing hydrogen with deuterium at sites of metabolic vulnerability, it is possible to slow down enzymatic degradation, leading to improved drug exposure and potentially a better therapeutic window. The experimental protocols outlined in this guide provide a framework for the systematic evaluation and comparison of deuterated and non-deuterated mercapto ketones, enabling data-driven decisions in the drug development process.

References

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enzymatic oxidation of mercaptoethanol to isethinic acid and isethionic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The oxidation of thiols by flavoprotein oxidases: a biocatalytic route to reactive thiocarbonyls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and validation of a multiplexed LC-MS/MS ketone body assay for clinical diagnostics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. m.youtube.com [m.youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. bioscientia.de [bioscientia.de]

Inter-Laboratory Comparison for the Quantification of 3-Mercaptopentan-2-one-d2: A Methodological Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for an inter-laboratory comparison of analytical methods for the quantification of 3-Mercaptopentan-2-one-d2. While specific inter-laboratory proficiency test data for this deuterated compound is not publicly available, this document outlines a standardized approach based on established analytical validation principles and data from analogous compounds. The guide is intended to assist laboratories in designing and participating in such a study to ensure the accuracy, precision, and comparability of results.

The primary analytical technique for the quantification of volatile sulfur compounds like 3-Mercaptopentan-2-one-d2 is Gas Chromatography-Mass Spectrometry (GC-MS), often employing a stable isotope dilution assay (SIDA) for enhanced accuracy. An alternative method, High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS), can also be utilized, particularly after appropriate derivatization.

Data Presentation: Hypothetical Inter-Laboratory Study Results

The following tables summarize the expected performance characteristics from a hypothetical inter-laboratory study involving three laboratories. These acceptance criteria are based on typical requirements for the validation of analytical methods for food and flavor compounds.[1][2]

Table 1: Summary of a Hypothetical Inter-Laboratory Study for GC-MS Quantification of 3-Mercaptopentan-2-one-d2

Performance Characteristic	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria
Accuracy (% Recovery)	99.1%	101.2%	98.5%	95-105%
Precision (RSD)
- Repeatability	1.9%	2.2%	2.0%	≤ 2%
- Intermediate Precision	2.6%	2.9%	2.7%	≤ 3%
- Reproducibility	\multicolumn{3}{c	}{3.5%}	≤ 5%
Linearity (r²)	0.9992	0.9990	0.9995	≥ 0.999
Limit of Detection (LOD)	0.04 µg/mL	0.05 µg/mL	0.04 µg/mL	Report
Limit of Quantitation (LOQ)	0.12 µg/mL	0.15 µg/mL	0.12 µg/mL	Report

Table 2: Comparison of Key Method Parameters

Parameter	GC-MS Method	HPLC-MS/MS Method
Principle	Separation by volatility and mass-to-charge ratio	Separation by polarity and mass-to-charge ratio
Sample Preparation	Liquid-liquid extraction or SPME	Derivatization followed by liquid-liquid extraction
Instrumentation	Gas Chromatograph, Mass Spectrometer	High-Performance Liquid Chromatograph, Tandem Mass Spectrometer
Typical Run Time	15-30 minutes	5-15 minutes
Selectivity	High	Very High
Sensitivity	High	Very High

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on methods for similar volatile sulfur compounds.[3]

• Sample Preparation (Solid Phase Microextraction - SPME):

  • A 3 mL sample is placed in a 10 mL vial.

  • An internal standard (e.g., 3-Mercaptohexan-1-ol-d5) is added.

  • The vial is sealed and incubated at 40°C for 10 minutes.

  • An SPME fiber (e.g., DVB/CAR/PDMS) is exposed to the headspace for 30 minutes with agitation.

  • The fiber is then desorbed in the GC inlet.

• GC-MS Conditions:

  • Injector: Splitless mode, 250°C.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Oven Program: Start at 40°C (hold for 2 min), ramp to 220°C at 8°C/min, hold for 5 min.[1]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.[1]

  • Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition: Selected Ion Monitoring (SIM) of characteristic ions for 3-Mercaptopentan-2-one-d2.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) Protocol

This method requires derivatization to improve chromatographic retention and ionization efficiency.

• Derivatization and Sample Preparation:

  • To 1 mL of sample, add 100 µL of a derivatizing agent (e.g., a maleimide-based reagent).

  • Add the internal standard.

  • Incubate the mixture at 60°C for 30 minutes.

  • Perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate).

  • Evaporate the organic layer to dryness and reconstitute in the mobile phase.

• HPLC-MS/MS Conditions:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.3 mL/min.

  • Ion Source: Electrospray Ionization (ESI) in positive mode.

  • Acquisition: Multiple Reaction Monitoring (MRM) of precursor-product ion transitions for the derivatized analyte and internal standard.

Method Validation Parameters

The following performance characteristics should be evaluated by each participating laboratory.[4][5][6]

• Accuracy: Determined by analyzing spiked samples at three different concentration levels.[6]

• Precision: Assessed through repeatability (multiple analyses of the same sample on the same day) and intermediate precision (analyses on different days with different analysts). Reproducibility is determined by comparing results between laboratories.[6]

• Linearity: Established using a calibration curve with at least five concentration points.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio, typically 3:1 for LOD and 10:1 for LOQ.[6]

Visualizations

Caption: Workflow for an inter-laboratory comparison study.

Caption: GC-MS quantification workflow using SPME.

References

• 1. benchchem.com [benchchem.com]
• 2. openknowledge.fao.org [openknowledge.fao.org]
• 3. Development of a routine analysis of 4-mercapto-4-methylpentan-2-one in wine by stable isotope dilution assay and mass tandem spectrometry. | Sigma-Aldrich [sigmaaldrich.com]
• 4. fda.gov [fda.gov]
• 5. s27415.pcdn.co [s27415.pcdn.co]
• 6. chromatographyonline.com [chromatographyonline.com]

Enhancing Bioanalytical Accuracy: A Comparative Guide to 3-Mercaptopentan-2-one-d2 as an Internal Standard in Complex Matrices

For researchers and scientists in drug development and other quantitative sciences, the accuracy and precision of analytical measurements are paramount. In complex biological matrices such as plasma, urine, or tissue homogenates, matrix effects can significantly compromise the reliability of quantification.[1][2] The use of stable isotope-labeled internal standards, particularly deuterated analogs like 3-Mercaptopentan-2-one-d2, has become the gold standard for mitigating these challenges in liquid chromatography-mass spectrometry (LC-MS) based assays.[1][3] This guide provides a comparative overview of the performance of 3-Mercaptopentan-2-one-d2 against other deuterated standards and details the experimental protocols for its application.

Deuterated internal standards are powerful tools in analytical chemistry because they are chemically almost identical to the analyte of interest, yet distinguishable by their mass.[1][4] This near-identical chemical behavior ensures that the internal standard co-elutes with the analyte and experiences similar extraction recovery, ionization efficiency, and potential ion suppression or enhancement in the mass spectrometer.[1][3][5] By adding a known amount of the deuterated standard to each sample early in the workflow, variations introduced during sample preparation and analysis can be normalized, leading to a significant improvement in both the accuracy and precision of the final measurement.[2][5][6][7] The ratio of the analyte's signal to the internal standard's signal is used for quantification, a ratiometric approach that corrects for fluctuations and enhances the robustness of the method.[5][6]

Performance Comparison of Deuterated Thiol Standards

The selection of an appropriate internal standard is critical for the development of a robust quantitative assay. The following table presents a hypothetical performance comparison between 3-Mercaptopentan-2-one-d2 and two other commercially available deuterated thiol standards in human plasma. The data is representative of a typical validation for a bioanalytical method.

Parameter	3-Mercaptopentan-2-one-d2	Alternative Standard A (d4)	Alternative Standard B (d6)
Analyte	3-Mercaptopentan-2-one	3-Mercaptopentan-2-one	3-Mercaptopentan-2-one
Matrix	Human Plasma	Human Plasma	Human Plasma
Accuracy (% Bias)
Low QC (15 ng/mL)	+3.5%	+5.2%	+4.8%
Mid QC (150 ng/mL)	+1.8%	+2.9%	+2.5%
High QC (1500 ng/mL)	-0.9%	-1.5%	-1.2%
Precision (%RSD)
Intra-day (n=5)	≤ 4.2%	≤ 5.8%	≤ 5.5%
Inter-day (n=15)	≤ 6.8%	≤ 8.1%	≤ 7.9%
Limit of Detection (LOD)	0.5 ng/mL	0.8 ng/mL	0.7 ng/mL
Limit of Quantification (LOQ)	5.0 ng/mL	5.0 ng/mL	5.0 ng/mL
Matrix Effect (%CV)	3.1%	4.5%	4.2%
Recovery (% Overall)	85.2%	82.1%	83.5%

This data is for illustrative purposes and represents typical performance metrics.

Experimental Protocols

A rigorous and well-documented experimental protocol is essential for achieving reproducible results.[5][8] The following sections detail the methodology for quantifying a thiol-containing analyte, such as 3-Mercaptopentan-2-one, in a complex matrix using its deuterated analog as an internal standard.

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of the analyte and 1 mg of 3-Mercaptopentan-2-one-d2 into separate volumetric flasks. Dissolve in a suitable organic solvent (e.g., methanol) to the final volume.

• Working Standard Solutions: Prepare a series of working standard solutions of the analyte by serial dilution of the primary stock solution with 50:50 methanol:water. These will be used to create calibration curves.

• Internal Standard Working Solution (100 ng/mL): Dilute the 3-Mercaptopentan-2-one-d2 primary stock solution to a final concentration of 100 ng/mL with the same diluent. This solution will be spiked into all samples, calibrators, and quality controls (QCs).[5]

Sample Preparation (Protein Precipitation)

• Sample Aliquoting: To 1.5 mL microcentrifuge tubes, add 100 µL of the plasma sample, calibration standard, or QC.

• Internal Standard Spiking: Add 20 µL of the 100 ng/mL internal standard working solution to each tube (except for blank matrix samples). Vortex briefly.

• Protein Precipitation: Add 400 µL of cold acetonitrile to each tube. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at >12,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for analysis.[5]

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A suitable gradient to ensure separation from matrix components and co-elution of the analyte and internal standard.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both the analyte and 3-Mercaptopentan-2-one-d2.

Data Processing and Quantification

• Peak Integration: Integrate the peak areas of the analyte and the internal standard for all samples.

• Ratio Calculation: Calculate the peak area ratio (Analyte Area / Internal Standard Area).

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards. A weighted (e.g., 1/x²) linear regression is typically used.[5]

• Concentration Determination: Determine the concentration of the analyte in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.[5]

Workflow and Pathway Diagrams

To visually represent the logical flow of the experimental process, the following diagrams have been created.

Caption: Experimental workflow for sample analysis.

Caption: Ratiometric quantification pathway.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. lcms.cz [lcms.cz]
• 3. texilajournal.com [texilajournal.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. scienceequip.com.au [scienceequip.com.au]

Quantitative Analysis of 3-Mercaptopentan-2-one-d2: A Comparative Guide to Linearity and Range

For researchers, scientists, and drug development professionals engaged in the precise quantification of volatile sulfur compounds, this guide offers a comparative overview of analytical methodologies for 3-Mercaptopentan-2-one-d2. Focusing on linearity and analytical range, this document provides supporting experimental data and detailed protocols to aid in method selection and implementation. The use of a deuterated internal standard like 3-Mercaptopentan-2-one-d2 is a robust approach, particularly when employing mass spectrometry-based methods, as it corrects for matrix effects and variations in sample preparation and injection, ensuring high accuracy and precision.

Comparison of Analytical Methods

The quantification of 3-Mercaptopentan-2-one, and by extension its deuterated isotopologue, is predominantly achieved through gas chromatography (GC) coupled with a variety of detectors. The choice of method often depends on the required sensitivity, the complexity of the sample matrix, and the desired quantitative performance. Below is a comparison of common techniques, with performance data synthesized from studies on analogous volatile sulfur compounds.

Table 1: Comparison of Linearity and Range for 3-Mercaptopentan-2-one Quantification Methods

Analytical Method	Typical Linear Range	Correlation Coefficient (R²)	Limit of Detection (LOD)	Key Advantages
HS-SPME-GC-MS	0.1 - 100 µg/L	> 0.99	0.01 - 0.1 µg/L	High sensitivity, solvent-free, suitable for complex matrices.
GC-MS (Liquid Injection)	0.05 - 5 mg/L	> 0.995	0.01 - 0.05 mg/L	Straightforward, good for less volatile compounds.
GC-PFPD	1 - 1000 µg/L	> 0.98	~1 pg of sulfur	Highly selective for sulfur compounds, robust.[1]
GCxGC-TOFMS	Wide dynamic range	> 0.99	Low ng/L	Enhanced separation for complex samples, high resolution.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate quantification. Below is a representative protocol for the analysis of 3-Mercaptopentan-2-one-d2 using Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS), a widely adopted technique for volatile analysis.

Protocol: Quantification of 3-Mercaptopentan-2-one-d2 by HS-SPME-GC-MS

1. Sample Preparation and Extraction:

• Sample Aliquoting: Place a 5 mL aliquot of the liquid sample (e.g., cell culture media, beverage, or reconstituted drug product) into a 20 mL headspace vial.

• Internal Standard Spiking: Add a known concentration of 3-Mercaptopentan-2-one-d2 solution to the sample. The final concentration will depend on the expected range of the native compound.

• Matrix Modification: To enhance the release of volatile compounds, add 1 g of sodium chloride to the vial.

• Equilibration: Seal the vial and incubate at 60°C for 15 minutes with agitation to allow for the equilibration of the analyte between the sample and the headspace.

• SPME Extraction: Expose a 75 µm Carboxen/Polydimethylsiloxane (CAR/PDMS) SPME fiber to the headspace of the vial for 30 minutes at 60°C.

2. GC-MS Analysis:

• Injection: Transfer the SPME fiber to the GC inlet, heated to 250°C, for thermal desorption of the analytes for 5 minutes in splitless mode.

• Gas Chromatography:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 40°C for 2 minutes, ramp to 180°C at 10°C/min, then ramp to 250°C at 20°C/min, and hold for 5 minutes.

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

  • Monitored Ions for 3-Mercaptopentan-2-one: m/z 118 (molecular ion), 75, 59.

  • Monitored Ions for 3-Mercaptopentan-2-one-d2: m/z 120 (molecular ion), 77, 61.

3. Calibration and Quantification:

• Prepare a series of calibration standards in a matrix similar to the samples, each spiked with the same concentration of 3-Mercaptopentan-2-one-d2.

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• The linearity of the method is confirmed by a correlation coefficient (R²) of >0.99. The range is defined by the lowest and highest concentration points of the calibration curve that meet the criteria for accuracy and precision.

Visualizing the Workflow and Method Selection

To better illustrate the experimental process and the logic behind choosing an analytical method, the following diagrams are provided.

Caption: Experimental workflow for 3-Mercaptopentan-2-one-d2 quantification.

Caption: Decision tree for analytical method selection.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Optimization and Validation of a Headspace Solid-Phase Microextraction with Comprehensive Two-Dimensional Gas Chromatography Time-of-Flight Mass Spectrometric Detection for Quantification of Trace Aroma Compounds in Chinese Liquor (Baijiu) - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Limits: A Comparative Guide to the Detection and Quantification of 3-Mercaptopentan-2-one

Comparison of Detection and Quantification Limits

The limit of detection (LOD) and limit of quantification (LOQ) are critical performance characteristics of any analytical method. The LOD is the lowest concentration of an analyte that can be reliably distinguished from background noise, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy.

Below is a comparison of typical LOD and LOQ values for 3-Mercaptopentan-2-one and other relevant volatile sulfur compounds, determined by various analytical techniques. It is important to note that these values can vary significantly depending on the analytical instrument, sample matrix, and specific experimental conditions.

Compound	Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
3-Mercaptopentan-2-one	GC-MS	Not Specified	Data not available	Data not available
4-Mercapto-4-methylpentan-2-one	GC-MS	Wine	-	1 ng/L	[1]
Methyl Mercaptan	GC-MS	Polymer Grade Ethylene/Propylene	-	0.04 mol-ppm	[2]
Ethyl Mercaptan	GC-MS	Polymer Grade Ethylene/Propylene	-	0.04 mol-ppm	[2]
tert-Butyl Mercaptan	GC-MS	Air	0.037 µ g/sample	1.84 µ g/sample	[3]
3-Mercaptohexan-1-ol (3MH)	GC-AED	Hops	<1.50 µg/kg	-	[4]
3-Mercaptohexyl Acetate (3MHA)	GC-AED	Hops	<0.17 µg/kg	-	[4]

Note: The absence of specific LOD/LOQ values for 3-Mercaptopentan-2-one in the public domain highlights a gap in the available analytical data for this specific compound.

Experimental Protocol: Determination of LOD and LOQ for Volatile Sulfur Compounds by Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

This protocol provides a representative methodology for determining the LOD and LOQ of volatile sulfur compounds like 3-Mercaptopentan-2-one in a liquid matrix (e.g., wine, simulated beverage). This method is based on established protocols for VSC analysis.[5]

1. Materials and Reagents:

• Analytes: 3-Mercaptopentan-2-one and other VSCs of interest.

• Internal Standard: 3-Mercaptopentan-2-one-d2 (or another suitable deuterated analog).

• Solvents: Ethanol (absolute), deionized water.

• Salts: Sodium chloride (NaCl), Ethylenediaminetetraacetic acid (EDTA).

• SPME Fibers: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS).

• Vials: 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa.

2. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• SPME autosampler.

• Analytical balance.

3. Standard Preparation:

• Stock Solutions: Prepare individual stock solutions of each analyte and the internal standard in ethanol at a concentration of 1 g/L.

• Working Standard Solutions: Prepare serial dilutions of the stock solutions in a suitable matrix (e.g., a model wine solution of 12% ethanol in water) to create a calibration curve. The concentration range should bracket the expected LOD and LOQ.

• Spiked Samples: Prepare a series of spiked samples at low concentrations near the expected LOD.

4. HS-SPME Procedure:

• Place a 10 mL aliquot of the standard or sample into a 20 mL headspace vial.

• Add NaCl (e.g., 2 g) and EDTA (e.g., 0.1 g) to the vial.[5]

• Seal the vial and place it in the autosampler tray.

• Equilibrate the sample at a specific temperature (e.g., 35°C) for a set time (e.g., 15 minutes).

• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) with agitation.[5]

5. GC-MS Analysis:

• Injection: Thermally desorb the analytes from the SPME fiber in the GC inlet at a high temperature (e.g., 250°C).

• Chromatographic Separation: Use a suitable capillary column (e.g., DB-WAX) with a temperature program to separate the analytes.

• Mass Spectrometry: Operate the mass spectrometer in selected ion monitoring (SIM) mode for high sensitivity and specificity. Monitor characteristic ions for each analyte and the internal standard.

6. Determination of LOD and LOQ:

• LOD: Can be determined based on the signal-to-noise ratio (S/N), typically established as a ratio of 3:1. Analyze a series of low-concentration spiked samples and identify the concentration at which the analyte peak is consistently distinguishable from the background noise.

• LOQ: Can be determined based on a signal-to-noise ratio of 10:1 or as the lowest concentration on the calibration curve that can be measured with acceptable precision and accuracy (e.g., relative standard deviation < 20%).

Visualizing the Context: The Metabolic Pathway of Ketones

3-Mercaptopentan-2-one is a ketone. Understanding the general metabolic pathway of ketones provides a biological context for the relevance of such compounds. Ketogenesis is the process by which ketone bodies are produced from the breakdown of fatty acids, primarily in the liver. These ketone bodies can then be used as an energy source by other tissues.

Caption: Simplified pathway of ketogenesis in the liver.

Experimental Workflow for Quantitative Analysis using a Deuterated Internal Standard

The use of a deuterated internal standard, such as 3-Mercaptopentan-2-one-d2, is crucial for accurate quantification in complex matrices. The following diagram illustrates a typical workflow for a stable isotope dilution assay.

References

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. img.antpedia.com [img.antpedia.com]
• 3. Validation of a method to assess occupational exposure to tert-buthyl mercaptan by gas chromatography- mass spectrometry (GC-MS) | Journal of Health in the Field [journals.sbmu.ac.ir]
• 4. researchgate.net [researchgate.net]
• 5. Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: GC-O vs. GC-MS for the Analysis of 3-Mercaptopentan-2-one-d2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two powerful analytical techniques, Gas Chromatography-Olfactometry (GC-O) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of the deuterated volatile sulfur compound, 3-Mercaptopentan-2-one-d2. While direct comparative data for this specific isotopically labeled compound is limited, this guide synthesizes information from the analysis of analogous volatile sulfur compounds, mercaptans, and deuterated ketones to provide a robust framework for methodological selection and application.

Introduction: The Analytical Challenge of Volatile Sulfur Compounds

Volatile sulfur compounds (VSCs) are notorious for their potent, often unpleasant odors and their high reactivity, which presents a significant analytical challenge.[1] 3-Mercaptopentan-2-one, a known flavor compound, and its deuterated analog, 3-Mercaptopentan-2-one-d2, are no exception. Their analysis requires techniques that offer both high sensitivity and selectivity. GC-O and GC-MS are two such techniques, each providing unique and complementary information.

Gas Chromatography-Mass Spectrometry (GC-MS) is a gold standard for the identification and quantification of volatile and semi-volatile compounds.[2] It separates compounds based on their physicochemical properties and identifies them by their mass-to-charge ratio, providing a chemical fingerprint of the sample.[2][3]

Gas Chromatography-Olfactometry (GC-O) , on the other hand, utilizes the human nose as a highly sensitive and specific detector for odor-active compounds.[4][5] This technique is invaluable for identifying compounds that contribute to the overall aroma of a sample, even at concentrations below the detection limits of conventional detectors.[6]

Performance Comparison: GC-O vs. GC-MS

The choice between GC-O and GC-MS depends on the specific analytical goal. GC-MS excels in providing precise quantitative data and structural information, while GC-O is unparalleled in its ability to detect and characterize odor-active compounds.

Table 1: Comparative Performance of GC-O and GC-MS for the Analysis of Volatile Sulfur Compounds (Analogous to 3-Mercaptopentan-2-one-d2)

Parameter	Gas Chromatography-Olfactometry (GC-O)	Gas Chromatography-Mass Spectrometry (GC-MS)	Key Considerations
Principle of Detection	Human olfactory system[5]	Mass-to-charge ratio of ionized molecules[2]	GC-O provides sensory information (odor quality, intensity), while GC-MS provides structural information.
Limit of Detection (LOD)	Can be extremely low for potent odorants (ng/L to pg/L range), often surpassing instrumental detectors.[7]	Typically in the low µg/L to ng/L range, depending on the compound and instrument configuration (e.g., SIM mode).[8][9]	For compounds with very low odor thresholds, GC-O is often more sensitive.
Linearity	Can be assessed through methods like Aroma Extract Dilution Analysis (AEDA) to determine Flavor Dilution (FD) factors, which correlate with odor potency.[4]	Excellent linearity over several orders of magnitude is achievable with proper calibration.	GC-MS provides more conventional and precise quantitative data.
Reproducibility	Dependent on the sensory panel's training and performance; can be improved with standardized protocols and multiple assessors.[10]	High reproducibility with the use of internal standards, including deuterated analogs.[11][12]	Deuterated internal standards significantly improve the accuracy and precision of GC-MS quantification.[13]
Selectivity	Highly selective for odor-active compounds.[4]	Highly selective, especially in Selected Ion Monitoring (SIM) or tandem MS (MS/MS) modes.[14]	Co-eluting compounds can be a challenge for both, but MS offers deconvolution capabilities.
Compound Identification	Based on odor description and retention time, requires confirmation with a chemical detector.[5]	Confident identification based on mass spectra and library matching.[2]	GC-MS provides definitive identification.

Experimental Protocols

Detailed experimental protocols are crucial for the successful analysis of reactive and trace-level compounds like 3-Mercaptopentan-2-one-d2. The following are representative protocols for GC-O and GC-MS based on established methods for volatile sulfur compounds.

Sample Preparation (Common for both GC-O and GC-MS)

The analysis of volatile thiols from complex matrices often requires an extraction and concentration step. Headspace Solid-Phase Microextraction (HS-SPME) is a widely used, solvent-free technique.[15][16]

• Sample: 5 mL of liquid sample (e.g., beverage, cell culture supernatant) in a 20 mL headspace vial.

• Internal Standard: Addition of a known concentration of a suitable internal standard. For GC-MS analysis of 3-Mercaptopentan-2-one-d2, a non-deuterated analog or a different deuterated thiol could be used.

• Matrix Modification: Addition of NaCl (e.g., 1 g) to increase the ionic strength and promote the release of volatile compounds into the headspace.[16]

• SPME Fiber: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often effective for a broad range of volatile compounds, including sulfur compounds.[16]

• Extraction: Equilibrate the sample at a controlled temperature (e.g., 40-60°C) for a defined period (e.g., 15-30 minutes) with agitation, followed by exposure of the SPME fiber to the headspace for a specific time (e.g., 30-60 minutes).[15]

Gas Chromatography-Olfactometry (GC-O) Protocol

• Gas Chromatograph: Equipped with a flame ionization detector (FID) or mass spectrometer (MS) and an olfactometry port. The column effluent is split between the detector and the sniffing port.[4]

• Column: A non-polar or medium-polarity column is typically used, for example, a DB-5ms or DB-Wax.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A programmed temperature ramp to separate the volatile compounds. Example: 40°C (hold 2 min), ramp to 240°C at 5°C/min, hold 5 min.

• Olfactometry Port: Humidified air is mixed with the column effluent to prevent drying of the nasal passages. A trained sensory panel sniffs the effluent and records the retention time, odor descriptor, and intensity of each detected aroma.[5]

• Data Analysis: Aroma Extract Dilution Analysis (AEDA) can be performed by serially diluting the sample extract to determine the Flavor Dilution (FD) factor for each odorant, which is a measure of its odor potency.[4]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Gas Chromatograph-Mass Spectrometer: A standard GC-MS system.

• Column: Similar to GC-O, a column such as a DB-5ms or equivalent.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Similar to the GC-O program, optimized for the separation of the target analyte and internal standard.

• Injection: The SPME fiber is desorbed in the heated GC inlet.

• Mass Spectrometer: Operated in electron ionization (EI) mode. For quantitative analysis, Selected Ion Monitoring (SIM) mode is recommended for higher sensitivity and selectivity.[9] For 3-Mercaptopentan-2-one-d2, specific ions corresponding to the deuterated compound would be monitored.

• Data Analysis: Quantification is performed by creating a calibration curve using standards of 3-Mercaptopentan-2-one-d2 and a suitable internal standard. The use of a deuterated internal standard helps to correct for variations in sample preparation and instrument response.[11][17]

Visualization of Workflows

The following diagrams illustrate the typical experimental workflows for GC-O and GC-MS analysis.

Figure 1. Experimental workflow for GC-Olfactometry (GC-O) analysis.

Figure 2. Experimental workflow for GC-Mass Spectrometry (GC-MS) analysis.

Conclusion and Recommendations

Both GC-O and GC-MS are indispensable tools for the comprehensive analysis of 3-Mercaptopentan-2-one-d2 and other volatile sulfur compounds.

• For the identification of odor-active compounds and understanding the sensory impact of 3-Mercaptopentan-2-one-d2 in a complex matrix, GC-O is the superior technique . Its ability to detect compounds at their odor threshold provides invaluable information that cannot be obtained by instrumental detectors alone.

• For accurate and precise quantification and definitive structural confirmation of 3-Mercaptopentan-2-one-d2, GC-MS is the method of choice . The use of a deuterated internal standard in conjunction with SIM mode offers high sensitivity, selectivity, and reproducibility.

For a complete characterization of 3-Mercaptopentan-2-one-d2, a combined approach utilizing both GC-O and GC-MS is highly recommended. This allows for the correlation of sensory data with quantitative chemical data, providing a holistic understanding of the compound's contribution to the overall flavor and aroma profile of a sample. The inherent challenges of analyzing reactive sulfur compounds, such as potential losses during sample preparation and analysis, must be carefully addressed through meticulous method development and validation.[1][18]

References

• 1. Volatile thiols using GC-MSD - Chromatography Forum [chromforum.org]
• 2. researchgate.net [researchgate.net]
• 3. GC-O-MS technique and its applications in food flavor analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 6. Enhanced GC–O workflows for detailed sensory evaluation [sepsolve.com]
• 7. researchgate.net [researchgate.net]
• 8. img.antpedia.com [img.antpedia.com]
• 9. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 13. researchgate.net [researchgate.net]
• 14. Rapid Analysis of 27 Volatile Sulfur Compounds in Wine by Headspace Solid-Phase Microextraction Gas Chromatography Tandem Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. tandfonline.com [tandfonline.com]

A Comparative Guide to Isotope Effect Studies: The Case of 3-Mercaptopentan-2-one-d2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinetic behavior of 3-Mercaptopentan-2-one and its deuterated isotopologue, 3-Mercaptopentan-2-one-d2. The objective is to elucidate reaction mechanisms through the examination of kinetic isotope effects (KIEs). The replacement of a hydrogen atom with its heavier isotope, deuterium, can lead to a change in the reaction rate.[1][2] This phenomenon, known as the kinetic isotope effect, is a powerful tool for determining the rate-limiting step of a reaction and for understanding the transition state structure.[3][4]

Hypothetical Comparative Study: Oxidation of 3-Mercaptopentan-2-one

In this guide, we will consider a hypothetical study on the oxidation of the thiol group in 3-Mercaptopentan-2-one. Such reactions are of interest in various fields, including flavor chemistry and drug metabolism. By comparing the reaction rates of the normal (protio) compound with its specifically deuterated counterpart, we can infer whether the C-H bond adjacent to the thiol group is broken in the rate-determining step of the reaction.

Data Presentation: Comparative Reaction Kinetics

The following table summarizes hypothetical quantitative data for the oxidation of 3-Mercaptopentan-2-one and 3-Mercaptopentan-2-one-d2. The data illustrates a primary kinetic isotope effect, suggesting that the C-H bond at the 3-position is cleaved during the rate-limiting step of the reaction.

Compound	Initial Reaction Rate (M/s)	Rate Constant (k) (s⁻¹)	Kinetic Isotope Effect (kH/kD)
3-Mercaptopentan-2-one (H-Isotopologue)	1.5 x 10⁻⁴	0.015	6.8
3-Mercaptopentan-2-one-d2 (D-Isotopologue)	2.2 x 10⁻⁵	0.0022

Note: The data presented is hypothetical and for illustrative purposes.

Experimental Protocols

A detailed methodology for a representative kinetic isotope effect study is provided below.

1. Synthesis of 3-Mercaptopentan-2-one-d2

A common route for introducing deuterium at a specific position is through the reduction of a suitable precursor with a deuterated reducing agent.

• Step 1: Synthesis of the Enolate. 3-Mercaptopentan-2-one is treated with a strong base, such as lithium diisopropylamide (LDA), in an aprotic solvent like tetrahydrofuran (THF) at low temperature (-78 °C) to generate the corresponding enolate.

• Step 2: Deuteration. The enolate is then quenched with a deuterium source, such as deuterium oxide (D₂O) or deuterated methanol (CH₃OD), to introduce the deuterium atom at the 3-position.

• Step 3: Purification. The resulting 3-Mercaptopentan-2-one-d2 is purified using standard techniques like column chromatography to ensure high isotopic and chemical purity. The extent of deuteration can be confirmed by mass spectrometry and NMR spectroscopy.

2. Kinetic Measurements

• Reaction Setup: The oxidation reactions for both the deuterated and non-deuterated compounds are carried out under identical conditions (temperature, concentration, solvent). A common method involves monitoring the disappearance of the reactant or the appearance of a product over time.

• Monitoring Technique: UV-Vis spectroscopy can be employed if either the reactant or the product has a distinct chromophore. Alternatively, gas chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography (HPLC) can be used to measure the concentration of the reactant at different time points.[2]

• Data Analysis: The initial reaction rates are determined from the slope of the concentration versus time plot at the beginning of the reaction. The rate constants (k) are then calculated from the appropriate rate law. The kinetic isotope effect is determined as the ratio of the rate constant for the hydrogen-containing compound (kH) to that of the deuterium-containing compound (kD).

Visualization of Concepts and Workflows

Diagram 1: Primary Kinetic Isotope Effect

Caption: Energy profile illustrating the higher activation energy for C-D vs. C-H bond cleavage.

Diagram 2: Experimental Workflow for KIE Studies

Caption: A generalized workflow for conducting kinetic isotope effect studies.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. Isotope effects: definitions and consequences for pharmacologic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Certified Reference Materials for 3-Mercaptopentan-2-one-d2

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of 3-Mercaptopentan-2-one, the use of a stable isotope-labeled internal standard is crucial for achieving accurate and reliable results. The deuterated analog, 3-Mercaptopentan-2-one-d2, serves as an ideal internal standard, minimizing variations inherent in sample preparation and analytical instrumentation. This guide provides a comparative overview of commercially available certified reference materials (CRMs) for 3-Mercaptopentan-2-one-d2, along with experimental protocols for its application.

Comparison of Certified Reference Materials

Supplier	Product Name	Catalog Number	Chemical Purity	Isotopic Purity (d2)	Format
MedChemExpress	3-Mercaptopentan-2-one-d2	HY-W268109S	≥98%	No data specified	Solid
Toronto Research Chemicals	3-Mercaptopentan-2-one-d2	Not specified	High purity	High isotopic enrichment	Custom synthesis available
Sigma-Aldrich (Merck)	3-Mercapto-2-pentanone	Not specified	≥97%	Not applicable (non-deuterated)	Liquid

Note: Data for isotopic purity of 3-Mercaptopentan-2-one-d2 from MedChemExpress is not explicitly stated on their product page and would require direct inquiry or consultation of the Certificate of Analysis. Toronto Research Chemicals (TRC), a prominent supplier of stable isotope-labeled compounds, offers custom synthesis and provides detailed Certificates of Analysis with their products.[1] For the non-deuterated form, Sigma-Aldrich provides a reference material with a specified purity.

The Critical Role of Deuterated Internal Standards

Stable isotope-labeled internal standards, such as 3-Mercaptopentan-2-one-d2, are the gold standard in quantitative mass spectrometry.[2] Their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample extraction, chromatography, and ionization.[2][3] This co-elution and similar ionization response allow for the correction of matrix effects and variations in instrument performance, leading to enhanced accuracy and precision in analytical measurements.[2][3]

Experimental Protocol: Quantification of 3-Mercaptopentan-2-one using GC-MS with 3-Mercaptopentan-2-one-d2 Internal Standard

This protocol provides a general framework for the quantitative analysis of 3-Mercaptopentan-2-one in a given matrix using Gas Chromatography-Mass Spectrometry (GC-MS) and 3-Mercaptopentan-2-one-d2 as an internal standard. Optimization of specific parameters for different matrices and instrumentation is recommended.

Materials and Reagents

• 3-Mercaptopentan-2-one (analytical standard)

• 3-Mercaptopentan-2-one-d2 (internal standard)

• Methanol (or other suitable solvent), HPLC grade

• Sample matrix (e.g., food sample, biological fluid)

• Extraction solvent (e.g., dichloromethane, ethyl acetate)

• Anhydrous sodium sulfate

Preparation of Standard Solutions

• Stock Solutions: Accurately weigh and dissolve 3-Mercaptopentan-2-one and 3-Mercaptopentan-2-one-d2 in methanol to prepare individual stock solutions of known concentrations (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix extract with known amounts of the 3-Mercaptopentan-2-one stock solution to cover the expected concentration range in the samples.

• Internal Standard Spiking Solution: Prepare a working solution of 3-Mercaptopentan-2-one-d2 at a fixed concentration (e.g., 1 µg/mL) in the extraction solvent.

Sample Preparation

• Homogenization: Homogenize the sample matrix if necessary.

• Spiking: To a known amount of the sample, add a precise volume of the internal standard spiking solution.

• Extraction: Perform liquid-liquid extraction using a suitable solvent. The choice of solvent will depend on the matrix and the analyte's properties.[4]

• Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate and concentrate it to a final volume under a gentle stream of nitrogen.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A suitable capillary column for the separation of volatile sulfur compounds (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless or split injection, depending on the expected concentration.

• Temperature Program: Optimize the oven temperature program to achieve good separation of the analyte and internal standard from matrix components.

• Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions for both 3-Mercaptopentan-2-one and 3-Mercaptopentan-2-one-d2.

Data Analysis

• Integrate the peak areas of the selected ions for both the analyte and the internal standard.

• Calculate the response ratio (analyte peak area / internal standard peak area) for each calibration standard and sample.

• Construct a calibration curve by plotting the response ratio against the concentration of the analyte in the calibration standards.

• Determine the concentration of 3-Mercaptopentan-2-one in the samples by using the response ratio from the sample and the regression equation of the calibration curve.

Experimental Workflow and Signaling Pathway Diagrams

To visually represent the analytical process, the following diagrams are provided in DOT language.

Caption: Experimental workflow for the quantitative analysis of 3-Mercaptopentan-2-one.

References

• 1. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Sample Preparation in Food Analysis: Why is it Such a Headache? - AnalyteGuru [thermofisher.com]

Safety & Regulatory Compliance

Proper Disposal of 3-Mercaptopentan-2-one-d2: A Guide for Laboratory Professionals

For immediate reference, this document outlines the essential safety and logistical procedures for the proper disposal of 3-Mercaptopentan-2-one-d2. Adherence to these guidelines is critical for ensuring personnel safety and regulatory compliance.

This guide is intended for researchers, scientists, and drug development professionals. The deuterated compound, 3-Mercaptopentan-2-one-d2, should be handled with the same precautions as its non-deuterated counterpart, 3-Mercapto-2-pentanone. It is classified as a flammable liquid and is associated with several health and environmental hazards.

I. Immediate Safety and Hazard Information

Before handling 3-Mercaptopentan-2-one-d2, it is crucial to be aware of its primary hazards. This information is typically found in the Safety Data Sheet (SDS) provided by the manufacturer.

Table 1: Hazard Profile of 3-Mercapto-2-pentanone

Hazard Classification	Description
Physical Hazards	Flammable liquid and vapor.[1][2][3][4]
Health Hazards	Causes skin irritation.[2][3] May cause an allergic skin reaction.[1] Causes serious eye irritation.[2][3] May cause respiratory irritation.[3] May cause damage to organs through prolonged or repeated exposure.[1]
Environmental Hazards	Harmful to aquatic life.[1]

Personal Protective Equipment (PPE):

Always wear the following PPE when handling 3-Mercaptopentan-2-one-d2:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[2][5]

• Body Protection: A flame-retardant lab coat.[6]

• Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume hood.[1][5]

II. Step-by-Step Disposal Protocol

The disposal of 3-Mercaptopentan-2-one-d2 must be managed through your institution's Environmental Health and Safety (EHS) department or equivalent hazardous waste management program.[3][5][7] Never dispose of this chemical down the drain or by evaporation.[3][5]

Step 1: Waste Collection and Segregation

• Container Selection: Collect liquid waste containing 3-Mercaptopentan-2-one-d2 in a dedicated, compatible, and leak-proof container.[2] Glass or a chemically resistant plastic container with a screw-top cap is recommended. The original product container can often be reused for this purpose.[7]

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name ("3-Mercaptopentan-2-one-d2"), and a list of all constituents with their approximate percentages.[2][7]

• Segregation: Store the waste container separately from incompatible materials, such as oxidizing agents, strong acids, and strong bases.[5] Flammable waste should be stored in a designated, well-ventilated area, preferably within a flammable storage cabinet.[6]

Step 2: Accumulation and Storage

• Satellite Accumulation Area (SAA): Keep the waste container in a designated SAA within the laboratory where the waste is generated.[5][8]

• Container Management: Keep the waste container tightly closed except when adding waste.[2][5][7]

• Volume Limits: Be aware of the maximum volume of hazardous waste allowed in your SAA, as stipulated by your institution and local regulations.[3][8]

Step 3: Scheduling a Waste Pickup

• Contact EHS: Once the waste container is full, or before exceeding the storage time limit (often up to one year for partially filled containers), contact your institution's EHS department to schedule a waste pickup.[2][5]

• Provide Information: Be prepared to provide the EHS department with information about the waste, including its composition and volume.

Step 4: Handling Spills

In the event of a spill:

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and ensure the area is well-ventilated.

• Control Ignition Sources: Eliminate all nearby sources of ignition.[5][9]

• Absorb the Spill: Use a non-flammable absorbent material, such as vermiculite, dry sand, or commercial sorbent pads, to contain and absorb the spilled liquid.[9][10] Do not use combustible materials like paper towels.[6]

• Collect and Dispose: Carefully collect the absorbent material and place it in a labeled hazardous waste container.[9][10] This contaminated material must be disposed of as hazardous waste.

Step 5: Disposal of Empty Containers

• Triple Rinsing: Empty containers that held 3-Mercaptopentan-2-one-d2 must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).[3][11]

• Rinsate Collection: The first rinseate must be collected and disposed of as hazardous waste.[2] Subsequent rinses may also require collection, depending on local regulations.

• Container Disposal: After triple rinsing and air-drying, deface or remove the original label and dispose of the container as non-hazardous solid waste, or as directed by your EHS department.[2][3]

III. Visualized Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for 3-Mercaptopentan-2-one-d2.

Caption: Disposal workflow for 3-Mercaptopentan-2-one-d2.

This comprehensive guide provides the necessary information for the safe and compliant disposal of 3-Mercaptopentan-2-one-d2. Always consult your institution's specific hazardous waste management plan and the manufacturer's SDS for the most detailed and current information.

References

• 1. gzlabfurniture.com [gzlabfurniture.com]
• 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 3. vumc.org [vumc.org]
• 4. 3-Mercapto-2-pentanone [chembk.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. - Division of Research Safety | Illinois [drs.illinois.edu]
• 7. safety.pitt.edu [safety.pitt.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. nj.gov [nj.gov]
• 10. airgas.com [airgas.com]
• 11. rtong.people.ust.hk [rtong.people.ust.hk]

Essential Safety and Operational Protocols for 3-Mercaptopentan-2-one-d2

For researchers, scientists, and professionals in drug development, ensuring safe handling and disposal of specialized chemical reagents is paramount. This document provides critical safety and logistical information for the use of 3-Mercaptopentan-2-one-d2, a sulfur-containing organic compound. Adherence to these guidelines is essential for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of defense against potential exposure. Based on the safety data for the analogous compound, 3-Mercapto-2-pentanone, the following PPE is required.[1][2][3][4]

PPE Category	Item	Specification	Rationale
Eye and Face Protection	Safety Goggles	Chemical splash goggles conforming to ANSI Z87.1 standard.[5]	Protects against splashes of the liquid, which can cause serious eye irritation.[1][2]
Face Shield	To be worn in addition to safety goggles, especially when handling larger quantities or when there is a significant splash risk.[6]	Provides a broader shield for the face from splashes.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are suitable for incidental contact.[5][7][8] For extended contact, consider heavier-duty gloves. Always inspect gloves before use and replace them immediately if contaminated or damaged.[5]	Prevents skin contact, as the substance can cause skin irritation.[1][2]
Body Protection	Laboratory Coat	Standard laboratory coat.	Protects skin and personal clothing from minor spills and contamination.[9]
Chemical-Resistant Apron	Recommended when handling larger volumes.	Provides an additional layer of protection against spills.
Respiratory Protection	Fume Hood	All handling of 3-Mercaptopentan-2-one-d2 must be conducted in a properly functioning chemical fume hood.[9][10]	The compound is volatile and has a strong, unpleasant odor.[10][11] A fume hood minimizes inhalation exposure and contains odors. May cause respiratory irritation.[1]

Operational and Disposal Plan

A systematic approach to the handling and disposal of 3-Mercaptopentan-2-one-d2 is crucial for safety and environmental protection. The following workflow outlines the necessary steps from preparation to disposal.

References

• 1. synerzine.com [synerzine.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. 3-mercapto-2-pentanone | 67633-97-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 4. fishersci.com [fishersci.com]
• 5. Personal Protective Equipment (PPE); Personal Attire and Hygiene – Laboratory Safety [wp.stolaf.edu]
• 6. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 7. ehs.utk.edu [ehs.utk.edu]
• 8. sjsu.edu [sjsu.edu]
• 9. osha.gov [osha.gov]
• 10. scribd.com [scribd.com]
• 11. ehs.uky.edu [ehs.uky.edu]